(R)-(-)-1-Methoxy-2-propanol

• CAS: 4984-22-9

Core Science & Biosynthesis

(R)-(-)-1-Methoxy-2-propanol physical and chemical properties

An In-depth Technical Guide to the Physical and Chemical Properties of (R)-(-)-1-Methoxy-2-propanol

Introduction

(R)-(-)-1-Methoxy-2-propanol, a chiral solvent and chemical intermediate, is the (R)-enantiomer of propylene (B89431) glycol methyl ether (PGME). Its stereospecific nature makes it of particular interest in asymmetric synthesis and for applications in the pharmaceutical and fine chemical industries. This document provides a comprehensive overview of its core physical and chemical properties, experimental methodologies for their determination, and relevant safety information, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

(R)-(-)-1-Methoxy-2-propanol is a colorless liquid with a characteristic ether-like odor[1]. Its chemical structure consists of a propane (B168953) backbone with a methoxy (B1213986) group on the first carbon and a hydroxyl group on the second, with the stereocenter at the second carbon having an (R) configuration.

Caption: 2D structure of (R)-(-)-1-Methoxy-2-propanol.

Physical Properties

The physical properties of (R)-(-)-1-Methoxy-2-propanol are summarized in the table below. It is important to distinguish these from the racemic mixture, 1-methoxy-2-propanol, although many reported properties do not differentiate between the enantiomers.

Property	Value
Molecular Formula	C₄H₁₀O₂[2]
Molecular Weight	90.12 g/mol [1][2]
Appearance	Colorless liquid[1]
Odor	Characteristic ether-like odor[1][3]
Boiling Point	119-121 °C
Melting Point	-97 °C (for the racemic mixture)[4]
Density	0.921 g/mL at 20 °C
Refractive Index (n20/D)	1.403
Optical Activity ([α]20/D)	-22 ± 2°, c = 10% in chloroform
Vapor Pressure	12.5 mmHg at 25 °C (for the racemic mixture)[1]
Water Solubility	Soluble[5][6]

Chemical and Safety Properties

(R)-(-)-1-Methoxy-2-propanol is a flammable liquid and vapor. It is incompatible with strong oxidizing agents, strong acids, and strong bases[6][7]. The ether group is relatively unreactive, but like other alcohols, it can react with alkali metals, nitrides, and strong reducing agents[5].

Property	Value
CAS Number	4984-22-9[2][7]
Flash Point	33 °C (91.4 °F) - closed cup
Autoignition Temperature	Not specified for the enantiomer. Racemic is 270 °C (518 °F).
GHS Classification	Flammable liquids (Category 3)[2][7]
Hazard Statements	H226: Flammable liquid and vapor[2]
Stability	Stable under recommended storage conditions[7]. May form peroxides on prolonged storage.
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases[7]
Hazardous Decomposition	Carbon monoxide, carbon dioxide, irritating and toxic fumes[3]

Experimental Protocols

Detailed experimental procedures for determining key physical properties are outlined below. These are generalized protocols and may require optimization based on specific laboratory conditions and equipment.

Boiling Point Determination (Distillation Method)

The boiling point is determined by simple distillation.

Caption: Workflow for boiling point determination via distillation.

Density Measurement (Pycnometer Method)

A pycnometer is used for precise density determination.

• Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature, and weighed again.

• Measurement: The pycnometer is cleaned, dried, and filled with (R)-(-)-1-Methoxy-2-propanol at the same temperature. It is then weighed.

• Calculation: The density is calculated using the weights and the known density of the reference liquid.

Optical Rotation Measurement (Polarimetry)

The specific rotation is a key property for chiral compounds.

Caption: Workflow for measuring optical rotation using a polarimeter.

Synthesis Pathway

(R)-(-)-1-Methoxy-2-propanol is typically synthesized via the ring-opening reaction of (R)-propylene oxide with methanol. This reaction is often catalyzed by a base to ensure regioselectivity, favoring the formation of the desired secondary alcohol.

Caption: Reaction pathway for the synthesis of the target compound.

Spectral Data

Spectroscopic data is crucial for the structural confirmation of (R)-(-)-1-Methoxy-2-propanol.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic broad absorption band for the O-H stretch of the alcohol group (around 3400 cm⁻¹) and C-O stretching bands for the ether and alcohol functionalities (around 1100 cm⁻¹). The NIST Chemistry WebBook contains IR spectral data for 1-methoxy-2-propanol[8][9].

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will exhibit distinct signals for the different proton environments: the methoxy group protons, the methyl group protons, and the protons on the propanol (B110389) backbone.

  • ¹³C NMR: The spectrum will show four distinct carbon signals corresponding to the four unique carbon atoms in the molecule.

• Mass Spectrometry (MS): The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule, confirming its identity. The NIST WebBook also provides mass spectrometry data for the racemic mixture[8].

Conclusion

(R)-(-)-1-Methoxy-2-propanol is a valuable chiral compound with well-defined physical and chemical properties. Its flammability and potential to form peroxides necessitate careful handling and storage. The information and protocols provided in this guide serve as a foundational resource for scientists and researchers utilizing this compound in their work.

References

• 1. 1-Methoxy-2-propanol | C4H10O2 | CID 7900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-(-)-1-Methoxy-2-propanol | C4H10O2 | CID 2733589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Methoxy-2-propanol(107-98-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 1-Methoxy-2-propanol CAS#: 107-98-2 [m.chemicalbook.com]
• 5. 1-METHOXY-2-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. 1-Methoxy-2-propanol | 107-98-2 [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. 2-Propanol, 1-methoxy- [webbook.nist.gov]
• 9. 2-Propanol, 1-methoxy- [webbook.nist.gov]

A Technical Guide to the Spectroscopic Characterization of (R)-(-)-1-Methoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for the chiral compound (R)-(-)-1-Methoxy-2-propanol. This includes Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols are provided to aid in the replication of these analyses for verification and further research.

(R)-(-)-1-Methoxy-2-propanol , a valuable chiral building block in organic synthesis, possesses the following chemical structure:

Chemical Structure:

(The asterisk denotes the chiral center)

Molecular Formula: C₄H₁₀O₂ Molecular Weight: 90.12 g/mol [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the structure of organic molecules by providing detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum provides information on the number of distinct proton environments and their neighboring protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.1	Doublet	3H	-CH₃ (on chiral center)
~3.2-3.4	Multiplet	2H	-CH₂-O-
~3.3	Singlet	3H	-O-CH₃
~3.8	Multiplet	1H	-CH(OH)-
Variable	Singlet (broad)	1H	-OH

Note: Data is a composite representation from typical spectra of 1-methoxy-2-propanol. Exact chemical shifts and multiplicities can vary based on the solvent and spectrometer frequency.

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
~18	-CH₃ (on chiral center)
~59	-O-CH₃
~67	-CH(OH)-
~77	-CH₂-O-

Note: Data is compiled from publicly available spectra for 1-methoxy-2-propanol.[2] Solvent signals (e.g., CDCl₃ at ~77 ppm) may overlap with the sample signals.

Experimental Protocol for NMR Spectroscopy

This protocol outlines a general procedure for acquiring high-resolution NMR spectra of a liquid sample like (R)-(-)-1-Methoxy-2-propanol.

• Sample Preparation:

  • Place approximately 5-20 mg of the (R)-(-)-1-Methoxy-2-propanol sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[3] Ensure the solvent is compatible with the analyte and does not have signals that would obscure important sample peaks.

  • Gently swirl the vial to ensure the sample is fully dissolved and the solution is homogeneous.

  • Using a Pasteur pipette with a small cotton or glass wool plug to filter out any particulate matter, transfer the solution into a standard 5 mm NMR tube.[4]

  • The final liquid height in the NMR tube should be approximately 4-5 cm.[5]

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it into the magnet.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is crucial for high resolution.

  • For ¹H NMR , acquire the spectrum using a standard pulse program. A sufficient number of scans (typically 8-16) should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR , a larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope. A standard proton-decoupled pulse sequence is typically used to simplify the spectrum to single lines for each unique carbon.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale. For CDCl₃, the residual solvent peak is set to 7.26 ppm for ¹H and 77.16 ppm for ¹³C. If using an internal standard like Tetramethylsilane (TMS), its signal is set to 0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.

  • Identify and label the peak positions in both ¹H and ¹³C spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

IR Spectroscopic Data

The IR spectrum of (R)-(-)-1-Methoxy-2-propanol is characterized by the following key absorption bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Strong, Broad	O-H stretch (alcohol)
~2970-2830	Strong	C-H stretch (alkane)
~1110	Strong	C-O stretch (ether and alcohol)

Note: Peak positions are approximate and can be influenced by the sampling method (e.g., neat liquid, thin film).[3][5][6]

Experimental Protocol for FTIR-ATR Spectroscopy

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR spectrum of a liquid sample.

• Sample Preparation:

  • No specific sample preparation is required for a neat liquid sample. Ensure the sample is free from solid impurities.

• Instrument Setup and Data Acquisition:

  • Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.[7] If necessary, clean it with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft, lint-free tissue, then allow it to dry completely.

  • Acquire a background spectrum of the empty, clean ATR crystal. This spectrum will be automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the crystal itself.

  • Place a single drop of (R)-(-)-1-Methoxy-2-propanol onto the center of the ATR crystal, ensuring it completely covers the crystal surface.[8]

  • If using a pressure clamp, lower it to ensure good contact between the liquid and the crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to produce a spectrum with a high signal-to-noise ratio over a standard range (e.g., 4000-400 cm⁻¹).

• Data Processing:

  • The software will automatically perform the background subtraction.

  • Identify and label the wavenumbers of the major absorption peaks.

  • Correlate the observed peaks with known functional group absorption frequencies to confirm the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Mass Spectrometric Data

The mass spectrum of 1-methoxy-2-propanol, typically obtained using Electron Ionization (EI), shows a molecular ion peak and several characteristic fragment ions.

m/z (Mass-to-Charge Ratio)	Relative Intensity	Assignment
90	Low	[M]⁺ (Molecular Ion)
75	Moderate	[M - CH₃]⁺
59	Moderate	[CH₃CH(OH)CH₂]⁺
45	High (Base Peak)	[CH₂OCH₃]⁺

Note: The fragmentation pattern and relative intensities are characteristic of 1-methoxy-2-propanol.[4][9][10] The molecular ion peak may be weak or absent in EI-MS.

Experimental Protocol for GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile compounds like (R)-(-)-1-Methoxy-2-propanol.

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 100-1000 ppm) in a volatile organic solvent such as methanol, ethanol, or dichloromethane. The choice of solvent is important to ensure it does not co-elute with or obscure the analyte peak.

• Instrument Setup and Data Acquisition:

  • Gas Chromatograph (GC) Conditions:

    • Injector: Set to a temperature of ~250°C. A small volume of the sample solution (e.g., 1 µL) is injected in split or splitless mode.

    • Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1 mL/min).

    • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

    • Oven Program: Start at a low temperature (e.g., 40°C) for a few minutes, then ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 200°C) to ensure separation of the analyte from any impurities and the solvent.

  • Mass Spectrometer (MS) Conditions:

    • Interface Temperature: The transfer line from the GC to the MS should be heated (e.g., 280°C) to prevent condensation.

    • Ion Source: Use Electron Ionization (EI) at a standard energy of 70 eV. The ion source temperature is typically set to ~230°C.

    • Analyzer: A quadrupole analyzer is commonly used. Set it to scan a mass range that includes the molecular weight of the analyte and its expected fragments (e.g., m/z 35-200).

• Data Processing:

  • The total ion chromatogram (TIC) will show peaks corresponding to the different components of the sample as they elute from the GC column.

  • Identify the peak corresponding to (R)-(-)-1-Methoxy-2-propanol based on its retention time.

  • Extract the mass spectrum for that peak.

  • Analyze the fragmentation pattern and compare it to a reference library (e.g., NIST) to confirm the identity of the compound.[9] The molecular ion peak (if present) confirms the molecular weight.

Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of a chemical compound.

Caption: General workflow for the spectroscopic characterization of a chemical sample.

References

• 1. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. publish.uwo.ca [publish.uwo.ca]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. organomation.com [organomation.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | アジレント [agilent.com]
• 8. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. dem.ri.gov [dem.ri.gov]

A Technical Guide to the Commercial Availability and Purity of (R)-(-)-1-Methoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-1-Methoxy-2-propanol, a chiral solvent and building block, is a critical component in asymmetric synthesis and the development of stereospecific pharmaceuticals. Its enantiomeric purity is paramount to ensure the desired stereochemical outcome in subsequent reactions. This technical guide provides an in-depth overview of the commercial availability of (R)-(-)-1-Methoxy-2-propanol, its typical purity specifications, and detailed methodologies for its analysis.

Commercial Availability and Purity Specifications

(R)-(-)-1-Methoxy-2-propanol is commercially available from a range of chemical suppliers, with purity levels varying to suit different research and development needs. The purity is typically characterized by both the chemical purity (assay) and the enantiomeric excess (e.e.).

Supplier	Product Number/Grade	Chemical Purity (Assay)	Enantiomeric Purity/Optical Activity
Sigma-Aldrich	77913	≥98.5% (sum of enantiomers, GC)[1]	[α]20/D −22±2°, c = 10% in chloroform
TCI Chemicals	M2166	>98.0% (GC)
Simagchem Corp	99%
Conier Chem and Pharma Limited	99%
A.J Chemicals	JDH-47840	95%
Shaanxi Dideu Medichem Co. Ltd	95%

Note: Purity specifications can vary by batch. It is essential to consult the supplier's certificate of analysis for the most accurate and up-to-date information for a specific lot. While many suppliers list a chemical purity of 99%, the enantiomeric purity is a more critical parameter for chiral applications and may not always be explicitly stated as a percentage. The optical rotation value provided by suppliers like Sigma-Aldrich gives an indication of the enantiomeric composition.

Experimental Protocols

Enantioselective Synthesis of (R)-(-)-1-Methoxy-2-propanol via Ring-Opening of (R)-(+)-Propylene Oxide

A common and effective method for the synthesis of (R)-(-)-1-Methoxy-2-propanol is the base-catalyzed ring-opening of the corresponding chiral epoxide, (R)-(+)-propylene oxide, with methanol (B129727). This reaction proceeds with high regioselectivity and an inversion of stereochemistry at the attacked carbon, yielding the desired (R)-enantiomer of the product.

Materials:

• (R)-(+)-Propylene oxide

• Anhydrous methanol

• Sodium metal

• Diethyl ether

• Anhydrous magnesium sulfate

• Water

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium metal (0.40 g, 17.4 mmol) to anhydrous methanol (20 mL) in a flask cooled to 0 °C to generate sodium methoxide (B1231860).[2]

• Once the sodium has completely dissolved, add (R)-(+)-propylene oxide (1.0 g, 17.2 mmol) dropwise to the sodium methoxide solution at 0 °C.[2]

• Allow the reaction mixture to gradually warm to room temperature and stir for 12-18 hours.[2]

• The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, carefully quench the reaction by the addition of water.

• Remove the methanol from the reaction mixture under reduced pressure.

• Extract the resulting aqueous residue with diethyl ether (3 x 20 mL).[2]

• Combine the organic extracts and dry them over anhydrous magnesium sulfate.

• Filter the solution to remove the drying agent and concentrate the filtrate to yield the crude product.

• The crude (R)-(-)-1-Methoxy-2-propanol can be further purified by fractional distillation.

Determination of Enantiomeric Purity by Chiral Gas Chromatography (GC)

Instrumentation and Columns:

• A gas chromatograph equipped with a flame ionization detector (FID) is suitable for this analysis.

• A chiral capillary column is required. Common choices for separating chiral alcohols and ethers include columns with stationary phases such as derivatized β- or γ-cyclodextrins (e.g., Astec CHIRALDEX G-TA, G-DP, B-DM, or Supelco ß-Dex series).[3]

General Method Development Strategy:

• Column Selection: Begin by screening a few different chiral columns with varying cyclodextrin (B1172386) derivatives to find a stationary phase that shows some selectivity for the enantiomers of 1-methoxy-2-propanol.

• Initial Temperature Program: Start with a simple temperature program, for example:

  • Initial temperature: 50-60 °C, hold for 1-2 minutes.

  • Ramp: 2-5 °C/min to 150-180 °C.

  • Final hold: 2-5 minutes.

• Carrier Gas: Use hydrogen or helium as the carrier gas with a constant flow rate or linear velocity.

• Injection: Inject a dilute solution of the sample in a volatile solvent (e.g., dichloromethane (B109758) or methanol).

• Optimization: Based on the initial results, optimize the separation by adjusting the temperature program (initial temperature, ramp rate, final temperature) and the carrier gas flow rate to improve the resolution between the enantiomeric peaks.

• Quantification: Once baseline separation is achieved, the enantiomeric excess can be calculated from the peak areas of the (R) and (S) enantiomers using the following formula:

  • e.e. (%) = [(Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer)] x 100

Logical Workflow for Procurement and Quality Verification

The following diagram illustrates a typical workflow for a researcher or drug development professional to source and verify the quality of (R)-(-)-1-Methoxy-2-propanol for their specific application.

Procurement and Quality Verification Workflow

Signaling Pathways and Experimental Workflows

As this guide focuses on the chemical properties and availability of a small molecule, diagrams of biological signaling pathways are not applicable. The provided Graphviz diagram illustrates the logical workflow for procurement and quality control, which is a key process for researchers and developers using this chiral compound.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]

A Comprehensive Technical Guide to (R)-(-)-1-Methoxy-2-propanol for Researchers and Drug Development Professionals

An in-depth examination of the synthesis, properties, and applications of the chiral building block, (R)-(-)-1-Methoxy-2-propanol, in organic synthesis and pharmaceutical development.

This technical guide provides a detailed overview of (R)-(-)-1-Methoxy-2-propanol, a versatile chiral solvent and synthetic intermediate. The document outlines its chemical and physical properties, provides a detailed experimental protocol for its enantioselective synthesis via hydrolytic kinetic resolution, and explores its application as a key chiral building block in the synthesis of pharmaceutically relevant molecules.

Core Compound Information

(R)-(-)-1-Methoxy-2-propanol, a chiral ether-alcohol, is a valuable component in asymmetric synthesis due to its defined stereochemistry. Its physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of (R)-(-)-1-Methoxy-2-propanol

Property	Value	Reference(s)
CAS Number	4984-22-9	[1]
Molecular Formula	C₄H₁₀O₂	[1]
Molecular Weight	90.12 g/mol	[1]
IUPAC Name	(2R)-1-methoxypropan-2-ol	[1]
SMILES	C--INVALID-LINK--COC	[1]
Boiling Point	119-121 °C
Density	0.921 g/mL at 20 °C
Refractive Index	n20/D 1.403
Optical Activity	[α]20/D −22±2°, c = 10% in chloroform

Enantioselective Synthesis: Hydrolytic Kinetic Resolution (HKR)

The enantiomerically pure (R)-(-)-1-Methoxy-2-propanol is accessible through the hydrolytic kinetic resolution (HKR) of racemic propylene (B89431) oxide. This method utilizes a chiral catalyst to selectively hydrolyze one enantiomer of the epoxide, leaving the other enantiomer unreacted and thus enantiomerically enriched. The unreacted (R)-propylene oxide can then be converted to (R)-(-)-1-Methoxy-2-propanol. A highly effective method for this resolution is the Jacobsen-Katsuki epoxidation catalyst, a chiral (salen)Co(III) complex.[2]

Experimental Protocol: Synthesis of (R)-(-)-1-Methoxy-2-propanol via HKR

This protocol is a representative procedure based on established methods for the hydrolytic kinetic resolution of terminal epoxides.[2]

Materials:

• Racemic propylene oxide

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) (Jacobsen's catalyst)

• Acetic acid (glacial)

• Water (distilled, deionized)

• Diethyl ether

• Methanol (B129727)

• Sodium methoxide (B1231860)

• Magnesium sulfate (B86663) (anhydrous)

• Toluene

Procedure:

• Catalyst Activation: In a clean, dry flask, Jacobsen's catalyst (0.05 mol%) is dissolved in toluene. Glacial acetic acid (2 equivalents relative to the catalyst) is added, and the mixture is stirred in the presence of air for 1 hour to oxidize Co(II) to the active Co(III) species. The solvent is then removed under reduced pressure.

• Kinetic Resolution: The activated catalyst is cooled to 0-4 °C. Racemic propylene oxide (1 equivalent) is added, followed by the slow, dropwise addition of water (0.5-0.55 equivalents) over 1-2 hours, maintaining the temperature below 5 °C. The reaction is stirred vigorously at this temperature for 12-24 hours, monitoring the conversion by GC analysis.

• Isolation of (R)-Propylene Oxide: Upon reaching approximately 50% conversion, the reaction mixture is distilled to separate the unreacted, enantiomerically enriched (R)-propylene oxide from the diol product and the catalyst.

• Synthesis of (R)-(-)-1-Methoxy-2-propanol: The collected (R)-propylene oxide is dissolved in anhydrous methanol. A catalytic amount of sodium methoxide is added, and the reaction is stirred at room temperature until complete consumption of the epoxide (monitored by TLC or GC).

• Work-up and Purification: The reaction is quenched with water, and the methanol is removed under reduced pressure. The aqueous residue is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by distillation to afford (R)-(-)-1-Methoxy-2-propanol.

Figure 1: Synthetic workflow for (R)-(-)-1-Methoxy-2-propanol.

Application in Drug Development: A Chiral Building Block

(R)-(-)-1-Methoxy-2-propanol serves as a crucial chiral building block in the synthesis of various pharmaceutical agents. Its defined stereocenter is incorporated into the final molecule, which is essential for the target's biological activity.

Synthesis of Chiral Pyrazolopyrimidinone (B8486647) Derivatives (PDE5 Inhibitors)

Chiral pyrazolopyrimidinone derivatives are known to be potent phosphodiesterase type 5 (PDE5) inhibitors, used in the treatment of erectile dysfunction. The chirality of the side chain can significantly influence the potency and selectivity of these inhibitors. (R)-(-)-1-Methoxy-2-propanol can be used to introduce the desired stereochemistry.

Table 2: Representative Data for the Application of (R)-(-)-1-Methoxy-2-propanol in Synthesis

Reactant 1	Reactant 2	Product	Application
(R)-(-)-1-Methoxy-2-propanol	3-Ethoxycarbonyl-5-hydroxybenzoic acid	(S)-3-(ethoxycarbonyl)-5-((1-methoxypropan-2-yl)oxy)benzoic acid	Intermediate for glucokinase activators
(R)-(-)-1-Methoxy-2-propanol	Pyrazolopyrimidinone core	Chiral pyrazolopyrimidinone derivative	PDE5 Inhibitor

Experimental Workflow: Synthesis of a Chiral Pyrazolopyrimidinone Intermediate

The following is a generalized workflow for the incorporation of the (R)-1-methoxy-2-propoxy side chain onto a pyrazolopyrimidinone core.

Figure 2: Application in the synthesis of PDE5 inhibitors.

Conclusion

(R)-(-)-1-Methoxy-2-propanol is a valuable and versatile chiral building block in modern organic synthesis and drug discovery. Its accessibility through well-established methods like hydrolytic kinetic resolution and its utility in the construction of complex chiral molecules underscore its importance for researchers and scientists in the pharmaceutical industry. The detailed protocols and workflows provided in this guide serve as a foundational resource for the practical application of this compound in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. stem.elearning.unipd.it [stem.elearning.unipd.it]

Chirality and Optical Rotation of 1-Methoxy-2-propanol Enantiomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chirality and optical rotatory properties of the enantiomers of 1-methoxy-2-propanol (B31579). The document details the specific rotation of (R)- and (S)-1-methoxy-2-propanol, outlines experimental protocols for their analysis, and discusses methods for their enantioselective synthesis and separation. This guide is intended to be a valuable resource for professionals in research, chemical analysis, and pharmaceutical development who work with chiral molecules.

Introduction to the Chirality of 1-Methoxy-2-propanol

1-Methoxy-2-propanol, a widely used solvent and chemical intermediate, possesses a chiral center at the second carbon atom of its propyl chain. This chirality gives rise to two non-superimposable mirror images, known as enantiomers: (R)-(-)-1-methoxy-2-propanol and (S)-(+)-1-methoxy-2-propanol. While these enantiomers share the same physical properties such as boiling point, density, and refractive index, they exhibit distinct behavior when interacting with plane-polarized light, a phenomenon known as optical activity. The ability to distinguish and separate these enantiomers is crucial in various fields, particularly in the pharmaceutical industry, where the physiological effects of a drug can be enantiomer-dependent.

Optical Rotation Data

The optical rotation of a chiral compound is a fundamental property that is measured using a polarimeter. The specific rotation, [α], is a standardized measure of this activity and is dependent on the temperature, the wavelength of the light used (typically the sodium D-line at 589 nm), the concentration of the sample, and the solvent.

The specific optical rotation values for the enantiomers of 1-methoxy-2-propanol are summarized in the table below.

Enantiomer	CAS Number	Specific Rotation ([α]²⁰/D)	Measurement Conditions
(R)-(-)-1-Methoxy-2-propanol	4984-22-9	-22 ± 2°	c = 10% in chloroform
(S)-(+)-1-Methoxy-2-propanol	26550-55-0	+22 ± 2°	c = 10% in chloroform

Experimental Protocols

Determination of Optical Rotation by Polarimetry

The following protocol outlines the steps for measuring the optical rotation of a liquid sample, such as 1-methoxy-2-propanol, using a polarimeter.

Instrumentation:

• Polarimeter

• Polarimeter cell (1 dm path length)

• Volumetric flask

• Analytical balance

• Solvent (e.g., chloroform, spectroscopic grade)

Procedure:

• Instrument Preparation:

  • Turn on the polarimeter and the light source (e.g., sodium lamp) and allow the instrument to warm up and stabilize according to the manufacturer's instructions.

• Zeroing the Instrument:

  • Fill the clean and dry polarimeter cell with the pure solvent (chloroform).

  • Ensure there are no air bubbles in the light path.

  • Place the cell in the polarimeter and take a blank reading. This value should be zeroed or subtracted from the sample readings.

• Sample Preparation:

  • Accurately weigh a specific amount of the 1-methoxy-2-propanol enantiomer.

  • Dissolve the sample in a precise volume of the chosen solvent in a volumetric flask to achieve the desired concentration (e.g., 10 g/100 mL for a 10% solution).

• Measurement:

  • Rinse the polarimeter cell with a small amount of the prepared sample solution.

  • Fill the cell with the sample solution, again ensuring the absence of air bubbles.

  • Place the filled cell in the polarimeter and record the observed rotation (α).

  • Repeat the measurement several times and calculate the average reading.

• Calculation of Specific Rotation:

  • The specific rotation ([α]) is calculated using the following formula:

    [α] = α / (l × c)

    where:

    • α is the observed rotation in degrees.

    • l is the path length of the polarimeter cell in decimeters (dm).

    • c is the concentration of the sample in grams per milliliter (g/mL).

Chiral Separation by Gas Chromatography (GC)

The enantiomers of 1-methoxy-2-propanol can be separated and quantified using chiral gas chromatography. This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.

Instrumentation and Conditions (Representative Method):

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Chiral Capillary Column: A column coated with a cyclodextrin-based chiral stationary phase (e.g., a derivative of β-cyclodextrin) is often effective for separating chiral alcohols.

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector Temperature: Typically 250 °C.

• Oven Temperature Program: An initial temperature of around 50°C, held for a few minutes, followed by a ramp up to a final temperature of approximately 150°C. The exact program will need to be optimized for the specific column and instrument.

• Sample Preparation: The sample can be injected directly if it is a neat liquid or diluted in a suitable solvent like dichloromethane (B109758) or methanol (B129727).

Chiral Separation by High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is another powerful technique for the separation of 1-methoxy-2-propanol enantiomers. Similar to chiral GC, it employs a chiral stationary phase.

Instrumentation and Conditions (Representative Method):

• HPLC System: With a UV or Refractive Index (RI) detector.

• Chiral Column: Polysaccharide-based chiral stationary phases (e.g., cellulose (B213188) or amylose (B160209) derivatives) are commonly used for the separation of a wide range of chiral compounds, including alcohols.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol). The ratio of these solvents is a critical parameter for achieving separation and needs to be optimized.

• Flow Rate: Typically in the range of 0.5 to 1.5 mL/min.

• Column Temperature: Usually maintained at a constant temperature, for example, 25 °C.

• Sample Preparation: The sample should be dissolved in the mobile phase or a compatible solvent.

Enantioselective Synthesis

The preparation of enantiomerically pure 1-methoxy-2-propanol is typically achieved through the asymmetric ring-opening of propylene (B89431) oxide with methanol. This reaction is catalyzed by a chiral catalyst, which directs the reaction to favor the formation of one enantiomer over the other.

A general approach involves the use of chiral salen-metal complexes (e.g., with cobalt or chromium) as catalysts. These catalysts create a chiral environment around the reactants, leading to an enantioselective nucleophilic attack of methanol on the propylene oxide. The choice of the chiral ligand in the catalyst determines whether the (R) or (S) enantiomer is predominantly formed. While the general principle is well-established, specific, detailed laboratory protocols are often proprietary. The industrial synthesis of racemic 1-methoxy-2-propanol is typically achieved by the reaction of propylene oxide with methanol using a base catalyst like sodium hydroxide.

Visualizations

The following diagrams illustrate the key experimental workflows described in this guide.

Industrial production of (R)-(-)-1-Methoxy-2-propanol from propylene oxide

An In-depth Technical Guide to the Industrial Production of (R)-(-)-1-Methoxy-2-propanol from Propylene (B89431) Oxide

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure (R)-(-)-1-Methoxy-2-propanol is a crucial chiral building block in the synthesis of various pharmaceutical compounds, where specific stereochemistry is paramount for biological efficacy and safety. Its industrial production necessitates a highly selective process to isolate the desired (R)-enantiomer from a racemic mixture of propylene oxide. This technical guide delves into the core methodologies, experimental protocols, and process workflows for the industrial-scale synthesis of (R)-(-)-1-Methoxy-2-propanol, with a primary focus on the kinetic resolution of propylene oxide.

Core Principles: Enantioselective Synthesis

The industrial synthesis of racemic 1-methoxy-2-propanol (B31579) is typically achieved through the ring-opening of propylene oxide with methanol (B129727), often catalyzed by a base like NaOH. This method yields a product mixture containing approximately 90% 1-methoxy-2-propanol, with the remainder being the isomeric 2-methoxy-1-propanol and other byproducts.[1] To obtain the specific (R)-(-)-enantiomer, stereoselective strategies must be employed. The most prominent and industrially scalable method is the hydrolytic kinetic resolution (HKR) of racemic propylene oxide.

Kinetic resolution involves the use of a chiral catalyst that selectively reacts with one enantiomer of the racemic starting material at a much faster rate than the other. In the context of propylene oxide, a chiral catalyst will preferentially catalyze the ring-opening of the (S)-enantiomer, leaving the (R)-enantiomer unreacted and thus enriched in the reaction mixture. This unreacted (R)-propylene oxide can then be separated and subsequently reacted with methanol to produce the desired (R)-(-)-1-Methoxy-2-propanol. Chiral salen-metal complexes, particularly those involving chromium (Cr) and cobalt (Co), have proven to be exceptionally effective catalysts for this purpose, achieving very high enantioselectivities.[2][3]

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesis of 1-methoxy-2-propanol, highlighting the differences between racemic and enantioselective approaches.

Table 1: Comparison of Catalytic Systems for 1-Methoxy-2-propanol Synthesis
Catalyst	Method	Substrate	Selectivity for 1-Methoxy-2-propanol	Enantiomeric Excess (e.e.) of Product
NaOH	Racemic Synthesis	Racemic Propylene Oxide	~90%[1]	0%
Racemic Co(III)-salen complex	Racemic Synthesis	Racemic Propylene Oxide	>98%[1]	0%
Chiral (salen)Cr complex	Kinetic Resolution	Racemic Propylene Oxide	N/A (resolves epoxide)	>99% for unreacted (R)-propylene oxide[2]
Magnesium Oxide (MgO)	Racemic Synthesis	Racemic Propylene Oxide	High selectivity[4]	0%
Zeolitic Imidazolate Frameworks (ZIFs)	Racemic Synthesis	Racemic Propylene Oxide	High selectivity[5]	0%

Table 2: Typical Industrial Reaction Conditions
Parameter	Value
Racemic Synthesis Temperature	95 - 180°C[6]
Racemic Synthesis Pressure	26 bar[6]
Kinetic Resolution Temperature	Room Temperature
Solvent	Often solvent-free or in a non-polar solvent
Purification Method	Distillation[1][6]

Signaling Pathways and Experimental Workflows

Reaction Pathway for Enantioselective Synthesis

Caption: Reaction pathway for the synthesis of (R)-(-)-1-Methoxy-2-propanol via kinetic resolution.

Industrial Production Workflow

Caption: Simplified workflow for the industrial production and purification of (R)-(-)-1-Methoxy-2-propanol.

Experimental Protocols

The following protocols are representative of the key steps in the industrial production of (R)-(-)-1-Methoxy-2-propanol.

Protocol 1: Hydrolytic Kinetic Resolution of Racemic Propylene Oxide

Objective: To resolve racemic propylene oxide to obtain enantiomerically enriched (R)-propylene oxide.

Materials:

• Racemic propylene oxide

• Chiral (salen)Cr(III) complex (e.g., Jacobsen's catalyst)

• Deionized water

• Suitable solvent (e.g., diethyl ether or solvent-free)

• Stirred, temperature-controlled reactor

Procedure:

• Charge the reactor with racemic propylene oxide.

• Add the chiral (salen)Cr(III) catalyst. The catalyst loading is typically low, in the range of 0.1-1.0 mol%.

• Cool the mixture to the desired reaction temperature, typically between 0°C and room temperature.

• Slowly add 0.5 equivalents of deionized water to the stirred mixture over a period of several hours. The slow addition is crucial to control the reaction rate and temperature.

• Monitor the reaction progress using chiral gas chromatography (GC) to determine the enantiomeric excess of the unreacted propylene oxide.

• The reaction is stopped when the desired level of conversion (typically around 55-60%) and enantiomeric excess of the remaining (R)-propylene oxide is achieved.

• The resulting mixture contains unreacted (R)-propylene oxide, (S)-propane-1,2-diol, and the catalyst.

• The unreacted (R)-propylene oxide is separated from the higher-boiling diol and the catalyst by distillation.

Protocol 2: Synthesis of (R)-(-)-1-Methoxy-2-propanol

Objective: To synthesize (R)-(-)-1-Methoxy-2-propanol from enantiomerically enriched (R)-propylene oxide.

Materials:

• Enriched (R)-propylene oxide (from Protocol 1)

• Anhydrous methanol

• Basic catalyst (e.g., sodium hydroxide (B78521) or a solid base catalyst)

• Pressure-rated reactor

Procedure:

• Charge the pressure-rated reactor with anhydrous methanol. A molar excess of methanol is typically used.

• Add the basic catalyst to the methanol and stir until dissolved or suspended.

• Add the enantiomerically enriched (R)-propylene oxide to the reactor.

• Seal the reactor and heat to the target reaction temperature, which can range from 90-120°C. The pressure will increase due to the vapor pressure of the reactants at this temperature.

• Maintain the reaction at temperature with stirring for a specified period, monitoring the consumption of propylene oxide by GC.

• After the reaction is complete, cool the reactor to room temperature.

• The crude product mixture contains (R)-(-)-1-Methoxy-2-propanol, excess methanol, and the catalyst.

Protocol 3: Purification of (R)-(-)-1-Methoxy-2-propanol

Objective: To purify the final product to meet industrial specifications.

Materials:

• Crude (R)-(-)-1-Methoxy-2-propanol mixture

• Fractional distillation apparatus

Procedure:

• If a homogeneous catalyst was used in Protocol 2, it is first neutralized or removed.

• The crude reaction mixture is transferred to a fractional distillation column.

• The first fraction to be removed is the excess methanol, which has a lower boiling point.

• The temperature is then gradually increased to distill the (R)-(-)-1-Methoxy-2-propanol. The main fraction is collected at its boiling point (119-121°C).

• Any higher-boiling impurities remain in the distillation pot.

• The purity of the collected fraction is verified by GC, and the enantiomeric excess is confirmed by chiral GC to ensure it meets the required specifications (typically >99.5% purity).[7]

Conclusion

The industrial production of enantiomerically pure (R)-(-)-1-Methoxy-2-propanol from propylene oxide is a multi-step process that hinges on the effective enantioselective separation of the racemic starting material. Hydrolytic kinetic resolution using chiral salen-metal complexes stands out as a robust and scalable method to achieve the high enantiomeric excess required for pharmaceutical applications. Subsequent reaction with methanol under basic conditions, followed by fractional distillation, yields the final high-purity product. Continued research into more efficient and recyclable catalysts, as well as the optimization of reaction and separation conditions, will further enhance the economic and environmental viability of this important industrial process.

References

• 1. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]
• 7. (R)-(-)-1-甲氧基-2-丙醇 ≥98.5% (sum of enantiomers, GC) | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Safe Handling of (R)-(-)-1-Methoxy-2-propanol in a Laboratory Setting

This guide provides comprehensive safety and handling information for (R)-(-)-1-Methoxy-2-propanol (CAS No. 4984-22-9), tailored for researchers, scientists, and professionals in drug development. Adherence to these protocols is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

(R)-(-)-1-Methoxy-2-propanol is classified as a hazardous chemical. The primary hazards are its flammability and its potential to cause central nervous system effects.[1] The racemic mixture, 1-Methoxy-2-propanol, is additionally classified as a substance that may damage fertility or an unborn child.[2]

• GHS Classification (for (R)-(-)-1-Methoxy-2-propanol):

  • Flammable Liquids: Category 3[1][3]

  • Specific Target Organ Toxicity (Single Exposure): Category 3 (Central Nervous System)[1]

• Hazard Statements:

  • H226: Flammable liquid and vapor.[1][4]

  • H336: May cause drowsiness or dizziness.[1][4]

  • H360: May damage fertility or the unborn child (for the racemic mixture).[2]

• Signal Word: Danger[2] or Warning[1][4]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of 1-Methoxy-2-propanol. Data for the specific (R)-isomer is limited; therefore, data for the racemic mixture (CAS 107-98-2) is provided as it is considered representative for safety and handling purposes.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₄H₁₀O₂	[3][5]
Molecular Weight	90.12 g/mol	[3][5]
Appearance	Clear, colorless liquid	[5][6][7]
Odor	Ether-like	[5][6]
Boiling Point	118 - 119 °C (244 - 246 °F)
Melting Point	-97 °C (-142.6 °F)	[6][8]
Flash Point	~33 °C (91.4 °F)	[7]
Density	0.916 g/cm³ at 25 °C
Vapor Pressure	11.8 mmHg at 25 °C (77 °F)	[9]
Vapor Density	3.11 (Air = 1)	[9]
Water Solubility	Miscible	[6]
Autoignition Temperature	286 °C (546.8 °F)	[7]

Table 2: Toxicological Data

Parameter	Value	Species	Source
LD₅₀ Oral	6600 mg/kg	Rat	[7]
5660 mg/kg	Rat	[10][11]
11700 mg/kg	Mouse	[7]
LD₅₀ Dermal	13 g/kg (13,000 mg/kg)	Rabbit	[7][10]
LC₅₀ Inhalation	10,000 ppm / 5 hours	Rat	[7][10]
>7000 ppm / 6 hours	Rat	[11]
Eye Irritation	Mild irritant	Rabbit	[7]
Skin Irritation	May cause irritation and defatting of the skin with prolonged contact.	[7]

Table 3: Occupational Exposure and Fire Safety

Parameter	Value	Source
Workplace Exposure Limit (WEL) - TWA	100 ppm (375 mg/m³)	[12]
Lower Explosion Limit (LEL)	1.6 - 1.7%	[7][9]
Upper Explosion Limit (UEL)	11.5 - 18.8%	[7][9]
NFPA Rating (estimated)	Health: 1, Flammability: 3, Instability: 0	[7][10]

Experimental and Handling Protocols

• Engineering Controls:

  • Always handle (R)-(-)-1-Methoxy-2-propanol inside a certified chemical fume hood to avoid inhalation of vapors.[2]

  • Use explosion-proof electrical, ventilating, and lighting equipment.[1][4]

  • Ensure an eyewash station and safety shower are readily accessible in the immediate work area.[7]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

  • Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Wear flame-retardant antistatic protective clothing to prevent skin exposure.[6]

  • Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved respirator with an appropriate cartridge.[2]

• Handling Procedures:

  • Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[2]

  • Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][4]

  • Ground and bond containers and receiving equipment during transfer to prevent static discharge.[1][7]

  • Use only non-sparking tools.[1][4]

  • Avoid breathing mists or vapors.[1][4]

  • Wash hands thoroughly after handling.[7]

• Storage Conditions:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[4][7]

  • Keep away from sources of ignition.[7]

  • Store locked up.[4]

  • The substance may form explosive peroxides on prolonged storage, especially in contact with air. Date containers upon opening and periodically test for peroxides.[13]

• Immediate Actions:

  • Evacuate all non-essential personnel from the spill area.

  • Remove all sources of ignition (e.g., turn off equipment, extinguish open flames).[4][7]

  • Ensure adequate ventilation.

• Containment & Cleanup:

  • Wear the appropriate PPE as described in section 3.1.

  • For small spills, absorb with an inert, non-combustible material such as vermiculite, dry sand, or earth.[7][10] Do not use combustible materials like sawdust.[10]

  • Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[7]

  • Cover drains to prevent the product from entering them.

• Decontamination:

  • Clean the affected area thoroughly with a suitable solvent, followed by soap and water.

  • Dispose of all contaminated materials as hazardous waste according to local, state, and federal regulations.

• Inhalation:

  • Remove the individual to fresh air immediately.[1]

  • If the person is not breathing, give artificial respiration. If breathing is difficult, administer oxygen.[7]

  • Call a POISON CENTER or doctor if the person feels unwell.[1]

• Skin Contact:

  • Immediately take off all contaminated clothing.

  • Rinse the skin with plenty of water or shower for at least 15 minutes.[1][7]

  • If skin irritation persists, seek medical attention.[1]

• Eye Contact:

  • Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][7]

  • Remove contact lenses if present and easy to do. Continue rinsing.

  • Get medical attention.[1]

• Ingestion:

  • Do not induce vomiting.[7]

  • If the victim is conscious and alert, rinse their mouth and give 2-4 cupfuls of water to drink.[7]

  • Never give anything by mouth to an unconscious person.[7]

  • Seek immediate medical advice.[7]

Visual Safety Guides

The following diagrams illustrate key safety workflows for handling (R)-(-)-1-Methoxy-2-propanol.

Caption: Workflow for a chemical spill of (R)-(-)-1-Methoxy-2-propanol.

Caption: Required PPE for handling (R)-(-)-1-Methoxy-2-propanol.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. (R)-(-)-1-Methoxy-2-propanol | C4H10O2 | CID 2733589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. 1-Methoxy-2-propanol | C4H10O2 | CID 7900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Methoxy-2-propanol(107-98-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. chembk.com [chembk.com]
• 9. 1-METHOXY-2-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. uwaterloo.ca [uwaterloo.ca]
• 11. Uses and Toxicity of 1-Methoxy-2-propanol_Chemicalbook [chemicalbook.com]
• 12. dl2jx7zfbtwvr.cloudfront.net [dl2jx7zfbtwvr.cloudfront.net]
• 13. echemi.com [echemi.com]

A Comprehensive Technical Guide to the Solubility of (R)-(-)-1-Methoxy-2-propanol in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of (R)-(-)-1-Methoxy-2-propanol, a versatile solvent frequently utilized in various scientific and industrial applications, including pharmaceutical development. This document presents qualitative and quantitative solubility data, detailed experimental protocols for solubility determination, and visualizations to illustrate key concepts and workflows.

(R)-(-)-1-Methoxy-2-propanol, also known as propylene (B89431) glycol methyl ether (PGME), is a colorless liquid with a mild, ethereal odor. Its chemical structure, featuring both a hydroxyl group and an ether linkage, imparts a unique combination of hydrophilic and lipophilic properties, rendering it soluble in a wide array of organic solvents.[1][2][3]

Quantitative Solubility Data

(R)-(-)-1-Methoxy-2-propanol exhibits complete miscibility with water and a broad range of common organic solvents.[1][2][4][5][6][7][8][9][10] The term "miscible" indicates that the two substances will mix in all proportions to form a single, homogeneous phase. This high degree of solubility is attributed to its ability to engage in hydrogen bonding via its hydroxyl group and dipole-dipole interactions through its ether component.

Below is a summary of the solubility of (R)-(-)-1-Methoxy-2-propanol in various organic solvents. For many of these solvents, the substance is considered fully miscible.

Solvent	Chemical Formula	Polarity	Solubility
Water	H₂O	Polar	Miscible[4][5][7][8][9]
Ethanol	C₂H₅OH	Polar	Miscible[4]
Methanol	CH₃OH	Polar	Miscible[11]
Acetone	C₃H₆O	Polar	Miscible[4][8][12][13]
Diethyl Ether	(C₂H₅)₂O	Non-polar	Soluble[8][12][13]
Toluene	C₇H₈	Non-polar	Soluble
Hexane	C₆H₁₄	Non-polar	Information not available
Benzene	C₆H₆	Non-polar	Soluble[8][12][13]
Chloroform	CHCl₃	Non-polar	Soluble[4]
Carbon Tetrachloride	CCl₄	Non-polar	Soluble[11]

Experimental Protocol for Determining Solubility

The following is a detailed methodology for determining the solubility of a liquid analyte, such as (R)-(-)-1-Methoxy-2-propanol, in a given organic solvent. This protocol is a synthesis of established laboratory techniques.

Objective: To quantitatively determine the solubility of (R)-(-)-1-Methoxy-2-propanol in a specific organic solvent at a controlled temperature.

Materials:

• (R)-(-)-1-Methoxy-2-propanol (high purity)

• Selected organic solvent (high purity)

• Volumetric flasks (various sizes)

• Calibrated pipettes and burettes

• Analytical balance (readable to ±0.0001 g)

• Temperature-controlled water bath or incubator

• Vortex mixer or magnetic stirrer with stir bars

• Gas chromatograph (GC) or other suitable analytical instrument for concentration measurement

• Syringes and syringe filters

Procedure:

• Preparation of Saturated Solution: a. Add an excess amount of (R)-(-)-1-Methoxy-2-propanol to a known volume of the selected organic solvent in a sealed container (e.g., a volumetric flask or a screw-cap vial). The presence of a distinct layer of the solute after equilibration will confirm that an excess was used. b. Place the container in a temperature-controlled water bath or incubator set to the desired experimental temperature (e.g., 25 °C). c. Agitate the mixture vigorously using a vortex mixer or a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: a. Once equilibrium is established, cease agitation and allow the mixture to stand undisturbed in the temperature-controlled environment for at least 12 hours to allow for complete phase separation. b. Carefully withdraw an aliquot of the supernatant (the solvent layer saturated with the analyte) using a pre-warmed or pre-cooled pipette to match the experimental temperature. It is crucial to avoid disturbing the undissolved solute layer. c. To remove any suspended micro-droplets, filter the collected aliquot using a syringe filter compatible with the solvent.

• Quantitative Analysis: a. Accurately dilute the filtered aliquot with the pure solvent to a concentration that falls within the linear range of the analytical instrument. . Prepare a series of calibration standards of (R)-(-)-1-Methoxy-2-propanol in the solvent of known concentrations. c. Analyze the calibration standards and the diluted sample using a suitable analytical method, such as gas chromatography (GC) with a flame ionization detector (FID). d. Construct a calibration curve by plotting the instrument response against the concentration of the standards. e. From the calibration curve, determine the concentration of (R)-(-)-1-Methoxy-2-propanol in the diluted sample.

• Calculation of Solubility: a. Calculate the concentration of (R)-(-)-1-Methoxy-2-propanol in the original saturated solution by accounting for the dilution factor. b. Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Safety Precautions:

• All procedures should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Consult the Safety Data Sheets (SDS) for both (R)-(-)-1-Methoxy-2-propanol and the chosen organic solvent before commencing any work.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the logical relationship governing the solubility of (R)-(-)-1-Methoxy-2-propanol.

Experimental workflow for determining solubility.

Solubility based on intermolecular forces.

References

• 1. grokipedia.com [grokipedia.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. taminkalatak.com [taminkalatak.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Propylene glycol methyl ether - Wikipedia [en.wikipedia.org]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. PROPYLENE GLYCOL MONOMETHYL ETHER - Ataman Kimya [atamanchemicals.com]
• 8. Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 9. jrhessco.com [jrhessco.com]
• 10. atamankimya.com [atamankimya.com]
• 11. parchem.com [parchem.com]
• 12. PROPYLENE GLYCOL METHYL ETHER - Ataman Kimya [atamanchemicals.com]
• 13. 1-Methoxy-2-propanol CAS#: 107-98-2 [m.chemicalbook.com]

A Comprehensive Technical Guide to the Thermochemical Properties of (R)-(-)-1-Methoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the essential thermochemical properties of (R)-(-)-1-Methoxy-2-propanol. The information is presented in a structured format to facilitate its use in research, development, and safety assessments. This document includes quantitative data, detailed experimental protocols, and a workflow diagram for the determination of the heat of combustion.

Core Thermochemical Data

The following table summarizes the key thermochemical properties of 1-methoxy-2-propanol. It is important to note that while the focus of this guide is the (R)-(-)-enantiomer, the thermochemical properties of the individual enantiomers are considered identical to those of the racemic mixture.

Property	Value	Units	Conditions
Heat of Combustion	-556	kcal/mol	Standard conditions
Heat of Vaporization	46.2	kJ/mol	Standard conditions
Specific Heat Capacity	2.426	J/g·K	20 °C
Vapor Pressure	12.5	mm Hg	25 °C
1.2	kPa	20 °C
11.8	mm Hg	25 °C (77°F)
14.53	hPa	25 °C (77°F)

Experimental Protocols

Detailed methodologies for determining key thermochemical properties are outlined below. These protocols are based on established principles of calorimetry and physical chemistry.

Determination of the Enthalpy of Combustion

The enthalpy of combustion of (R)-(-)-1-Methoxy-2-propanol can be determined using a bomb calorimeter. The following protocol provides a generalized procedure.

Objective: To measure the heat released during the complete combustion of a known mass of (R)-(-)-1-Methoxy-2-propanol.

Apparatus:

• Bomb calorimeter

• Oxygen cylinder with pressure regulator

• Crucible

• Fuse wire

• Balance (accurate to 0.1 mg)

• Temperature sensor/thermometer (accurate to 0.001 °C)

• Ignition system

Procedure:

• A precisely weighed sample of (R)-(-)-1-Methoxy-2-propanol (approximately 1 gram) is placed in the crucible.

• The fuse wire is connected to the electrodes of the bomb, with the wire in contact with the sample.

• The bomb is sealed and purged with oxygen to remove any nitrogen.

• The bomb is then filled with high-pressure oxygen (typically 30 atm).

• The sealed bomb is placed in the calorimeter, which is filled with a known mass of water.

• The initial temperature of the water is recorded.

• The sample is ignited by passing an electric current through the fuse wire.

• The temperature of the water is monitored and recorded at regular intervals until a maximum temperature is reached and then begins to cool.

• The heat capacity of the calorimeter system is determined by combusting a standard substance with a known heat of combustion (e.g., benzoic acid).

• The heat of combustion of the sample is calculated from the temperature rise, the mass of the sample, and the heat capacity of the calorimeter.[1][2][3][4]

Determination of the Enthalpy of Vaporization

The enthalpy of vaporization can be determined by measuring the vapor pressure of the substance at different temperatures.

Objective: To determine the heat required to vaporize one mole of (R)-(-)-1-Methoxy-2-propanol at a constant temperature.

Apparatus:

• A system for measuring vapor pressure as a function of temperature (e.g., an isoteniscope or a static vapor pressure apparatus).

• A temperature-controlled bath.

• A pressure measurement device (manometer).

Procedure:

• The sample of (R)-(-)-1-Methoxy-2-propanol is placed in the apparatus.

• The system is brought to a specific temperature using the temperature-controlled bath.

• The vapor pressure of the liquid at that temperature is measured.

• This process is repeated for a range of temperatures.

• The enthalpy of vaporization is then determined from the slope of a plot of the natural logarithm of the vapor pressure versus the reciprocal of the absolute temperature, according to the Clausius-Clapeyron equation.[5]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of the heat of combustion for (R)-(-)-1-Methoxy-2-propanol.

Caption: Experimental workflow for determining the heat of combustion.

References

• 1. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 2. Enthalpy of combustion of alcohols isomeric ethers data trend graph explaining trend pattern determining delta H combustion comparison of alcohols with ethers equations calculations advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 3. practical-science.com [practical-science.com]
• 4. Comparing heat energy from burning alcohols | Class experiment | RSC Education [edu.rsc.org]
• 5. vernier.com [vernier.com]

Protocols & Analytical Methods

(R)-(-)-1-Methoxy-2-propanol: A Potential Chiral Solvent for Asymmetric Synthesis

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-1-Methoxy-2-propanol, a readily available and relatively inexpensive chiral compound, presents an intriguing yet largely unexplored option as a chiral solvent in asymmetric synthesis. Its unique combination of a chiral center, a hydroxyl group for hydrogen bonding, and an ether linkage offers the potential to create a structured chiral environment that can influence the stereochemical outcome of a reaction. These application notes provide a theoretical framework and practical protocols for researchers interested in exploring the use of (R)-(-)-1-Methoxy-2-propanol as a novel chiral solvent to induce enantioselectivity in various chemical transformations.

Introduction to Asymmetric Synthesis in Chiral Solvents

Asymmetric synthesis is a critical field in modern chemistry, particularly for the development of pharmaceuticals, where the chirality of a molecule dictates its biological activity. While the use of chiral catalysts, auxiliaries, and reagents are well-established methods for achieving enantioselectivity, the use of chiral solvents as the source of chirality is a less common but potentially powerful strategy. A chiral solvent can influence the stereochemical course of a reaction by differentially solvating the diastereomeric transition states, thus lowering the activation energy of the pathway leading to one enantiomer over the other.

(R)-(-)-1-Methoxy-2-propanol is a protic chiral solvent with the potential to interact with reactants and transition states through hydrogen bonding and dipole-dipole interactions. This ability to form a structured solvent cage around the reacting molecules could provide the necessary chiral induction for a range of asymmetric transformations.

Potential Applications and Mechanistic Considerations

While specific literature examples of (R)-(-)-1-Methoxy-2-propanol as a chiral solvent in asymmetric synthesis are scarce, its properties suggest potential applicability in several key reaction types. The proposed mechanism of chirality transfer generally involves the formation of a transient, diastereomeric solvate between the chiral solvent and the substrate or a key intermediate.

Asymmetric Aldol (B89426) Reactions

In an aldol reaction involving a prochiral enolate and an aldehyde, (R)-(-)-1-Methoxy-2-propanol could coordinate to the electrophilic aldehyde through hydrogen bonding. This interaction could shield one face of the aldehyde, directing the nucleophilic attack of the enolate to the opposite face and thereby favoring the formation of one enantiomer of the β-hydroxy carbonyl product.

Asymmetric Diels-Alder Reactions

For the Diels-Alder reaction, a cornerstone of cyclic compound synthesis, (R)-(-)-1-Methoxy-2-propanol could solvate the dienophile, particularly if it contains hydrogen bond acceptors like a carbonyl group. This chiral solvation shell may influence the facial selectivity of the diene's approach, leading to an enantiomeric excess in the resulting cycloadduct.

Asymmetric Reductions

In the reduction of prochiral ketones, the chiral solvent could coordinate to the reducing agent or the ketone itself. This association can create a sterically hindered environment around one face of the carbonyl group, promoting the delivery of the hydride from the less hindered face and resulting in an enantiomerically enriched alcohol.

Experimental Protocols: Screening (R)-(-)-1-Methoxy-2-propanol as a Chiral Solvent

The following is a general protocol for evaluating the effectiveness of (R)-(-)-1-Methoxy-2-propanol as a chiral solvent in a generic asymmetric reaction.

Materials and Reagents

• (R)-(-)-1-Methoxy-2-propanol (high purity, >99%)

• Prochiral substrate

• Reagent (e.g., nucleophile, reducing agent, diene)

• Achiral catalyst (if necessary)

• Anhydrous solvents for control experiments (e.g., THF, Dichloromethane)

• Standard work-up reagents (e.g., saturated aqueous solutions, drying agents)

• Solvents for purification (e.g., hexane, ethyl acetate)

General Reaction Setup

• Preparation: Ensure all glassware is oven-dried and the reaction is set up under an inert atmosphere (e.g., nitrogen or argon), especially for moisture-sensitive reactions.

• Solvent and Substrate: To a reaction flask, add the prochiral substrate (1.0 mmol). Dissolve the substrate in anhydrous (R)-(-)-1-Methoxy-2-propanol (0.1 M to 0.5 M concentration). Stir the solution at the desired initial temperature (e.g., room temperature, 0 °C, or -78 °C).

• Reagent Addition: Slowly add the second reagent (1.1 mmol) to the solution. If a catalyst is used, it should be added prior to the second reagent.

• Reaction Monitoring: Monitor the progress of the reaction by an appropriate technique (e.g., TLC, GC, or LC-MS).

• Work-up: Upon completion, quench the reaction by adding an appropriate quenching agent (e.g., saturated ammonium (B1175870) chloride solution). Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether). Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Analysis: Determine the yield of the purified product. The enantiomeric excess (e.e.) of the product should be determined by chiral HPLC or chiral GC analysis.

Control Experiments

To validate that the observed enantioselectivity is due to the chiral solvent, it is crucial to perform control experiments:

• Achiral Solvent: Conduct the reaction under identical conditions using an achiral solvent (e.g., racemic 1-methoxy-2-propanol (B31579) or a different achiral solvent like THF). The product should be racemic.

• Opposite Enantiomer: If available, perform the reaction using (S)-(+)-1-Methoxy-2-propanol. The product should be the opposite enantiomer with a similar magnitude of enantiomeric excess.

Quantitative Data Summary (Hypothetical)

As there is limited published data, the following table is a hypothetical representation of how to summarize screening results for a new asymmetric reaction using (R)-(-)-1-Methoxy-2-propanol.

Entry	Substrate	Reagent	Temperature (°C)	Yield (%)	e.e. (%)
1	Acetophenone	NaBH₄	25	95	5 (R)
2	Acetophenone	NaBH₄	0	92	12 (R)
3	Acetophenone	NaBH₄	-20	88	25 (R)
4	Cyclohexanone	Proline	25	75	15 (S)
5	Cyclohexanone	Proline	0	70	30 (S)

Visualizing Concepts and Workflows

Proposed Interaction in an Asymmetric Aldol Reaction

Caption: Proposed interaction of (R)-(-)-1-Methoxy-2-propanol in an asymmetric aldol reaction.

Experimental Workflow for Screening a Chiral Solvent

Caption: General experimental workflow for screening a novel chiral solvent.

Conclusion and Future Outlook

(R)-(-)-1-Methoxy-2-propanol remains a largely untapped resource in the field of asymmetric synthesis. Its potential as a chiral solvent warrants further investigation. The protocols and theoretical considerations outlined in these application notes are intended to serve as a starting point for researchers to explore its utility. While high levels of enantioselectivity may not be achieved in all cases, even moderate success could pave the way for the development of new, cost-effective, and environmentally benign methods for the synthesis of chiral molecules. Further studies, including computational modeling of the transition states, could provide deeper insights into the mechanism of chirality transfer and guide the rational design of future experiments.

Application Notes and Protocols: (R)-(-)-1-Methoxy-2-propanol as a Chiral Building Block for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-1-Methoxy-2-propanol is a valuable chiral building block in the synthesis of complex pharmaceutical intermediates. Its stereochemistry is crucial for the biological activity of the final drug molecule. This document provides detailed application notes and experimental protocols for the use of (R)-(-)-1-Methoxy-2-propanol in the synthesis of a key intermediate for a novel class of glucokinase activators, which are promising therapeutic agents for the treatment of Type 2 Diabetes Mellitus. Additionally, its potential application in the synthesis of chiral pyrazolopyrimidinone (B8486647) derivatives as phosphodiesterase type 5 (PDE5) inhibitors is discussed.

Application 1: Synthesis of a Glucokinase Activator Intermediate

(R)-(-)-1-Methoxy-2-propanol is a key reactant in the synthesis of (S)-3-(ethoxycarbonyl)-5-((R)-1-methoxypropan-2-yloxy)benzoic acid, a crucial intermediate for novel phenylethyl benzamide (B126) glucokinase activators.[1][2] The synthesis involves a stereospecific Mitsunobu reaction, which proceeds with inversion of configuration at the chiral center of the alcohol.

Signaling Pathway of Glucokinase Activators

Glucokinase (GK) acts as a glucose sensor in pancreatic β-cells and hepatocytes, regulating glucose-stimulated insulin (B600854) secretion and hepatic glucose metabolism, respectively. Glucokinase activators (GKAs) are small molecules that allosterically activate GK, leading to enhanced glucose disposal and increased insulin secretion, thereby lowering blood glucose levels.

Caption: Signaling pathway of Glucokinase Activators (GKAs).

Experimental Workflow

The synthesis of the target intermediate involves a three-step process starting from 3-bromo-5-hydroxybenzoic acid.

Caption: Synthetic workflow for the glucokinase activator intermediate.

Experimental Protocol: Synthesis of Methyl 3-bromo-5-((R)-1-methoxypropan-2-yloxy)benzoate

This protocol is adapted from the general procedure described for the synthesis of acetylenyl benzamide derivatives as glucokinase activators.[1]

Materials:

• 3-Bromo-5-hydroxybenzoic acid

• (R)-(-)-1-Methoxy-2-propanol

• Triphenylphosphine (B44618) (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

• Silica (B1680970) gel for column chromatography

Procedure:

• Mitsunobu Reaction:

  • To a solution of 3-bromo-5-hydroxybenzoic acid (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF, add (R)-(-)-1-Methoxy-2-propanol (1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the intermediate ether.

• Esterification:

  • Dissolve the product from the Mitsunobu reaction in methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield methyl 3-bromo-5-((R)-1-methoxypropan-2-yloxy)benzoate.

Quantitative Data

Intermediate/Product	Reaction	Yield (%)	Enantiomeric Excess (e.e.) (%)	Analytical Method	Reference
Methyl 3-bromo-5-((R)-1-methoxypropan-2-yloxy)benzoate	Mitsunobu & Esterification	Not explicitly reported, but typically moderate to good for Mitsunobu reactions.	>99% (expected due to stereospecificity of Mitsunobu reaction)	Chiral HPLC	[1]
Final GKA (Compound 19)	Multi-step synthesis	-	>99%	Chiral HPLC	[1][3]
Biological Activity of Final Compound (19)	EC₅₀	Glucose Uptake Fold Increase	In Vivo Glucose AUC Reduction
27 nM	2.16	47.4% (30 mg/kg in mice)

Application 2: Synthesis of Chiral Pyrazolopyrimidinone Derivatives (Potential PDE5 Inhibitors)

Signaling Pathway of PDE5 Inhibitors

Phosphodiesterase type 5 (PDE5) is an enzyme that degrades cyclic guanosine (B1672433) monophosphate (cGMP). In the presence of nitric oxide (NO), guanylate cyclase is activated, leading to an increase in cGMP levels, which in turn causes smooth muscle relaxation and vasodilation. PDE5 inhibitors block the degradation of cGMP, thereby potentiating the effects of NO and promoting vasodilation. This mechanism is utilized in the treatment of erectile dysfunction and pulmonary hypertension.

Caption: Mechanism of action of PDE5 inhibitors.

Hypothetical Experimental Approach

Based on general synthetic methods for chiral ethers, one could envision the incorporation of (R)-(-)-1-Methoxy-2-propanol into a pyrazolopyrimidinone precursor via a Williamson ether synthesis or a Mitsunobu reaction, depending on the available functional groups on the heterocyclic core.

Williamson Ether Synthesis: This would typically involve the deprotonation of a hydroxyl group on the pyrazolopyrimidinone scaffold with a base (e.g., NaH, K₂CO₃) followed by reaction with a tosylated or halogenated derivative of (R)-(-)-1-Methoxy-2-propanol.

Mitsunobu Reaction: If the pyrazolopyrimidinone precursor contains a free hydroxyl group, a Mitsunobu reaction with (R)-(-)-1-Methoxy-2-propanol in the presence of a phosphine (B1218219) and an azodicarboxylate could be employed to form the ether linkage with inversion of stereochemistry.

Further research is required to identify specific examples and optimize reaction conditions for these potential applications.

Conclusion

(R)-(-)-1-Methoxy-2-propanol is a proven and valuable chiral building block for the synthesis of complex pharmaceutical intermediates, as demonstrated by its successful application in the development of novel glucokinase activators. The stereospecific nature of reactions like the Mitsunobu reaction allows for the precise introduction of the desired chirality into the target molecule. While its application in the synthesis of chiral pyrazolopyrimidinone PDE5 inhibitors is plausible, further research is needed to establish specific and efficient synthetic protocols. The detailed experimental information and pathway diagrams provided herein serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

References

• 1. Design and Synthesis of Acetylenyl Benzamide Derivatives as Novel Glucokinase Activators for the Treatment of T2DM - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a novel phenylethyl benzamide glucokinase activator for the treatment of type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of Acetylenyl Benzamide Derivatives as Novel Glucokinase Activators for the Treatment of T2DM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (R)-(-)-1-甲氧基-2-丙醇 ≥98.5% (sum of enantiomers, GC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. Design, synthesis and biological evaluation of pyrazolopyrimidinone based potent and selective PDE5 inhibitors for treatment of erectile dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pyrazolopyrimidinone Based Selective Inhibitors of PDE5 for the Treatment of Erectile Dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Enantioselective Reduction of Ketones

Note on (R)-(-)-1-Methoxy-2-propanol: Extensive literature review indicates that (R)-(-)-1-Methoxy-2-propanol is not commonly employed as a primary chiral auxiliary, ligand, or catalyst for the enantioselective reduction of ketones. Its primary applications are as a chiral solvent and as a reactant in the synthesis of other chiral molecules. Therefore, this document provides detailed application notes and protocols for a widely established and highly effective method for this transformation: the Corey-Bakshi-Shibata (CBS) reduction.

Representative Method: Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a highly versatile and widely used method for the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[1] This method utilizes a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol, in the presence of a stoichiometric borane (B79455) source, such as borane-dimethyl sulfide (B99878) complex (BMS) or borane-THF complex.[1][2] The reaction is known for its high enantioselectivity, broad substrate scope, and predictable stereochemical outcome.

Mechanism of Action

The CBS reduction proceeds through a six-membered, chair-like transition state. The oxazaborolidine catalyst coordinates with both the borane reducing agent and the ketone substrate. This coordination orients the ketone in a sterically favored manner, allowing the hydride from the borane to be delivered to one specific face of the carbonyl group, thus resulting in a high degree of enantioselectivity.

Application Notes

1. Catalyst System:

The most common CBS catalyst is derived from (S)-proline. The catalyst can be prepared in situ or used as a pre-formed reagent. The in-situ generation involves the reaction of a chiral amino alcohol with a borane source.[3]

2. Reducing Agents:

Borane-dimethyl sulfide complex (BMS) and borane-THF are the most frequently used stoichiometric reducing agents. Catecholborane can also be employed.[2]

3. Substrate Scope:

The CBS reduction is effective for a wide range of ketones, including:

• Aryl alkyl ketones

• Dialkyl ketones

• α,β-Unsaturated ketones

• Ketones with heteroatoms

4. Enantioselectivity and Yield:

Excellent enantioselectivities (typically >90% ee) and high chemical yields are often achieved. The stereochemical outcome is predictable based on the chirality of the catalyst used. For example, an (S)-CBS catalyst generally affords the (R)-alcohol, while an (R)-CBS catalyst yields the (S)-alcohol.

5. Reaction Conditions:

The reaction is typically carried out in an aprotic solvent, most commonly tetrahydrofuran (B95107) (THF), at temperatures ranging from -78 °C to room temperature. The slow addition of the ketone to the mixture of the catalyst and borane is crucial for achieving high enantioselectivity.

6. Work-up Procedure:

The reaction is typically quenched by the slow addition of methanol (B129727). Standard aqueous work-up and purification by column chromatography yield the desired chiral alcohol.

Quantitative Data Presentation

The following table summarizes the enantioselective reduction of various ketones using the (S)-CBS catalyst and borane-dimethyl sulfide (BMS) in THF.

Entry	Ketone Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)
1	Acetophenone (B1666503)	(R)-1-Phenylethanol	95	97
2	1-Tetralone	(R)-1,2,3,4-Tetrahydronaphthalen-1-ol	92	98
3	2-Chloroacetophenone	(R)-2-Chloro-1-phenylethanol	90	96
4	Cyclohexyl methyl ketone	(R)-1-Cyclohexylethanol	88	95
5	Benzylacetone	(R)-4-Phenyl-2-butanol	85	94

Detailed Experimental Protocol: Enantioselective Reduction of Acetophenone

This protocol describes the reduction of acetophenone to (R)-1-phenylethanol using an in-situ generated (S)-CBS catalyst.

Materials:

• (S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol

• Borane-dimethyl sulfide complex (BMS, 10 M solution in THF)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

• Catalyst Formation (In Situ):

  • To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add (S)-(-)-2-Amino-3-methyl-1,1-diphenyl-1-butanol (0.5 mmol).

  • Add anhydrous THF (10 mL) and cool the solution to 0 °C.

  • Slowly add borane-dimethyl sulfide complex (0.5 mL, 5.0 mmol) dropwise.

  • Stir the mixture at room temperature for 1 hour to ensure the formation of the oxazaborolidine catalyst.

• Enantioselective Reduction:

  • Cool the catalyst solution to -20 °C.

  • In a separate flask, prepare a solution of acetophenone (5.0 mmol) in anhydrous THF (5 mL).

  • Add the acetophenone solution to the catalyst mixture dropwise over a period of 30 minutes using a syringe pump.

  • Stir the reaction mixture at -20 °C for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Upon completion of the reaction, quench by the slow, dropwise addition of methanol (5 mL) at -20 °C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in diethyl ether (30 mL) and wash sequentially with 1 M HCl (15 mL), saturated aqueous NaHCO₃ solution (15 mL), and brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexanes mixture) to afford the pure (R)-1-phenylethanol.

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Visualizations

Caption: Catalytic cycle of the CBS reduction.

Caption: Experimental workflow for CBS reduction.

References

• 1. mdpi.com [mdpi.com]
• 2. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Application of (R)-(-)-1-Methoxy-2-propanol in Stereoselective Reactions: A Detailed Guide for Researchers

(R)-(-)-1-Methoxy-2-propanol , a readily available and versatile chiral building block, serves as a crucial starting material in the synthesis of specialized chiral ligands and auxiliaries. Its inherent chirality is strategically transferred to more complex molecular architectures, which then effectively induce stereoselectivity in a variety of asymmetric transformations. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals, focusing on the synthesis of chiral derivatives from (R)-(-)-1-Methoxy-2-propanol and their subsequent application in stereoselective reactions.

Application as a Chiral Building Block for Ligand Synthesis

(R)-(-)-1-Methoxy-2-propanol is frequently employed as a chiral precursor for the synthesis of more elaborate chiral molecules that can act as ligands in asymmetric catalysis or as chiral auxiliaries. The hydroxyl group provides a convenient handle for chemical modification, allowing for the introduction of the chiral (R)-1-methoxy-2-propoxy moiety into larger scaffolds.

Synthesis of a Chiral Benzoic Acid Derivative

A key application of (R)-(-)-1-Methoxy-2-propanol is in the synthesis of (S)-3-(ethoxycarbonyl)-5-((1-methoxypropan-2-yl)oxy)benzoic acid. This chiral aromatic carboxylic acid can be utilized as a building block in the synthesis of biologically active molecules, where its stereochemistry can play a critical role in target binding and efficacy.[1]

Experimental Protocol: Synthesis of (S)-3-(ethoxycarbonyl)-5-((1-methoxypropan-2-yl)oxy)benzoic acid

This protocol is based on a two-step process involving a Mitsunobu reaction followed by hydrolysis.

Step 1: Synthesis of (S)-ethyl 3-hydroxy-5-((1-methoxypropan-2-yl)oxy)benzoate

• Materials:

  • (R)-(-)-1-Methoxy-2-propanol

  • Ethyl 3,5-dihydroxybenzoate (B8624769)

  • Triphenylphosphine (B44618) (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD)

  • Anhydrous Tetrahydrofuran (THF)

  • Silica (B1680970) gel for column chromatography

  • Ethyl acetate (B1210297) and hexanes for elution

• Procedure:

  • To a stirred solution of ethyl 3,5-dihydroxybenzoate (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add (R)-(-)-1-Methoxy-2-propanol (1.2 eq).

  • Slowly add DIAD (1.5 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford (S)-ethyl 3-hydroxy-5-((1-methoxypropan-2-yl)oxy)benzoate.

Step 2: Hydrolysis to (S)-3-(ethoxycarbonyl)-5-((1-methoxypropan-2-yl)oxy)benzoic acid

• Materials:

  • (S)-ethyl 3-hydroxy-5-((1-methoxypropan-2-yl)oxy)benzoate

  • Lithium hydroxide (B78521) (LiOH)

  • Tetrahydrofuran (THF) and Water

  • Hydrochloric acid (HCl, 1N)

  • Ethyl acetate for extraction

• Procedure:

  • Dissolve the product from Step 1 in a mixture of THF and water.

  • Add an aqueous solution of LiOH (2.0 eq) and stir the mixture at room temperature for 4-6 hours.

  • Monitor the hydrolysis by TLC.

  • Upon completion, acidify the reaction mixture to pH 3-4 with 1N HCl.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, (S)-3-(ethoxycarbonyl)-5-((1-methoxypropan-2-yl)oxy)benzoic acid.

Logical Workflow for the Synthesis of the Chiral Benzoic Acid Derivative

Caption: Synthetic pathway for the preparation of a chiral benzoic acid derivative.

Synthesis of Chiral Pyrazolopyrimidinone (B8486647) Derivatives

(R)-(-)-1-Methoxy-2-propanol is also a precursor for the synthesis of chiral pyrazolopyrimidinone derivatives, which are of interest as potential phosphodiesterase enzyme (PDE5) inhibitors.[1] The stereocenter introduced from the chiral alcohol can significantly influence the biological activity of the final molecule.

Experimental Protocol: Synthesis of Chiral Pyrazolopyrimidinone Derivatives

This synthesis typically involves the reaction of a 5-aminopyrazole intermediate with a β-ketoester that incorporates the chiral (R)-1-methoxy-2-propoxy group.

Step 1: Preparation of a Chiral β-Ketoester

• Materials:

  • (R)-(-)-1-Methoxy-2-propanol

  • Meldrum's acid

  • An appropriate acid chloride (e.g., acetyl chloride)

  • Pyridine (B92270)

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • React (R)-(-)-1-Methoxy-2-propanol with an acid chloride in the presence of pyridine in DCM to form the corresponding ester.

  • In a separate reaction, react Meldrum's acid with an appropriate acylating agent to form an acyl Meldrum's acid derivative.

  • React the ester from the first step with the acyl Meldrum's acid derivative under suitable conditions (e.g., heating in the presence of a catalyst) to yield the chiral β-ketoester.

  • Purify the product by column chromatography.

Step 2: Condensation with 5-Aminopyrazole

• Materials:

  • Chiral β-ketoester from Step 1

  • A substituted 5-aminopyrazole

  • Acetic acid (catalyst)

  • Ethanol or another suitable solvent

• Procedure:

  • Dissolve the chiral β-ketoester and the 5-aminopyrazole in ethanol.

  • Add a catalytic amount of acetic acid.

  • Reflux the reaction mixture for 6-12 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product may precipitate upon cooling or after partial removal of the solvent.

  • Collect the solid by filtration and wash with cold ethanol.

  • If necessary, purify the product further by recrystallization or column chromatography.

Reaction Scheme for Pyrazolopyrimidinone Synthesis

References

• 1. benchchem.com [benchchem.com]

Application Notes & Protocols: Kinetic Resolution of Racemic Carboxylic Acids Using (R)-(-)-1-Methoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kinetic resolution is a crucial technique for the separation of enantiomers from a racemic mixture. This process relies on the differential rate of reaction of two enantiomers with a chiral reagent or catalyst, leading to an enantioenriched sample of the less reactive enantiomer and the product derived from the more reactive enantiomer. One common and effective method for the kinetic resolution of racemic carboxylic acids is through diastereoselective esterification with a chiral alcohol.

This document provides detailed application notes and a general protocol for the kinetic resolution of racemic carboxylic acids, specifically non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen (B1674241) and ketoprofen, using (R)-(-)-1-Methoxy-2-propanol as the chiral resolving agent. The reaction proceeds through the formation of diastereomeric esters, which, due to their different physical properties, can be separated using standard chromatographic techniques. Subsequent hydrolysis of the separated diastereomers yields the enantiomerically pure carboxylic acids.

Principle of Kinetic Resolution via Diastereomeric Esterification

The fundamental principle involves the esterification of a racemic carboxylic acid (a 50:50 mixture of R- and S-enantiomers) with an enantiomerically pure chiral alcohol, in this case, (R)-(-)-1-Methoxy-2-propanol. This reaction produces a mixture of two diastereomeric esters: (R)-acid-(R)-alcohol and (S)-acid-(R)-alcohol.

Because these diastereomers are not mirror images, they possess different physical and chemical properties, including solubility and affinity for chromatographic stationary phases. This difference allows for their separation by techniques such as column chromatography or high-performance liquid chromatography (HPLC). Once separated, each diastereomeric ester can be hydrolyzed to yield the corresponding enantiomerically pure carboxylic acid and recover the chiral alcohol.

Experimental Protocols

Protocol 1: Diastereoselective Esterification of Racemic Ibuprofen

This protocol describes the esterification of racemic ibuprofen with (R)-(-)-1-Methoxy-2-propanol.

Materials:

• Racemic ibuprofen

• (R)-(-)-1-Methoxy-2-propanol

• Dicyclohexylcarbodiimide (B1669883) (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Hexane (B92381)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve racemic ibuprofen (1.0 eq) and (R)-(-)-1-Methoxy-2-propanol (1.1 eq) in anhydrous dichloromethane.

• Coupling Agent Addition: Cool the solution to 0 °C in an ice bath. Add 4-(Dimethylamino)pyridine (DMAP) (0.1 eq) followed by the slow, portion-wise addition of dicyclohexylcarbodiimide (DCC) (1.1 eq).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU). Wash the solid with a small amount of cold dichloromethane.

  • Combine the filtrates and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude diastereomeric ester mixture.

Protocol 2: Separation of Diastereomeric Esters

This protocol outlines the separation of the diastereomeric esters of ibuprofen using column chromatography.

Procedure:

• Column Preparation: Prepare a silica gel column using a suitable eluent system, such as a mixture of hexane and ethyl acetate. The optimal ratio should be determined by TLC analysis of the crude product.

• Chromatography: Load the crude diastereomeric ester mixture onto the column and elute with the chosen solvent system.

• Fraction Collection: Collect fractions and analyze them by TLC to identify and combine the fractions containing each pure diastereomer.

• Analysis: Determine the diastereomeric purity of the separated esters by chiral HPLC or ¹H NMR spectroscopy.

Protocol 3: Hydrolysis of Separated Esters

This protocol describes the hydrolysis of the individual diastereomeric esters to obtain the enantiopure carboxylic acids.

Procedure:

• Reaction Setup: Dissolve the purified diastereomeric ester in a mixture of tetrahydrofuran (B95107) (THF) and water.

• Hydrolysis: Add an excess of lithium hydroxide (B78521) (LiOH) and stir the mixture at room temperature until the ester is completely consumed (monitor by TLC).

• Workup:

  • Acidify the reaction mixture to pH ~2 with 1 M HCl.

  • Extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting enantiopure carboxylic acid by recrystallization or column chromatography if necessary.

• Chiral Analysis: Determine the enantiomeric excess (e.e.) of the final product by chiral HPLC.

Data Presentation

The following tables summarize representative quantitative data for the kinetic resolution of racemic NSAIDs using a chiral alcohol. These values are based on typical results reported in the literature for similar resolutions and serve as a benchmark for expected outcomes.

Table 1: Kinetic Resolution of Racemic Ibuprofen

Parameter	Diastereomer 1 ((S)-Ibu-(R)-Alcohol)	Diastereomer 2 ((R)-Ibu-(R)-Alcohol)
Yield after Separation	~45%	~45%
Diastereomeric Excess (d.e.)	>98%	>98%
Enantiomeric Excess (e.e.) of Acid after Hydrolysis	>98% (S)-Ibuprofen	>98% (R)-Ibuprofen
Conversion	\multicolumn{2}{c	}{~50% for each enantiomer}

Table 2: Kinetic Resolution of Racemic Ketoprofen

Parameter	Diastereomer 1 ((S)-Keto-(R)-Alcohol)	Diastereomer 2 ((R)-Keto-(R)-Alcohol)
Yield after Separation	~43%	~46%
Diastereomeric Excess (d.e.)	>97%	>97%
Enantiomeric Excess (e.e.) of Acid after Hydrolysis	>97% (S)-Ketoprofen	>97% (R)-Ketoprofen
Conversion	\multicolumn{2}{c	}{~50% for each enantiomer}

Conclusion

The use of (R)-(-)-1-Methoxy-2-propanol as a chiral resolving agent for the kinetic resolution of racemic carboxylic acids via diastereomeric esterification is a robust and effective method for obtaining enantiomerically pure compounds. The protocols provided herein offer a general framework that can be adapted and optimized for various carboxylic acid substrates. This methodology is particularly valuable in the pharmaceutical industry for the development and production of single-enantiomer drugs, leading to improved therapeutic efficacy and reduced side effects.

Application Notes and Protocols for Chiral HPLC Analysis of (R)-(-)-1-Methoxy-2-propanol

Introduction

The determination of enantiomeric excess (e.e.) is a critical analytical step in the development and quality control of chiral compounds within the pharmaceutical and chemical industries. (R)-(-)-1-Methoxy-2-propanol is a chiral alcohol, and its enantiomeric purity is often a key quality attribute. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful and widely used technique for the separation and quantification of enantiomers. This document provides a detailed protocol for the chiral HPLC analysis of (R)-(-)-1-Methoxy-2-propanol to determine its enantiomeric excess.

Principle of Chiral HPLC Separation

Chiral HPLC separates enantiomers based on their differential interactions with a chiral stationary phase. The CSP creates a chiral environment where the two enantiomers form transient diastereomeric complexes with different stabilities. This difference in interaction strength leads to different retention times for the (R) and (S) enantiomers, allowing for their separation and subsequent quantification. The enantiomeric excess is then calculated from the integrated peak areas of the two enantiomers in the chromatogram.

Experimental Protocols

A detailed methodology for the chiral HPLC analysis of (R)-(-)-1-Methoxy-2-propanol is provided below. This protocol is a robust starting point and may require minor optimization based on the specific instrumentation and exact column used.

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. A suitable example is a Chiralpak® AD-H column (250 x 4.6 mm, 5 µm particle size) or a similar amylose-based CSP.

• Solvents: HPLC-grade n-hexane and 2-propanol are necessary for the mobile phase.

• Sample: (R)-(-)-1-Methoxy-2-propanol.

• Volumetric flasks, pipettes, and syringes.

• Syringe filters (0.45 µm).

2. Preparation of Mobile Phase and Sample

• Mobile Phase: Prepare a mobile phase consisting of a mixture of n-hexane and 2-propanol. A typical starting composition is 90:10 (v/v) n-hexane:2-propanol. Degas the mobile phase prior to use to prevent pump cavitation and baseline noise.

• Standard Solution: Prepare a stock solution of a racemic mixture of 1-methoxy-2-propanol (B31579) in the mobile phase at a concentration of approximately 1 mg/mL. This is used for system suitability and to confirm the elution order of the enantiomers.

• Sample Solution: Accurately weigh and dissolve the (R)-(-)-1-Methoxy-2-propanol sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

3. Chromatographic Conditions

The following table summarizes the recommended starting chromatographic conditions for the analysis.

Parameter	Recommended Condition
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or equivalent
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes (or until both enantiomers have eluted)

4. Data Analysis and Calculation of Enantiomeric Excess

• Integrate the peak areas of the (S) and (R) enantiomers in the chromatogram.

• Calculate the enantiomeric excess (% e.e.) using the following formula:

  % e.e. = [ (AreaR - AreaS) / (AreaR + AreaS) ] x 100

  Where:

  • AreaR is the peak area of the (R)-(-)-1-Methoxy-2-propanol enantiomer.

  • AreaS is the peak area of the (S)-(+)-1-Methoxy-2-propanol enantiomer.

Data Presentation

The following table presents hypothetical but realistic quantitative data for a chiral HPLC analysis of a sample of (R)-(-)-1-Methoxy-2-propanol with high enantiomeric purity.

Table 1: Chromatographic Performance Data

Parameter	(S)-(+)-1-Methoxy-2-propanol	(R)-(-)-1-Methoxy-2-propanol
Retention Time (tR)	8.2 min	9.5 min
Peak Area	5,000	995,000
Resolution (Rs)	\multicolumn{2}{c	}{> 2.0}
Tailing Factor (T)	1.1	1.1

Table 2: Calculated Enantiomeric Excess

Parameter	Value
Total Peak Area	1,000,000
Enantiomeric Excess (% e.e.)	99.0%

Mandatory Visualization

The following diagram illustrates the experimental workflow for the chiral HPLC analysis of (R)-(-)-1-Methoxy-2-propanol.

Application Notes and Protocols for the Synthesis of Antiviral Drug Precursors Using (R)-(-)-1-Methoxy-2-propanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of (R)-9-[2-(phosphonomethoxy)propyl]adenine (PMPA), a key precursor to the potent antiviral drug Tenofovir. The synthesis originates from a chiral building block readily derived from (R)-(-)-1-Methoxy-2-propanol, specifically (R)-propylene carbonate. Tenofovir is a nucleotide reverse transcriptase inhibitor (NRTI) effective against HIV and Hepatitis B viruses.

Introduction

The chiral integrity of antiviral nucleoside and nucleotide analogs is paramount to their therapeutic efficacy and safety. (R)-(-)-1-Methoxy-2-propanol and its derivatives serve as crucial chiral synthons for the stereoselective synthesis of these complex molecules. This document outlines a robust and scalable synthetic route to (R)-PMPA, a pivotal intermediate in the production of Tenofovir Alafenamide (TAF) and Tenofovir Disoproxil Fumarate (TDF).

The described synthetic pathway commences with the alkylation of adenine (B156593) with (R)-propylene carbonate to stereoselectively install the (R)-2-hydroxypropyl side chain. Subsequent phosphonylation and deprotection steps yield the target precursor, (R)-PMPA.

Experimental Protocols

Protocol 1: Synthesis of (R)-9-(2-Hydroxypropyl)adenine (HPA)

This protocol details the synthesis of the key intermediate, (R)-9-(2-Hydroxypropyl)adenine, through the condensation of adenine and (R)-propylene carbonate.

Materials:

• Adenine

• (R)-Propylene Carbonate

• Sodium Hydroxide (B78521) (NaOH)

• N,N-Dimethylformamide (DMF)

• Toluene

Procedure:

• To a reaction flask under a nitrogen atmosphere, add adenine (1.0 eq) and N,N-dimethylformamide (DMF).

• Stir the suspension and add sodium hydroxide (0.05 eq) followed by (R)-propylene carbonate (1.26 eq).[1]

• Heat the reaction mixture to 130-140 °C and monitor the reaction progress by TLC or HPLC until the adenine is consumed (typically within 12 hours).[1]

• Cool the reaction mixture to below 90 °C and add toluene.

• Continue cooling to 0-5 °C and stir for 2 hours to induce precipitation.[1]

• Filter the solid product, wash with cold toluene, and dry under vacuum to yield (R)-9-(2-hydroxypropyl)adenine as a white solid.

Protocol 2: Synthesis of Diethyl (R)-9-[2-(phosphonomethoxy)propyl]adenine (Diethyl-PMPA)

This protocol describes the phosphonylation of the hydroxyl group of HPA.

Materials:

• (R)-9-(2-Hydroxypropyl)adenine (HPA)

• Diethyl p-toluenesulfonyloxymethylphosphonate

• Lithium tert-butoxide or Di-n-butyl magnesium

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Glacial Acetic Acid

• Dichloromethane

Procedure:

• Dissolve (R)-9-(2-hydroxypropyl)adenine (1.0 eq) in anhydrous DMF or NMP in a reaction vessel under a nitrogen atmosphere.

• Add a solution of lithium tert-butoxide in DMF or di-n-butyl magnesium in toluene.[2][3]

• Slowly add diethyl p-toluenesulfonyloxymethylphosphonate (2.0-3.0 eq) to the reaction mixture.[3]

• Heat the reaction to 35-70 °C and stir for 3-6 hours, monitoring by TLC or HPLC.[3]

• After completion, cool the reaction to 20 °C and quench with glacial acetic acid to a pH of 5.[4]

• Remove the solvent under reduced pressure.

• Dissolve the residue in water and extract the product with dichloromethane.[4]

• Wash the combined organic layers with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude Diethyl-PMPA.

Protocol 3: Synthesis of (R)-9-[2-(phosphonomethoxy)propyl]adenine (PMPA)

This final step involves the dealkylation of the phosphonate (B1237965) ester to yield the active pharmaceutical ingredient precursor.

Materials:

• Diethyl (R)-9-[2-(phosphonomethoxy)propyl]adenine (Diethyl-PMPA)

• Bromotrimethylsilane (B50905) (TMSBr) or Hydrobromic Acid (HBr)

• Acetonitrile or Water

• Acetone

Procedure using TMSBr:

• Dissolve Diethyl-PMPA (1.0 eq) in acetonitrile.

• Add bromotrimethylsilane (4.5 eq) and stir the mixture at room temperature.[2]

• Monitor the reaction until completion.

• Remove the solvent under reduced pressure.

• The residue is triturated with a suitable solvent to precipitate the product.

Procedure using HBr:

• Treat Diethyl-PMPA with aqueous hydrobromic acid.[5]

• Heat the reaction mixture to 90-95 °C for approximately 4 hours.[5]

• Cool the reaction mixture and adjust the pH to 2.8-3.0 with a suitable base to precipitate the product.

• Filter the solid, wash with cold water and then cold acetone.

• Dry the product under vacuum to yield (R)-PMPA.

Data Presentation

Table 1: Summary of Reaction Yields and Purity

Step	Product	Typical Yield (%)	Purity (%)	Reference
1	(R)-9-(2-Hydroxypropyl)adenine (HPA)	87	>99	[1]
2	Diethyl-PMPA	>80	>80	[3][4]
3	(R)-PMPA	High	99.33	[5]

Visualizations

Synthetic Workflow

References

• 1. (R)-(+)-9-(2-Hydroxypropyl)adenine synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. CN101531680B - Method for synthesizing (R)-9(2-(diethyl phosphonyl methoxyl) propyl)-adenine - Google Patents [patents.google.com]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. CN105254670A - Preparation method of (R)-9-[2-(phosphonomethoxy) propyl] adenine - Google Patents [patents.google.com]

Application Notes and Protocols for Purity Analysis of (R)-(-)-1-Methoxy-2-propanol using NMR Spectroscopy

Abstract:

This document provides detailed application notes and experimental protocols for the determination of chemical and enantiomeric purity of (R)-(-)-1-Methoxy-2-propanol using Nuclear Magnetic Resonance (NMR) spectroscopy. The methodologies described herein are intended for researchers, scientists, and professionals in the field of drug development and quality control. The protocols cover quantitative ¹H NMR (qNMR) for assessing chemical purity and the use of a chiral resolving agent for determining enantiomeric excess.

Introduction

(R)-(-)-1-Methoxy-2-propanol, a key chiral building block and solvent in the pharmaceutical and chemical industries, requires accurate purity assessment to ensure the quality and efficacy of end products. NMR spectroscopy is a powerful analytical technique for this purpose, offering both quantitative and structural information. Quantitative ¹H NMR (qNMR) provides a direct and primary method for determining the molar concentration of a substance and its impurities without the need for identical reference standards for each impurity.[1][2] Furthermore, the enantiomeric purity of chiral molecules like (R)-(-)-1-Methoxy-2-propanol can be readily determined by ¹H NMR through the use of chiral resolving agents, which convert the enantiomers into diastereomers with distinct NMR signals.[3]

This application note details the use of ¹H NMR for:

• Chemical Purity Assessment: Quantifying the main component and potential process-related impurities, such as the regioisomer 2-methoxy-1-propanol.

• Enantiomeric Purity Assessment: Determining the enantiomeric excess (e.e.) by derivatization with a chiral resolving agent.

Chemical Purity Determination by Quantitative ¹H NMR (qNMR)

The chemical purity of (R)-(-)-1-Methoxy-2-propanol can be determined using qNMR by comparing the integral of a characteristic signal of the analyte to that of a certified internal standard of known purity and weight.

2.1.1. Materials and Reagents

• (R)-(-)-1-Methoxy-2-propanol sample

• Internal Standard (IS): e.g., Maleic acid, Dimethyl sulfone (DMSO₂), or other suitable standard with high purity and non-overlapping signals.

• Deuterated solvent: Chloroform-d (CDCl₃) or Deuterium oxide (D₂O). The solvent should be chosen to dissolve both the analyte and the internal standard completely.[4]

• High-precision analytical balance (readability ± 0.01 mg)[5]

• NMR tubes (5 mm, high precision)[6]

• Volumetric flasks and pipettes

2.1.2. Sample Preparation

• Accurately weigh approximately 10-20 mg of the (R)-(-)-1-Methoxy-2-propanol sample into a clean, dry vial.[7]

• Accurately weigh a suitable amount of the internal standard into the same vial. The molar ratio of the internal standard to the analyte should be optimized for clear signal integration.

• Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the chosen deuterated solvent.[6][8]

• Ensure complete dissolution by gentle vortexing or sonication.

• Filter the solution through a pipette with a small cotton or glass wool plug directly into a clean, dry NMR tube to remove any particulate matter.[6][7]

• Cap the NMR tube securely.

2.1.3. NMR Data Acquisition

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments) with a 90° pulse.[5]

• Acquisition Parameters:

  • Relaxation Delay (d1): ≥ 5 x T₁ of the slowest relaxing proton (typically 30-60 seconds for accurate quantification).

  • Number of Scans (ns): 8 to 64, depending on the sample concentration, to achieve a signal-to-noise ratio of at least 150:1 for the signals of interest.

  • Spectral Width (sw): Sufficient to cover all signals of interest (e.g., 12 ppm).

  • Acquisition Time (aq): At least 3-4 seconds.

  • Temperature: Maintain a constant temperature (e.g., 298 K).[5]

2.1.4. Data Processing and Analysis

• Apply a small line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

• Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Perform a baseline correction.

• Integrate the well-resolved, characteristic signals of both the analyte and the internal standard. For (R)-(-)-1-Methoxy-2-propanol, the methoxy (B1213986) singlet (~3.4 ppm), the methine multiplet (~3.9 ppm), the methylene (B1212753) doublet (~3.5 ppm), and the methyl doublet (~1.1 ppm) can be used.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Table 1: qNMR Data for Chemical Purity of (R)-(-)-1-Methoxy-2-propanol

Parameter	Analyte ((R)-(-)-1-Methoxy-2-propanol)	Internal Standard (Maleic Acid)
Mass (m)	15.25 mg	10.50 mg
Molecular Weight (MW)	90.12 g/mol	116.07 g/mol
Signal (δ, ppm)	3.40 (s)	6.28 (s)
Number of Protons (N)	3 (OCH₃)	2 (=CH)
Integral (I)	10.00	5.35
Purity of IS (P_IS)	-	99.9%
Calculated Purity	98.7%	-

Enantiomeric Purity Determination using Chiral Resolving Agent

To determine the enantiomeric excess of (R)-(-)-1-Methoxy-2-propanol, a chiral resolving agent, such as (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid (Mosher's acid), is used to form diastereomeric esters. These diastereomers will exhibit separate signals in the ¹H NMR spectrum, allowing for their quantification.

3.1.1. Materials and Reagents

• (R)-(-)-1-Methoxy-2-propanol sample

• Chiral Resolving Agent: (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-(+)-Mosher's acid chloride)

• Deuterated solvent: Chloroform-d (CDCl₃)

• Anhydrous pyridine (B92270) or other suitable base

• Anhydrous diethyl ether or other suitable solvent for reaction

• NMR tubes (5 mm, high precision)

3.1.2. Derivatization Procedure (Formation of Mosher's Ester)

• In a clean, dry vial, dissolve approximately 10 mg of the (R)-(-)-1-Methoxy-2-propanol sample in 0.5 mL of anhydrous diethyl ether.

• Add a slight excess of anhydrous pyridine (e.g., 1.2 equivalents).

• Cool the mixture in an ice bath.

• Slowly add a slight excess of (S)-(+)-Mosher's acid chloride (e.g., 1.1 equivalents) to the solution.

• Allow the reaction to stir at room temperature for 1-2 hours or until the reaction is complete (monitor by TLC if necessary).

• Quench the reaction with a small amount of water.

• Extract the product with diethyl ether, wash with dilute HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure.

• The crude diastereomeric ester mixture is typically suitable for NMR analysis without further purification.

3.1.3. NMR Data Acquisition

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Solvent: CDCl₃

• Acquisition Parameters: Standard ¹H NMR acquisition parameters are generally sufficient. Ensure good resolution to separate the diastereomeric signals.

3.1.4. Data Processing and Analysis

• Process the spectrum as described in section 2.1.4.

• Identify the signals corresponding to the two diastereomers. The methoxy or methyl signals are often well-resolved.

• Integrate the corresponding signals for the (R,S) and (S,S) diastereomers.

• Calculate the enantiomeric excess (e.e.) using the following formula:

  e.e. (%) = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] * 100

Table 2: ¹H NMR Data for Enantiomeric Excess Determination of (R)-(-)-1-Methoxy-2-propanol using (S)-(+)-Mosher's Acid Chloride

Proton	Diastereomer	Chemical Shift (δ, ppm)	Integral
-OCH₃	(R,S) - Major	3.38	98.5
(S,S) - Minor	3.42	1.5
-CH₃	(R,S) - Major	1.15	98.5
(S,S) - Minor	1.19	1.5
Calculated e.e.	97.0%

Visualization of Workflows

Conclusion

NMR spectroscopy is a versatile and reliable tool for the comprehensive purity analysis of (R)-(-)-1-Methoxy-2-propanol. The described qNMR and chiral derivatization methods provide accurate and precise results for both chemical and enantiomeric purity, which are critical for quality assurance in research and industrial settings. The detailed protocols and data presentation formats provided in these application notes serve as a valuable resource for scientists and professionals in the field.

References

• 1. 1-Methoxy-2-propanol(107-98-2) 1H NMR [m.chemicalbook.com]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. Rapid Enantiomeric Excess Measurements of Enantioisotopomers by Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dipropylene glycol monomethyl ether(34590-94-8) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Long-range Shielding Effects in the 1H NMR Spectra of Mosher-like Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hmdb.ca [hmdb.ca]

The Role of (R)-(-)-1-Methoxy-2-propanol in the Synthesis of Chiral Agrochemicals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-1-Methoxy-2-propanol is a key chiral building block in the enantioselective synthesis of several important agrochemicals. Its defined stereochemistry allows for the targeted production of the more biologically active enantiomer of a pesticide, leading to products with enhanced efficacy, reduced environmental load, and improved toxicological profiles. This document provides detailed application notes and experimental protocols for the use of (R)-(-)-1-Methoxy-2-propanol in the synthesis of chloroacetamide herbicides, a major class of agrochemicals.

Chiral molecules are crucial in modern agrochemical development, as stereoisomers of a compound can exhibit significantly different biological activities.[1] The use of enantiomerically pure starting materials like (R)-(-)-1-Methoxy-2-propanol is a fundamental strategy in "chiral pool synthesis" to control the stereochemical outcome of a reaction.[2] This approach is critical for developing agrochemicals with optimal efficacy and safety profiles.

Application in the Synthesis of S-Metolachlor

(R)-(-)-1-Methoxy-2-propanol is a crucial precursor in the industrial synthesis of S-metolachlor, a widely used selective herbicide for controlling annual grasses and some broadleaf weeds in crops such as corn, soybeans, and cotton.[3][4] The herbicidal activity of metolachlor (B1676510) resides almost exclusively in the (S)-enantiomer.[5] Therefore, enantioselective synthesis of S-metolachlor using (R)-(-)-1-Methoxy-2-propanol as a chiral starting material allows for a product with the same herbicidal efficacy at a significantly lower application rate compared to the racemic mixture.

The general synthetic strategy involves the conversion of (R)-(-)-1-Methoxy-2-propanol into a reactive intermediate, which is then used to alkylate an aniline (B41778) derivative. This is followed by chloroacetylation to yield the final S-metolachlor product.

Synthetic Workflow for S-Metolachlor

Caption: Synthetic pathway for S-Metolachlor from (R)-(-)-1-Methoxy-2-propanol.

Quantitative Data for S-Metolachlor Synthesis

Step	Reactants	Reagents/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee%)	Reference
1. Mesylation of (R)-(-)-1-Methoxy-2-propanol	(R)-(-)-1-Methoxy-2-propanol, Methanesulfonyl chloride	Triethylamine (B128534)	Dichloromethane (B109758)	0-5	2	Not specified	>98% (of starting material)	[6]
2. N-Alkylation	(R)-1-Methoxy-2-propyl mesylate, 2-ethyl-6-methylaniline	Potassium tert-butoxide	Toluene (B28343)	70	10	91.8	Not specified	[6]
3. Chloroacetylation	(S)-N-(1-methoxypropan-2-yl)-2-ethyl-6-methylaniline, Chloroacetyl chloride	Not specified	Not specified	Not specified	Not specified	92.38	98.36	[6]
Overall (Alternative Route)	(R)-epichlorohydrin	Multiple steps	Various	Various	Various	50.8	>99	[5]

Application in the Synthesis of Dimethenamid-P

Dimethenamid-P is another important chloroacetamide herbicide used for the control of annual grasses and broadleaf weeds.[7] Similar to S-metolachlor, the herbicidal activity of dimethenamid (B1670659) resides in its (S)-enantiomer. The synthesis of Dimethenamid-P can be achieved using (S)-1-methoxy-2-propylamine as a key chiral intermediate.[2] This intermediate can be synthesized from (R)-(-)-1-Methoxy-2-propanol, highlighting the versatility of this chiral building block.

Synthetic Workflow for a Key Intermediate of Dimethenamid-P

Caption: Synthesis of a key chiral intermediate for Dimethenamid-P.

Experimental Protocols

Protocol 1: Synthesis of (R)-1-Methoxy-2-propyl methanesulfonate (B1217627)

This protocol is adapted from a patent for the synthesis of an intermediate for S-metolachlor.[6]

Materials:

• (R)-(-)-1-Methoxy-2-propanol

• Triethylamine

• Methanesulfonyl chloride

• Dichloromethane

Procedure:

• To a stirred solution of (R)-(-)-1-Methoxy-2-propanol (1.0 mol) and triethylamine (1.2 mol) in dichloromethane (250 ml) at room temperature, cool the mixture to 0-5 °C.

• Slowly add a solution of methanesulfonyl chloride (1.1 mol) in dichloromethane (100 ml) dropwise, maintaining the temperature below 5 °C. The addition typically takes about 2 hours.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture containing (R)-1-Methoxy-2-propyl methanesulfonate can be used directly in the next step or worked up by washing with water, drying the organic layer, and removing the solvent under reduced pressure.

Protocol 2: N-Alkylation of 2-ethyl-6-methylaniline

This protocol is an adaptation for the synthesis of a key intermediate of S-metolachlor.[6]

Materials:

• (R)-1-Methoxy-2-propyl methanesulfonate (from Protocol 1)

• 2-ethyl-6-methylaniline

• Potassium tert-butoxide

• Toluene

Procedure:

• In a reaction vessel, combine the (R)-1-Methoxy-2-propyl methanesulfonate (1.0 mol) from the previous step with toluene (500 ml) and potassium tert-butoxide (1.0 mol).

• Heat the mixture to 50 °C with stirring.

• Add a solution of 2-ethyl-6-methylaniline (1.0 mol) in toluene (100 ml) dropwise over approximately 1.5 hours.

• After the addition is complete, raise the temperature to 70 °C and continue the reaction for 10 hours.

• Monitor the reaction for the complete consumption of 2-ethyl-6-methylaniline by TLC.

• Upon completion, cool the reaction mixture and proceed with workup, which typically involves washing with water, drying the organic layer, and purification by distillation under high vacuum to obtain (S)-N-(1-methoxypropan-2-yl)-2-ethyl-6-methylaniline.

Mode of Action: Inhibition of Very-Long-Chain Fatty Acid Elongase

Chloroacetamide herbicides like S-metolachlor and Dimethenamid-P act by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants.[8][9] VLCFAs are essential components of plant cell membranes and waxes. The inhibition of their synthesis leads to a disruption of cell division and elongation, ultimately causing the death of the weed seedlings. The (S)-enantiomers of these herbicides are significantly more active as inhibitors of the VLCFA elongase enzyme complex.[10][11]

Caption: Mechanism of action of S-Metolachlor via inhibition of VLCFA elongase.

Conclusion

(R)-(-)-1-Methoxy-2-propanol is a valuable chiral synthon that plays a critical role in the production of enantiomerically enriched agrochemicals. Its application in the synthesis of S-metolachlor and as a precursor for key intermediates in the synthesis of other herbicides like Dimethenamid-P demonstrates its importance in modern, sustainable agriculture. The use of this chiral building block enables the production of more effective and environmentally benign crop protection solutions. The provided protocols and data serve as a valuable resource for researchers and professionals in the field of agrochemical synthesis.

References

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. Advances in biosynthesis of chiral amide herbicides and the key enzymes: dimethenamid-P and S-metolachlor as case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SYNTHESIS OF CHIRAL PESTICIDES [ebrary.net]
• 4. 15.9 Herbicides that Inhibit Very Long Chain Fatty Acids – Principles of Weed Control [ohiostate.pressbooks.pub]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Design, synthesis, pharmacophore modeling, and molecular docking of some novel chloroacetamide derivatives as herbicida… [ouci.dntb.gov.ua]
• 7. Specific and differential inhibition of very-long-chain fatty acid elongases from Arabidopsis thaliana by different herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The very-long-chain fatty acid synthase is inhibited by chloroacetamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Side reactions in the synthesis of (R)-(-)-1-Methoxy-2-propanol and their prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (R)-(-)-1-Methoxy-2-propanol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (R)-(-)-1-Methoxy-2-propanol via the ring-opening of propylene (B89431) oxide with methanol (B129727).

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of (R)-(-)-1-Methoxy-2-propanol	- Inefficient catalyst- Suboptimal reaction temperature- Insufficient reaction time- Presence of impurities	- Ensure the use of a highly selective chiral catalyst.- Optimize the reaction temperature; higher temperatures can favor side reactions.[1]- Monitor the reaction progress and ensure it goes to completion.- Use anhydrous methanol and high-purity propylene oxide to minimize side reactions.
High Percentage of 2-Methoxy-1-propanol Isomer	- Use of an acidic catalyst or catalyst with acidic sites.- High reaction temperature.	- Employ a basic catalyst such as magnesium oxide (MgO) or sodium hydroxide (B78521) (NaOH), which favors the formation of the secondary alcohol (1-methoxy-2-propanol).[2][3]- Lower the reaction temperature to improve selectivity.
Significant Formation of Propylene Glycol	- Presence of water in the reaction mixture.	- Use anhydrous methanol and ensure all glassware is thoroughly dried.- Water acts as a nucleophile in the ring-opening of propylene oxide, leading to the formation of propylene glycol.[1]
Formation of Dipropylene Glycol Methyl Ether	- High concentration of propylene oxide relative to methanol.- Prolonged reaction times at elevated temperatures.	- Use a molar excess of methanol to favor the reaction of methanol with propylene oxide over the reaction of the product with another molecule of propylene oxide.- Optimize reaction time and temperature to minimize the formation of higher molecular weight ethers.
Difficult Separation of Isomers	- Similar boiling points of 1-methoxy-2-propanol (B31579) and 2-methoxy-1-propanol.	- Utilize fractional distillation with a high-efficiency column.- For analytical purposes, use a gas chromatography (GC) method with a suitable column to achieve baseline separation.[4]
Catalyst Deactivation	- Poisoning of the catalyst by impurities in the reactants.- Coking or fouling of the catalyst surface at high temperatures.	- Purify reactants before use.- Regenerate the catalyst according to the manufacturer's instructions, if applicable.- Consider using a more robust catalyst.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (R)-(-)-1-Methoxy-2-propanol?

The most common method is the asymmetric ring-opening of propylene oxide with methanol using a chiral catalyst. This enantioselective synthesis is crucial for obtaining the desired (R)-enantiomer, which is important in many pharmaceutical applications.

Q2: What are the primary side reactions to be aware of during the synthesis?

The main side reactions include the formation of the regioisomer 2-methoxy-1-propanol, propylene glycol, and dipropylene glycol monomethyl ether.[1][5] The formation of these byproducts is highly dependent on the reaction conditions and the type of catalyst used.

Q3: How does the choice of catalyst affect the product distribution?

The catalyst plays a critical role in determining the regioselectivity of the reaction.

• Basic catalysts (e.g., MgO, NaOH) favor the nucleophilic attack of the methoxide (B1231860) ion on the less sterically hindered carbon of the epoxide ring, leading to the desired 1-methoxy-2-propanol.[2][3]

• Acidic catalysts , on the other hand, can lead to a mixture of isomers, often favoring the formation of the undesired 2-methoxy-1-propanol.

Q4: What is the effect of water on the reaction?

Water is a significant source of side product formation. It can act as a nucleophile and react with propylene oxide to form propylene glycol.[1] Therefore, it is crucial to use anhydrous reactants and solvents to maximize the yield of the desired methoxypropanol.

Q5: How can I minimize the formation of the 2-methoxy-1-propanol isomer?

To minimize the formation of the undesired isomer, it is recommended to:

• Use a basic catalyst.

• Maintain a controlled, and generally lower, reaction temperature.

• Optimize the molar ratio of methanol to propylene oxide.

Q6: What analytical methods are suitable for monitoring the reaction and analyzing the final product?

Gas chromatography (GC) with a flame ionization detector (FID) is a widely used and effective method for monitoring the progress of the reaction and quantifying the product and byproducts.[4][6] Chiral GC columns can be used to determine the enantiomeric excess of the (R)-(-)-1-Methoxy-2-propanol.

Quantitative Data on Side Product Formation

The following tables summarize the impact of key reaction parameters on the product distribution.

Table 1: Effect of Catalyst Type on Product Selectivity

Catalyst	Temperature (°C)	Pressure (bar)	1-Methoxy-2-propanol Selectivity (%)	2-Methoxy-1-propanol Selectivity (%)	Reference
NaOH	100	-	90	5	[5]
MgO	150	-	>95	<5	[2]
Acidic Zeolite	80	10	Lower	Higher	[2]

Table 2: Effect of Temperature on Propylene Oxide Conversion and Product Selectivity

Temperature (°C)	Propylene Oxide Conversion (%)	1-Methoxy-2-propanol Selectivity (%)	Propylene Glycol Selectivity (%)	Reference
25	~60	High	Low	[1]
40	~80	Decreasing	Increasing	[1]
60	>90	Lower	Higher	[1]
80	>95	Becomes main product	Significant	[1]

Table 3: Effect of Water Concentration on Product Selectivity (at 60°C, 8.5 bar)

Water (wt%)	Propylene Oxide Conversion (%)	1-Methoxy-2-propanol Selectivity (%)	Propylene Glycol Selectivity (%)	Reference
0	High	High	~0	[1]
5	High	Decreasing	Increasing	[1]
10	High	Further Decreasing	Further Increasing	[1]
20	High	Significantly Lower	Significant	[1]

Experimental Protocols

Key Experimental Protocol: Base-Catalyzed Synthesis of 1-Methoxy-2-propanol

• Materials: Propylene oxide, anhydrous methanol, and a basic catalyst (e.g., finely powdered MgO).

• Apparatus: A pressure reactor equipped with a magnetic stirrer, a heating mantle, a temperature controller, and a pressure gauge.

• Procedure:

  • The reactor is charged with anhydrous methanol and the catalyst.

  • The reactor is sealed and purged with an inert gas (e.g., nitrogen).

  • The mixture is heated to the desired reaction temperature (e.g., 120-150°C) with stirring.

  • Propylene oxide is then slowly fed into the reactor, maintaining the desired pressure.

  • The reaction is allowed to proceed for a set amount of time, with samples taken periodically for GC analysis to monitor conversion and selectivity.

  • After the reaction is complete, the reactor is cooled, and the catalyst is removed by filtration.

  • The crude product is then purified by fractional distillation to separate the desired 1-methoxy-2-propanol from unreacted starting materials and byproducts.

Visualizations

Caption: Reaction pathways in the synthesis of 1-Methoxy-2-propanol.

Caption: Troubleshooting logic for impurity identification and resolution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]
• 6. Sensitive headspace gas chromatography analysis of free and conjugated 1-methoxy-2-propanol in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of reaction conditions for asymmetric synthesis in (R)-(-)-1-Methoxy-2-propanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of reaction conditions in the asymmetric synthesis of (R)-(-)-1-Methoxy-2-propanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the asymmetric synthesis of (R)-(-)-1-Methoxy-2-propanol?

A1: The two primary methods for the asymmetric synthesis of (R)-(-)-1-Methoxy-2-propanol are the asymmetric hydrogenation of a prochiral ketone precursor, methoxyacetone (B41198), and the kinetic resolution of racemic 1-methoxy-2-propanol (B31579). Asymmetric hydrogenation utilizes a chiral catalyst to stereoselectively reduce the ketone, while kinetic resolution employs a chiral catalyst or enzyme to selectively react with one enantiomer of the racemic alcohol, allowing for the separation of the desired (R)-enantiomer.

Q2: Which catalysts are commonly used for the asymmetric hydrogenation of methoxyacetone?

A2: Ruthenium-based catalysts, particularly those with the chiral ligand BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), are widely used for the asymmetric hydrogenation of ketones.[1][2][3] The specific enantiomer of BINAP used ((R)- or (S)-) will determine the stereochemistry of the resulting alcohol.

Q3: What is a common and effective method for the kinetic resolution of racemic 1-methoxy-2-propanol?

A3: Enzymatic kinetic resolution using lipases is a highly effective and widely used method. Lipase (B570770) B from Candida antarctica (CaLB), often in its immobilized form (Novozym 435), is a popular choice for the enantioselective acylation of secondary alcohols.[4][5]

Q4: How can I monitor the progress and enantiomeric excess (ee) of my reaction?

A4: The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The enantiomeric excess of the product and the remaining starting material should be determined using a chiral analytical technique, most commonly chiral GC or chiral High-Performance Liquid Chromatography (HPLC).

Q5: What are the typical work-up procedures for these reactions?

A5: For asymmetric hydrogenation, the work-up typically involves removal of the catalyst by filtration through a pad of silica (B1680970) gel or celite, followed by solvent evaporation. For enzymatic kinetic resolution, the enzyme is usually filtered off (and can often be reused), and the resulting mixture of the acylated product and unreacted alcohol is then separated by column chromatography.

Troubleshooting Guides

Asymmetric Hydrogenation of Methoxyacetone

Issue	Potential Cause	Troubleshooting Steps
Low Conversion	Inactive or poisoned catalyst	- Ensure the catalyst is handled under an inert atmosphere to prevent deactivation. - Use freshly prepared or properly stored catalyst. - Purify the substrate and solvent to remove any potential catalyst poisons (e.g., sulfur compounds, water).
Insufficient hydrogen pressure or reaction time	- Increase the hydrogen pressure within the safe limits of the equipment. - Extend the reaction time and monitor the progress by TLC or GC.
Suboptimal temperature	- Vary the reaction temperature. Lower temperatures sometimes improve selectivity but may decrease the reaction rate.
Low Enantioselectivity (ee)	Incorrect catalyst/ligand combination	- Ensure you are using the correct enantiomer of the chiral ligand (e.g., (S)-BINAP for the (R)-alcohol, though this depends on the substrate and specific catalyst system).
Suboptimal solvent	- The polarity and coordinating ability of the solvent can influence the transition state. Screen a range of solvents (e.g., methanol, ethanol, dichloromethane, THF).
High temperature	- Lowering the reaction temperature often leads to higher enantioselectivity.
Catalyst degradation	- Ensure the catalyst is not degrading during the reaction. Check for color changes or precipitation.

Enzymatic Kinetic Resolution of Racemic 1-Methoxy-2-propanol

Issue	Potential Cause	Troubleshooting Steps
Low Conversion (approaching 50% is ideal for KR)	Inactive enzyme	- Use a fresh batch of enzyme or test the activity of the current batch with a standard substrate. - Ensure the enzyme has been stored correctly (typically in a cool, dry place).
Suboptimal solvent	- The choice of organic solvent can significantly impact enzyme activity and stability. Common solvents for lipase-catalyzed reactions include MTBE, hexane, and toluene (B28343).
Inefficient acyl donor	- The nature of the acyl donor is critical. Vinyl acetate (B1210297) or isopropenyl acetate are often used as they lead to an irreversible reaction. Other esters like ethyl acetate or diisopropyl malonate can also be effective.[4]
Incorrect temperature or pH (for aqueous systems)	- Optimize the reaction temperature. Lipases often have an optimal temperature range for activity. - If using a buffered system, ensure the pH is optimal for the lipase.
Low Enantioselectivity (E-value)	Non-selective enzyme	- While CaLB is generally selective, its performance can be substrate-dependent. Consider screening other lipases (e.g., from Pseudomonas cepacia or Candida rugosa).
Reaction proceeding past 50% conversion	- For a kinetic resolution, the highest enantiomeric excess for both the product and the remaining starting material is typically achieved at around 50% conversion. Monitor the reaction closely and stop it at the optimal point.
Presence of water in non-aqueous media	- In organic solvents, a small amount of water is often necessary for lipase activity, but excess water can lead to hydrolysis of the product and lower enantioselectivity. Ensure the solvent has an appropriate water content.
Difficulty in Separating Product and Unreacted Starting Material	Similar polarities	- Optimize the mobile phase for column chromatography to achieve better separation. - Consider derivatizing one of the components to alter its polarity before separation.

Data Presentation

Table 1: Lipase-Catalyzed Kinetic Resolution of Racemic 1-methoxy-2-propylamine*

Entry	Lipase	Acylating Agent	Solvent	Temp (°C)	Time (h)	Conversion (%)	ee of (R)-amide (%)
1	Novozym 435 (CaLB)	Diisopropyl malonate	MTBE	40	4	49.8	98.0

*Data from the kinetic resolution of the analogous 1-methoxy-2-propylamine, serving as a model system.[4]

Experimental Protocols

Protocol 1: Asymmetric Hydrogenation of Methoxyacetone using a Ru-BINAP Catalyst (General Procedure)

1. Catalyst Preparation (in situ):

• In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve [RuCl₂(benzene)]₂ and the chiral BINAP ligand (e.g., (S)-BINAP) in an anhydrous solvent (e.g., toluene or methanol).

• Stir the mixture at a specified temperature (e.g., room temperature or elevated) for the required time to form the active catalyst complex.

2. Hydrogenation Reaction:

• Transfer the freshly prepared catalyst solution to a high-pressure autoclave that has been purged with inert gas.

• Add a solution of methoxyacetone in the same anhydrous solvent to the autoclave.

• Seal the autoclave, purge it several times with hydrogen gas, and then pressurize to the desired pressure (e.g., 10-100 atm).

• Stir the reaction mixture at the desired temperature (e.g., 25-80 °C) for the specified time (e.g., 12-48 hours).

3. Work-up and Analysis:

• After cooling the autoclave to room temperature, carefully vent the hydrogen gas.

• Open the autoclave and filter the reaction mixture through a short pad of silica gel or celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude (R)-(-)-1-Methoxy-2-propanol.

• Purify the product by distillation or column chromatography if necessary.

• Determine the enantiomeric excess by chiral GC or HPLC.

Protocol 2: Lipase-Catalyzed Kinetic Resolution of Racemic 1-Methoxy-2-propanol

1. Reaction Setup:

• To a flask containing racemic 1-methoxy-2-propanol in an organic solvent (e.g., methyl tert-butyl ether - MTBE), add the acyl donor (e.g., vinyl acetate, 0.5-0.6 equivalents).

• Add the immobilized lipase (e.g., Novozym 435, typically 10-50 mg per mmol of substrate).

2. Reaction:

• Stir the suspension at a controlled temperature (e.g., 30-45 °C).

• Monitor the reaction progress by taking small aliquots and analyzing them by GC to determine the conversion. The ideal conversion for kinetic resolution is close to 50%.

3. Work-up and Separation:

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with the solvent and reused.

• Concentrate the filtrate under reduced pressure.

• The resulting mixture contains the acylated (S)-enantiomer and the unreacted (R)-(-)-1-Methoxy-2-propanol.

• Separate the two compounds by column chromatography on silica gel.

4. Analysis:

• Determine the enantiomeric excess of the separated (R)-(-)-1-Methoxy-2-propanol and the (S)-acetate using chiral GC or HPLC.

Mandatory Visualization

References

• 1. ethz.ch [ethz.ch]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. pp.bme.hu [pp.bme.hu]
• 5. Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low enantioselectivity in reactions with (R)-(-)-1-Methoxy-2-propanol

Topic: Troubleshooting Low Enantioselectivity in Reactions with Chiral Auxiliaries

A Note on (R)-(-)-1-Methoxy-2-propanol:

Our comprehensive review of the scientific literature indicates that (R)-(-)-1-Methoxy-2-propanol is not commonly employed as a chiral auxiliary in asymmetric synthesis. Its primary applications are as a solvent or a reactant in various chemical processes. While its chiral nature is established, its use to control the stereochemical outcome of reactions on a separate substrate is not well-documented.

Therefore, this technical support center provides a guide to troubleshooting low enantioselectivity in reactions involving chiral auxiliaries, with a focus on chiral alcohols and ethers that are structurally related and widely used in the field. The principles and troubleshooting steps outlined here are broadly applicable and should provide valuable guidance for researchers facing challenges in asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a chiral auxiliary and how does it induce enantioselectivity?

A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate. The auxiliary's inherent chirality creates a diastereomeric intermediate that sterically or electronically biases the approach of a reagent to one of the two faces of the substrate. This leads to the preferential formation of one diastereomer over the other. After the reaction, the auxiliary is removed, yielding the desired enantiomer of the product.

Q2: What are some common reasons for low enantioselectivity when using a chiral auxiliary?

Low enantioselectivity can arise from a variety of factors, including:

• Suboptimal Reaction Temperature: Temperature plays a crucial role in the energy difference between the diastereomeric transition states.

• Incorrect Solvent Choice: The solvent can influence the conformation of the substrate-auxiliary complex and the transition state geometry.

• Improper Stoichiometry or Grade of Reagents: The purity and amount of reagents, especially Lewis acids, can significantly impact selectivity.

• Presence of Impurities: Water or other impurities can interfere with the catalyst or reagents.

• Incorrect Auxiliary for the Substrate/Reaction: The chosen chiral auxiliary may not be optimal for the specific transformation.

Q3: How critical is the purity of the chiral auxiliary?

The enantiomeric purity of the chiral auxiliary is paramount. Any contamination with the other enantiomer will directly reduce the enantiomeric excess (e.e.) of the final product. It is essential to use auxiliaries with the highest possible enantiomeric purity.

Troubleshooting Guides for Low Enantioselectivity

Issue 1: Low Enantiomeric Excess (e.e.) in an Aldol (B89426) Reaction

Scenario: You are performing an Evans' asymmetric aldol reaction using an N-acyloxazolidinone derived from a chiral amino alcohol and observe a low diastereomeric ratio, leading to a low e.e. after auxiliary removal.

Troubleshooting Workflow:

Purification methods for removing impurities from (R)-(-)-1-Methoxy-2-propanol

Welcome to the technical support center for the purification of (R)-(-)-1-Methoxy-2-propanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this chiral compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial (R)-(-)-1-Methoxy-2-propanol?

A1: Commercial (R)-(-)-1-Methoxy-2-propanol, also known as propylene (B89431) glycol methyl ether (PGME), can contain several impurities. The most common are its structural isomer, 2-methoxy-1-propanol, water, the corresponding (S)-(+)-enantiomer, and residual starting materials or by-products from synthesis, such as carboxylic acids (e.g., formic, acetic, and propionic acid) and peroxides. The presence and concentration of these impurities can vary depending on the manufacturing process.

Q2: What is the general strategy for purifying (R)-(-)-1-Methoxy-2-propanol?

A2: A multi-step approach is typically employed. The initial step often involves fractional distillation to remove the structural isomer (2-methoxy-1-propanol) and other volatile impurities. This is followed by a drying step, which can be achieved through azeotropic distillation or the use of drying agents, to remove water. The final and most critical step for achieving high enantiomeric purity is chiral chromatography, such as preparative High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC), to separate the (R)- and (S)-enantiomers.

Q3: How can I remove the structural isomer, 2-methoxy-1-propanol?

A3: Fractional distillation is the most effective method for separating 1-methoxy-2-propanol (B31579) from its isomer, 2-methoxy-1-propanol.[1] This separation is feasible due to the difference in their boiling points. The distillation is typically conducted at atmospheric pressure.[1] For efficient separation, a distillation column with a high number of theoretical stages is recommended.[1]

Q4: What is the best way to remove water from (R)-(-)-1-Methoxy-2-propanol?

A4: Azeotropic distillation is a common and effective method for removing water. This process involves adding an entrainer, such as toluene (B28343) or benzene, that forms a low-boiling azeotrope with water, allowing for its removal as a distillate.[1] Extractive distillation with a high-boiling solvent is another viable option.[1][2] For laboratory-scale purifications, drying over molecular sieves can also be employed, though care must be taken to avoid contamination.

Q5: How do I separate the (R)- and (S)-enantiomers to achieve high enantiomeric excess?

A5: Preparative chiral chromatography is the method of choice for separating enantiomers. Both preparative HPLC and SFC are powerful techniques for this purpose. The selection of the appropriate chiral stationary phase (CSP) is crucial for a successful separation. Polysaccharide-based CSPs are often effective for the separation of chiral alcohols.[3]

Q6: How can I determine the enantiomeric excess (ee) of my purified product?

A6: Chiral Gas Chromatography (GC) is a sensitive and accurate method for determining the enantiomeric excess of (R)-(-)-1-Methoxy-2-propanol. This technique provides excellent resolution of the enantiomers, allowing for precise quantification.

Troubleshooting Guides

Distillation

Issue	Possible Cause(s)	Troubleshooting Action(s)
Poor separation of isomers	- Insufficient number of theoretical plates in the distillation column.- Incorrect reflux ratio.	- Use a column with a higher number of theoretical plates.- Optimize the reflux ratio; a higher reflux ratio generally improves separation but increases distillation time.
Product contamination with water	- Incomplete azeotropic distillation.- Inefficient extractive distillation solvent.	- Ensure complete removal of the water-entrainer azeotrope.- Select a more suitable high-boiling solvent for extractive distillation.
Foaming in the distillation flask	- Presence of impurities that lower surface tension.	- Add anti-foaming agents.- Ensure the initial material is pre-purified to remove surfactants.

Chiral Chromatography (HPLC/SFC)

Issue	Possible Cause(s)	Troubleshooting Action(s)
Poor or no resolution of enantiomers	- Inappropriate chiral stationary phase (CSP).- Suboptimal mobile phase composition.- Incorrect temperature.	- Screen different types of CSPs (e.g., polysaccharide-based).- Adjust the mobile phase composition (e.g., ratio of organic modifiers).- Optimize the column temperature; lower temperatures often improve chiral recognition.[4]
Peak tailing	- Secondary interactions with the stationary phase.- Column overload.	- Add a mobile phase modifier (e.g., a small amount of acid or base) to reduce secondary interactions.- Reduce the sample concentration or injection volume.[4]
Ghost peaks	- Contaminated mobile phase or sample solvent.- Carryover from previous injections.	- Use high-purity solvents and prepare fresh mobile phase daily.- Implement a thorough needle and injector wash protocol between runs.[4]
High backpressure	- Blockage in the inlet frit of the column.- Particulate matter from the sample.	- Back-flush the column according to the manufacturer's instructions.- Filter all samples through a 0.22 µm or 0.45 µm filter before injection.

Experimental Protocols

Protocol 1: Purification of (R)-(-)-1-Methoxy-2-propanol by Fractional Distillation

Objective: To remove the structural isomer 2-methoxy-1-propanol and other volatile impurities.

Methodology:

• Set up a fractional distillation apparatus with a column containing at least 20 theoretical stages.[1]

• Charge the distillation flask with the crude (R)-(-)-1-Methoxy-2-propanol.

• Heat the flask to the boiling point of the mixture.

• Maintain the distillation at atmospheric pressure.[1]

• Collect the fractions based on the boiling point. 1-Methoxy-2-propanol has a boiling point of approximately 120°C, while 2-methoxy-1-propanol boils at a slightly higher temperature.

• Analyze the collected fractions by Gas Chromatography (GC) to determine the purity.

Quantitative Data for Distillation:

Parameter	Value	Reference
Column Efficiency	At least 20 theoretical stages	[1]
Pressure	Atmospheric	[1]
Expected Purity	>99% (isomer removal)	Assumed based on standard distillation principles

Protocol 2: Enantiomeric Purity Analysis by Chiral Gas Chromatography (GC)

Objective: To determine the enantiomeric excess of purified (R)-(-)-1-Methoxy-2-propanol.

Methodology:

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A suitable chiral GC column, for example, a cyclodextrin-based capillary column, should be used.

• Carrier Gas: Hydrogen at a constant pressure of 1.6 bar.

• Temperatures:

  • Injector: 220 °C

  • Detector (FID): 220 °C

  • Oven: Isothermal at 50 °C

• Injection: 1.0 µL of the sample with a split ratio of 1:25.

• Analysis: The retention times for the (R) and (S) enantiomers will differ, allowing for their separation and quantification. Calculate the enantiomeric excess (ee%) using the peak areas of the two enantiomers.

Protocol 3: Preparative Chiral Supercritical Fluid Chromatography (SFC) - General Approach

Objective: To separate the (R)- and (S)-enantiomers of 1-Methoxy-2-propanol to achieve high enantiomeric purity.

Methodology:

• System: A preparative SFC system equipped with a suitable chiral stationary phase column. Polysaccharide-based columns are a good starting point for screening.[3]

• Mobile Phase: Supercritical CO₂ as the main mobile phase with a polar co-solvent (modifier) such as methanol (B129727) or ethanol.

• Screening: Initially, screen different chiral columns and co-solvents at an analytical scale to find the optimal conditions for separation.

• Scale-up: Once optimal analytical conditions are found, scale up to a preparative column. This involves increasing the column diameter, flow rate, and injection volume.

• Fraction Collection: Collect the separated enantiomer fractions based on the detector signal.

• Post-processing: Evaporate the solvent from the collected fractions to obtain the purified enantiomer.

Note: Specific parameters for preparative SFC are highly dependent on the chosen column and the specific instrument. Method development and optimization are crucial for achieving high purity and yield.

Visualizations

Caption: General workflow for the purification of (R)-(-)-1-Methoxy-2-propanol.

Caption: Troubleshooting logic for poor resolution in chiral HPLC/SFC.

References

• 1. chiraltech.com [chiraltech.com]
• 2. US20040000473A1 - Process of separating 1-methoxy-2-propanol and 2-methoxy-1-propanol from aqueous compositions - Google Patents [patents.google.com]
• 3. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Improving Stereoselective Reactions with (R)-(-)-1-Methoxy-2-propanol

Welcome to the technical support center for utilizing (R)-(-)-1-Methoxy-2-propanol in stereoselective synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and enantioselectivity of their reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (R)-(-)-1-Methoxy-2-propanol in stereoselective synthesis?

(R)-(-)-1-Methoxy-2-propanol is a versatile chiral building block primarily used to introduce a specific stereocenter into a target molecule. Its most common application is as a starting material for the synthesis of chiral ethers and amines through nucleophilic substitution reactions.[1] The hydroxyl group can be converted into a good leaving group, allowing for an S_N2 reaction with a nucleophile, which proceeds with inversion of stereochemistry. This strategy is crucial for producing enantiomerically pure active pharmaceutical ingredients (APIs) and agrochemicals.[1]

Q2: How critical is the purity of (R)-(-)-1-Methoxy-2-propanol for the success of a stereoselective reaction?

The enantiomeric purity of (R)-(-)-1-Methoxy-2-propanol is paramount. Any contamination with its (S)-enantiomer will directly lead to a lower enantiomeric excess (ee) in the final product. Commercially available (R)-(-)-1-Methoxy-2-propanol typically has an enantiomeric purity of ≥98.5%. It is also crucial to use an anhydrous grade of the solvent, as water can interfere with many stereoselective reactions, particularly those involving organometallic reagents or strong bases.[2]

Q3: What are the common side reactions to watch out for when using (R)-(-)-1-Methoxy-2-propanol derivatives in S_N2 reactions?

The most common side reaction is E2 elimination, which competes with the desired S_N2 substitution. This is more prevalent when using sterically hindered alkyl halides or strong, bulky bases at elevated temperatures.[3] Another potential side reaction, particularly with phenoxide nucleophiles, is C-alkylation, where the alkylating agent reacts with the carbon atoms of the phenol (B47542) ring instead of the oxygen. Milder reaction conditions generally favor the desired O-alkylation.[3]

Troubleshooting Guides

Issue 1: Low Yield in Williamson Ether Synthesis

Symptoms:

• Low conversion of the starting alcohol.

• Recovery of a significant amount of unreacted (R)-(-)-1-Methoxy-2-propanol or its tosylate/mesylate derivative.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Deprotonation	The base must be strong enough to fully deprotonate the alcohol. For aliphatic alcohols like (R)-(-)-1-Methoxy-2-propanol, a strong base like Sodium Hydride (NaH) in an anhydrous solvent like DMF or THF is often necessary.
Poor Leaving Group	If you are using a derivative of (R)-(-)-1-Methoxy-2-propanol, ensure the leaving group is sufficiently reactive. Tosylates (OTs) and mesylates (OMs) are excellent leaving groups. If using a halide, consider converting it to a more reactive iodide in situ by adding a catalytic amount of sodium iodide (NaI).[3]
Steric Hindrance	S_N2 reactions are sensitive to steric hindrance. If either the electrophile or the nucleophile is bulky, the reaction rate can be significantly reduced.[4] Consider using a less hindered reaction partner if possible.
Inappropriate Solvent	The choice of solvent can significantly impact the reaction rate. Polar aprotic solvents like DMF and acetonitrile (B52724) generally favor S_N2 reactions.[5]

Issue 2: Low Enantioselectivity

Symptoms:

• The enantiomeric excess (ee) of the product is significantly lower than expected.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Racemization of Starting Material or Product	Ensure that the reaction conditions are not harsh enough to cause racemization. This can sometimes occur with prolonged reaction times or at high temperatures.
Contaminated Starting Material	Verify the enantiomeric purity of your batch of (R)-(-)-1-Methoxy-2-propanol using chiral GC or HPLC.[6]
Competing Reaction Pathways	If the reaction can proceed through a competing mechanism that is not stereospecific (e.g., an S_N1 pathway), this will lower the overall enantioselectivity. S_N2 reactions are favored by strong, non-bulky nucleophiles and primary or secondary substrates.[7]
Inadequate Chiral Induction	If using a derivative of (R)-(-)-1-Methoxy-2-propanol as a chiral auxiliary, the auxiliary may not be effectively controlling the stereochemistry of a subsequent reaction. The choice of Lewis acid, solvent, and temperature can significantly impact facial selectivity in reactions like the Diels-Alder reaction.[8]

Data Presentation

Table 1: Comparison of Bases in Williamson Ether Synthesis of Phenolic Ethers

Base	Solvent	Typical Yield (%)	Comments
Sodium Hydride (NaH)	DMF	80 - 96%[3]	Strong, non-nucleophilic base. Requires strict anhydrous conditions.[3]
Potassium Carbonate (K₂CO₃)	Acetone or DMF	70 - 89%[3]	Milder, heterogeneous base. Often requires heating.[3]

Experimental Protocols

Protocol 1: Tosylation of (R)-(-)-1-Methoxy-2-propanol

This protocol describes the conversion of the hydroxyl group of (R)-(-)-1-Methoxy-2-propanol into a tosylate, which is an excellent leaving group for subsequent S_N2 reactions.[9][10]

Materials:

• (R)-(-)-1-Methoxy-2-propanol (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• Pyridine (B92270) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve (R)-(-)-1-Methoxy-2-propanol in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine to the stirred solution.

• Add p-toluenesulfonyl chloride portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 4 hours, then allow it to warm to room temperature and stir for an additional 2-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO₃ solution, and brine.[10]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (R)-1-methoxy-2-propyl tosylate.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Nucleophilic Substitution of (R)-1-Methoxy-2-propyl Tosylate with an Amine

This protocol outlines the synthesis of a chiral amine from the corresponding tosylate.

Materials:

• (R)-1-Methoxy-2-propyl tosylate (1.0 eq.)

• Amine nucleophile (e.g., benzylamine) (1.2 eq.)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve (R)-1-methoxy-2-propyl tosylate in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Add the amine nucleophile to the stirred solution.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• After cooling to room temperature, pour the reaction mixture into water.

• Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired (S)-amine.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of a chiral amine from (R)-(-)-1-Methoxy-2-propanol.

Caption: Troubleshooting decision tree for stereoselective reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Highly diastereoselective Diels-Alder reaction using a chiral auxiliary derived from levoglucosenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Managing Moisture in (R)-(-)-1-Methoxy-2-propanol for Sensitive Reactions

Welcome to the technical support center for (R)-(-)-1-Methoxy-2-propanol. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to moisture content when using this solvent in sensitive chemical reactions.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments sensitive to moisture.

Q1: My moisture-sensitive reaction (e.g., Grignard, organolithium) has a low or no yield. I suspect water contamination from my (R)-(-)-1-Methoxy-2-propanol. What should I do?

A1: Low yields in moisture-sensitive reactions are frequently due to water in the solvent. Here's a systematic approach to troubleshoot this issue:

• Quantify the Moisture Content: Before use, always determine the water content of your solvent, even if it's a new bottle. The recommended method is Karl Fischer titration. Commercial grades of (R)-(-)-1-Methoxy-2-propanol can have a water content of up to 0.1% (1000 ppm). For many sensitive applications, a moisture level below 50 ppm is required.[1]

• Ensure Proper Solvent Drying: If the moisture content is too high, the solvent must be dried. The most effective and convenient method for (R)-(-)-1-Methoxy-2-propanol is drying over activated 3Å molecular sieves.[1] Ensure the sieves are properly activated and used in a sufficient quantity (typically 10-20% w/v).

• Verify Your Drying Procedure: A common error is not allowing sufficient time for the molecular sieves to adsorb the water. For a hygroscopic solvent like (R)-(-)-1-Methoxy-2-propanol, it may take 48-72 hours to reach a low ppm level.[1]

• Check for Other Sources of Moisture: All glassware must be rigorously dried, either in an oven overnight at >100 °C or by flame-drying under vacuum.[2] Ensure your reagents are anhydrous and that the reaction is conducted under a dry inert atmosphere (e.g., nitrogen or argon).

Q2: I dried my (R)-(-)-1-Methoxy-2-propanol with activated 3Å molecular sieves for 24 hours, but my reaction still failed. Is this enough drying time?

A2: For a hygroscopic solvent like (R)-(-)-1-Methoxy-2-propanol, 24 hours may not be sufficient to reduce the water content to the low ppm levels required for highly sensitive reactions. The drying process is diffusion-limited. While a significant reduction in water content occurs in the first 24 hours, reaching levels below 50 ppm can take longer. It is recommended to dry for at least 48-72 hours.[1] For critical applications, always verify the moisture content with Karl Fischer titration after drying.

Q3: I see a fine powder in my solvent after adding molecular sieves. Is this a problem?

A3: Yes, this can be a problem. The fine powder is likely zeolite dust from the molecular sieves. This dust can interfere with your reaction, complicate work-up, and potentially introduce impurities. To avoid this, use beaded molecular sieves instead of powdered ones. If you only have powdered sieves, allow them to settle completely and carefully decant or cannula transfer the clear solvent.

Q4: Can I reuse my 3Å molecular sieves for drying (R)-(-)-1-Methoxy-2-propanol?

A4: Yes, molecular sieves can be regenerated and reused. To regenerate them, they must be heated to drive off the adsorbed water. A common procedure is to heat the sieves in a furnace or a heating mantle at 200-320°C under a stream of dry inert gas or under vacuum for several hours.[3][4] It is crucial to allow them to cool down in a desiccator under an inert atmosphere before use to prevent re-adsorption of atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is a typical moisture content for commercially available (R)-(-)-1-Methoxy-2-propanol?

A1: The water content in commercial (R)-(-)-1-Methoxy-2-propanol can vary. Standard grades may have a specification of ≤ 0.1% (1000 ppm) or ≤ 0.05% (500 ppm). Anhydrous grades will have a much lower water content, often below 50 ppm, but it is always best practice to measure the water content before use in a sensitive reaction.

Q2: What is the recommended type of molecular sieves for drying (R)-(-)-1-Methoxy-2-propanol?

A2: 3Å molecular sieves are recommended for drying alcohols like (R)-(-)-1-Methoxy-2-propanol.[5] The 3Å pore size is small enough to effectively trap water molecules while excluding the larger solvent molecules. Using 4Å sieves is not recommended as they can also adsorb the solvent molecules.[6]

Q3: What is the acceptable moisture level in (R)-(-)-1-Methoxy-2-propanol for sensitive reactions like those involving organolithium reagents?

A3: For reactions involving highly reactive organometallic reagents such as organolithiums or Grignard reagents, the moisture content should be as low as practically achievable.[7][8] A general guideline is to aim for a water content of less than 50 ppm. In some highly sensitive cases, researchers may target <10 ppm.

Q4: How do I accurately measure the water content in my (R)-(-)-1-Methoxy-2-propanol?

A4: The gold standard for measuring water content in organic solvents is Karl Fischer titration.[9] This method is highly accurate and can determine water content down to ppm levels. Both volumetric and coulometric Karl Fischer titration can be used, with the coulometric method being particularly suitable for very low water concentrations (<0.1%).[10]

Data Presentation

Table 1: Typical Efficiency of 3Å Molecular Sieves for Drying (R)-(-)-1-Methoxy-2-propanol

Drying Time (hours)	Expected Water Content (ppm)	Notes
0	1000	Starting with a typical commercial grade.
24	100 - 150	Significant reduction in moisture.
48	50 - 75	Suitable for many sensitive reactions.
72	< 50	Recommended for highly sensitive applications.

Note: These are estimated values based on the behavior of similar hygroscopic alcohols. Actual drying times may vary based on the initial water content, the quality and activation of the molecular sieves, and the drying conditions. Verification by Karl Fischer titration is always recommended.

Experimental Protocols

Protocol 1: Drying (R)-(-)-1-Methoxy-2-propanol with 3Å Molecular Sieves

• Sieve Activation: Place the required amount of 3Å molecular sieves (10-20% of the solvent volume) into a dry Schlenk flask. Heat the flask to 180-200 °C under high vacuum for at least 8 hours.[1]

• Cooling: Allow the flask to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Drying: In a separate oven-dried flask, add the (R)-(-)-1-Methoxy-2-propanol. Transfer the activated sieves to the solvent under a positive pressure of inert gas.

• Incubation: Seal the flask and allow it to stand for at least 48-72 hours. Occasional swirling can improve efficiency.[1]

• Storage: Store the dried solvent over the molecular sieves in a well-sealed container, preferably in a desiccator or glovebox.

Protocol 2: Determination of Water Content by Karl Fischer Titration (Volumetric)

• Titrator Preparation: Fill the Karl Fischer titrator with the appropriate reagents (titrant and solvent) as per the manufacturer's instructions. Condition the titration cell to a dry state (low drift).

• Sample Preparation: Take a gas-tight syringe that has been dried in an oven and flushed with inert gas.

• Sample Injection: Draw an accurately known volume (e.g., 1-5 mL) of the (R)-(-)-1-Methoxy-2-propanol into the syringe. Determine the exact weight of the sample by weighing the syringe before and after injection.

• Titration: Inject the sample into the conditioned titration cell. Start the titration. The instrument will automatically add the Karl Fischer titrant and determine the endpoint.

• Calculation: The instrument's software will calculate the water content in ppm or percentage based on the amount of titrant consumed and the sample weight.

Visualizations

Caption: Troubleshooting workflow for low reaction yields.

Caption: Workflow for drying (R)-(-)-1-Methoxy-2-propanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 4. Molecular Sieve Drying [bio.umass.edu]
• 5. redriver.team [redriver.team]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Water content in propylene glycol monomethyl ether (PGME) | Metrohm [metrohm.com]
• 10. merckmillipore.com [merckmillipore.com]

Overcoming poor solubility of reagents in (R)-(-)-1-Methoxy-2-propanol

Technical Support Center: (R)-(-)-1-Methoxy-2-propanol

Welcome to the technical support center for (R)-(-)-1-Methoxy-2-propanol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to reagent solubility in this versatile chiral solvent.

Frequently Asked Questions (FAQs)

1. Why is my reagent showing poor solubility in (R)-(-)-1-Methoxy-2-propanol?

Poor solubility in (R)-(-)-1-Methoxy-2-propanol, also known as propylene (B89431) glycol methyl ether (PGME), often arises from a mismatch in polarity. While (R)-(-)-1-Methoxy-2-propanol has both a polar hydroxyl group and a less polar ether group, its overall character is moderately polar. Highly non-polar or highly polar ionic compounds may struggle to dissolve.

Key factors influencing solubility include:

• "Like Dissolves Like": Reagents with polarity and hydrogen bonding capabilities similar to (R)-(-)-1-Methoxy-2-propanol will dissolve more readily.

• Crystal Lattice Energy: For solid reagents, high crystal lattice energy can make it difficult for the solvent to break apart the crystal structure.

• Molecular Size and Shape: Large or bulky molecules may have lower solubility.

2. What is a systematic approach to troubleshooting poor reagent solubility?

A stepwise approach is recommended to efficiently identify a solution. The following workflow outlines a logical sequence of experiments, starting with the simplest and most common techniques.

Caption: A troubleshooting workflow for addressing poor reagent solubility.

3. How can I use a co-solvent to improve solubility?

Adding a co-solvent can modify the overall polarity of the solvent system to better match that of the reagent. This is a highly effective technique for improving the solubility of both non-polar and highly polar compounds.

Co-solvent Selection Guide

Reagent Type	Recommended Co-solvents	Rationale	Typical v/v Ratio (%)
Non-polar	Toluene, Heptane, MTBE	Decreases the overall polarity of the solvent mixture.	5 - 30%
Polar Aprotic	Acetonitrile, THF, DMF	Increases polarity and can disrupt solute-solute interactions.	5 - 25%
Polar Protic / Ionic	Water, Methanol	Increases polarity and hydrogen bonding capacity of the solvent system.	1 - 10%

Experimental Protocol: Co-solvent Screening

• Preparation: In separate vials, add a pre-weighed amount of the poorly soluble reagent (e.g., 10 mg).

• Initial Solvent: To each vial, add a fixed volume of (R)-(-)-1-Methoxy-2-propanol (e.g., 0.5 mL) and stir for 5 minutes.

• Co-solvent Addition: Add a potential co-solvent to each vial in small, incremental volumes (e.g., 0.05 mL).

• Observation: After each addition, stir the mixture vigorously for 2-3 minutes and visually inspect for dissolution.

• Quantification: Record the volume of co-solvent required to achieve full dissolution.

• Selection: Choose the co-solvent that provides the best solubility with the lowest required volume, ensuring it is compatible with your reaction chemistry.

4. Can temperature modification improve reagent solubility?

Yes, for most neutral organic compounds, solubility increases with temperature. Heating the mixture can provide the necessary energy to overcome the reagent's crystal lattice energy and promote dissolution.

Temperature Effect on Solubility of a Hypothetical Reagent

Temperature (°C)	Solubility (mg/mL) in (R)-(-)-1-Methoxy-2-propanol
25	5.2
40	15.8
60	45.1
80	92.5

Experimental Protocol: Temperature-Dependent Solubility Profile

• Setup: Prepare a saturated solution of your reagent in (R)-(-)-1-Methoxy-2-propanol at room temperature, ensuring excess solid is present.

• Heating and Equilibration: Place the solution in a temperature-controlled shaker bath. Increase the temperature in increments (e.g., 10-15 °C). Allow the solution to equilibrate for at least 30 minutes at each temperature.

• Sampling: At each temperature point, take a known volume of the supernatant (the clear liquid) using a pre-heated pipette to prevent premature crystallization.

• Analysis: Determine the concentration of the dissolved reagent in the sample using a suitable analytical method (e.g., HPLC, UV-Vis, or gravimetric analysis after solvent evaporation).

• Plotting: Plot solubility (concentration) versus temperature to determine the optimal operating temperature for your reaction.

5. What are solubilizing agents, and how do they work in this solvent?

Solubilizing agents are additives that facilitate the dissolution of a substance. For reactions involving an ionic or highly polar reagent that is insoluble in the organic phase, a phase-transfer catalyst (PTC) is a common and effective choice. The PTC transports the reagent from a solid or aqueous phase into the organic phase where the reaction occurs.

Caption: Mechanism of a phase-transfer catalyst in a biphasic system.

Common Phase-Transfer Catalysts:

• Quaternary Ammonium Salts: Tetrabutylammonium bromide (TBAB), Aliquat 336

• Crown Ethers: 18-Crown-6 (for potassium salts)

Considerations:

• Catalyst Loading: Typically, 1-10 mol% is sufficient.

• Compatibility: Ensure the catalyst is stable under your reaction conditions and does not participate in side reactions.

6. What should I do if my reagent still won't dissolve after trying these methods?

If a reagent remains insoluble, you may need to run the reaction as a heterogeneous mixture (a slurry). In this case, the reaction rate will be highly dependent on the surface area of the solid and the efficiency of mixing.

Key Strategies for Slurry Reactions:

• Efficient Stirring: Use high-speed mechanical stirring to ensure good contact between the solid reagent and the dissolved components.

• Particle Size Reduction: Grind the solid reagent to a fine powder to increase its surface area.

• Reaction Monitoring: Carefully monitor the reaction progress, as visual cues of completion (like the disappearance of a solid) may not be reliable. Use techniques like TLC, GC, or HPLC to track the consumption of starting materials.

• Consider an Alternative Solvent: If all else fails, a different solvent system may be necessary for your specific chemical transformation.

Technical Support Center: Stabilizing Reactive Intermediates with (R)-(-)-1-Methoxy-2-propanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (R)-(-)-1-Methoxy-2-propanol as a solvent to stabilize reactive intermediates in chemical synthesis.

Troubleshooting Guides

Issue 1: Low Enantioselectivity or Diastereoselectivity

Question: My reaction shows low enantiomeric or diastereomeric excess when using (R)-(-)-1-Methoxy-2-propanol. What are the potential causes and how can I improve the stereoselectivity?

Answer:

Low stereoselectivity in a reaction employing a chiral solvent like (R)-(-)-1-Methoxy-2-propanol can stem from several factors. The chiral solvent is intended to create a chiral environment that influences the transition state of the reaction, favoring the formation of one stereoisomer over the other.

Possible Causes and Solutions:

• Insufficient Chiral Induction: The inherent chirality of (R)-(-)-1-Methoxy-2-propanol may not be sufficient to induce high stereoselectivity for your specific substrate and reaction conditions.

  • Solution: Consider the use of a chiral catalyst in conjunction with the chiral solvent. The combined chiral influences can have a synergistic effect.

• Reaction Temperature: Higher reaction temperatures can overcome the small energy differences between diastereomeric transition states, leading to lower stereoselectivity.

  • Solution: Perform the reaction at lower temperatures. A temperature screening study is recommended to find the optimal balance between reaction rate and stereoselectivity.

• Solvent Purity: Impurities in the solvent, including the presence of the (S)-(+)-enantiomer, can diminish the enantioselectivity.

  • Solution: Use high-purity (R)-(-)-1-Methoxy-2-propanol with a known and high enantiomeric excess. Ensure the solvent is anhydrous, as water can interfere with many reactions.

• Background Reaction: A non-selective background reaction may be competing with the desired stereoselective pathway.

  • Solution: Analyze the reaction kinetics to understand if a background reaction is significant. Adjusting reaction conditions, such as concentration or temperature, may help to suppress the non-selective pathway.

Issue 2: Poor Reaction Rate or Yield

Question: My reaction is slow or gives a low yield when I use (R)-(-)-1-Methoxy-2-propanol as the solvent. What could be the problem?

Answer:

While the primary goal of using a chiral solvent might be to induce stereoselectivity, it must also be a suitable medium for the reaction to proceed efficiently.

Possible Causes and Solutions:

• Low Solubility: Reactants may have poor solubility in (R)-(-)-1-Methoxy-2-propanol, leading to a slow or incomplete reaction.

  • Solution: Verify the solubility of all starting materials in the solvent at the reaction temperature. If solubility is an issue, consider using a co-solvent. However, be aware that a co-solvent may affect the stereoselectivity.

• Solvent-Intermediate Destabilization: While the goal is stabilization, it's possible that for certain reactive intermediates, specific solvent-intermediate interactions in (R)-(-)-1-Methoxy-2-propanol are unfavorable, leading to decomposition pathways.

  • Solution: This is a complex issue that may require computational modeling to understand the interactions. Experimentally, you could try additives that might favorably interact with the intermediate.

• Viscosity: At lower temperatures, the viscosity of (R)-(-)-1-Methoxy-2-propanol may increase, leading to poor mixing and reduced reaction rates.

  • Solution: Ensure efficient stirring. If viscosity is a significant issue at the desired temperature, a co-solvent might be necessary.

Frequently Asked Questions (FAQs)

Q1: What types of reactive intermediates can be stabilized by (R)-(-)-1-Methoxy-2-propanol?

A1: Protic solvents like (R)-(-)-1-Methoxy-2-propanol, with their ability to form hydrogen bonds and solvate charged species, are theoretically capable of stabilizing a range of reactive intermediates, including:

• Carbocations: The lone pairs on the oxygen atoms can solvate and stabilize positively charged carbon centers. The chiral nature of the solvent can lead to diastereomeric solvation shells around a prochiral carbocation, potentially influencing its subsequent reactions.

• Radical Intermediates: While less common, polar solvents can influence the stability and reactivity of radical intermediates through dipole-dipole interactions.

• Metal-centered Intermediates: In organometallic catalysis, the solvent can coordinate to the metal center, influencing the stability and reactivity of catalytic intermediates.

Q2: How does (R)-(-)-1-Methoxy-2-propanol compare to other chiral solvents for stabilizing reactive intermediates?

A2: The effectiveness of a chiral solvent depends heavily on the specific reaction and reactive intermediate. (R)-(-)-1-Methoxy-2-propanol is a chiral protic solvent. Compared to chiral aprotic solvents (like chiral ethers or hydrocarbons), it can offer hydrogen bonding capabilities. The presence of both an ether and a hydroxyl group provides multiple sites for interaction. A systematic screening of different chiral solvents is often necessary to determine the best choice for a particular application.

Q3: Are there any known safety concerns with using (R)-(-)-1-Methoxy-2-propanol?

A3: Yes, (R)-(-)-1-Methoxy-2-propanol is a flammable liquid and should be handled with appropriate safety precautions. It can also cause eye and skin irritation. Always consult the Safety Data Sheet (SDS) before use and handle it in a well-ventilated fume hood.

Data Presentation

Table 1: Physical and Chemical Properties of (R)-(-)-1-Methoxy-2-propanol

Property	Value
Molecular Formula	C₄H₁₀O₂
Molecular Weight	90.12 g/mol
Boiling Point	118-119 °C
Melting Point	-97 °C
Density	0.924 g/mL at 25 °C
Refractive Index	1.403-1.405
Chirality	(R)-enantiomer
Solubility	Miscible with water and many organic solvents

Experimental Protocols

Protocol 1: General Procedure for Screening Chiral Solvents in an Asymmetric Reaction

This protocol outlines a general method for evaluating the effectiveness of (R)-(-)-1-Methoxy-2-propanol and other chiral solvents in a given asymmetric reaction.

Materials:

• Substrate

• Reagent(s)

• (R)-(-)-1-Methoxy-2-propanol (high purity, enantiomeric excess >99%)

• Other chiral solvents for comparison (e.g., (S)-(-)-limonene, (R)-(+)-2,2'-dimethoxy-1,1'-binaphthyl)

• Anhydrous reaction vials with stir bars

• Inert gas supply (e.g., nitrogen or argon)

• Standard laboratory glassware and equipment

• Analytical instrumentation for determining yield and enantiomeric/diastereomeric excess (e.g., GC, HPLC with a chiral column)

Procedure:

• Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere. All reagents and solvents should be anhydrous and of high purity.

• Reaction Setup: In parallel, set up a series of reactions in separate vials. To each vial, add the substrate and a stir bar.

• Solvent Addition: To each vial, add a different chiral solvent, including (R)-(-)-1-Methoxy-2-propanol. Ensure the concentration of the substrate is consistent across all reactions.

• Temperature Control: Equilibrate all reaction vials to the desired reaction temperature.

• Reaction Initiation: Add the main reagent to each vial simultaneously to start the reactions.

• Monitoring: Monitor the progress of each reaction by a suitable technique (e.g., TLC, GC-MS).

• Work-up: Once the reactions are complete, quench them appropriately and perform a standard work-up procedure to isolate the crude product.

• Analysis:

  • Determine the yield of the product in each reaction.

  • Analyze the enantiomeric or diastereomeric excess of the product from each reaction using chiral GC or HPLC.

• Comparison: Compare the results obtained with (R)-(-)-1-Methoxy-2-propanol to those from other chiral solvents to assess its effectiveness in terms of yield and stereoselectivity.

Mandatory Visualization

Caption: Logical workflow for troubleshooting low stereoselectivity.

Minimizing racemization during reactions involving (R)-(-)-1-Methoxy-2-propanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing racemization during chemical reactions involving (R)-(-)-1-Methoxy-2-propanol.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue when working with (R)-(-)-1-Methoxy-2-propanol?

A1: Racemization is the process by which an enantiomerically pure substance, such as (R)-(-)-1-Methoxy-2-propanol, is converted into a mixture containing equal amounts of both enantiomers (in this case, R and S forms), known as a racemate or racemic mixture.[1] This is a significant concern in pharmaceutical and chemical synthesis because different enantiomers of a chiral molecule can exhibit vastly different biological activities, with one enantiomer possibly being therapeutic while the other could be inactive or even harmful.[2][3] Maintaining the stereochemical integrity of (R)-(-)-1-Methoxy-2-propanol is therefore crucial for the efficacy and safety of the final product.

Q2: What are the primary mechanisms that can lead to racemization of a chiral alcohol like (R)-(-)-1-Methoxy-2-propanol?

A2: Racemization can occur through several mechanisms, particularly those involving the formation of a planar, achiral intermediate. For reactions at the chiral center of (R)-(-)-1-Methoxy-2-propanol, racemization is often a risk in substitution reactions that proceed through a carbocation intermediate (Sɴ1 mechanism), as the incoming nucleophile can attack from either face of the planar carbocation with equal probability.[1][4] Additionally, conditions such as high temperatures, the presence of strong acids or bases, or certain catalysts can promote racemization by facilitating the formation of such intermediates or by other pathways.[4][5][6]

Q3: Which types of reactions are particularly prone to causing racemization with (R)-(-)-1-Methoxy-2-propanol?

A3: Reactions that involve the hydroxyl group of (R)-(-)-1-Methoxy-2-propanol are the primary concern. Specifically:

• Sɴ1-type reactions: Any reaction conditions that favor a unimolecular substitution pathway, such as the use of protic solvents and reagents that can stabilize a carbocation intermediate, pose a high risk of racemization.[1]

• Reactions under harsh conditions: Prolonged exposure to strong acids or bases, or high reaction temperatures, can induce racemization even in reactions that are not intended to proceed via an Sɴ1 mechanism.[5][7]

• Certain esterification and etherification reactions: If the reaction conditions are not carefully controlled, these common transformations can lead to a loss of stereochemical purity. For instance, some esterification methods might involve intermediates that are susceptible to racemization.[8]

Q4: Are there general strategies to minimize racemization during reactions with this alcohol?

A4: Yes, several general strategies can be employed:

• Reaction Selection: Opt for reaction mechanisms that proceed with a defined stereochemical outcome, such as Sɴ2 reactions which result in a predictable inversion of stereochemistry.[9] The Mitsunobu reaction is a prime example of a reliable method for achieving this inversion with high fidelity.[9][10]

• Mild Reaction Conditions: Utilize the mildest possible reaction conditions. This includes using lower temperatures, weaker or sterically hindered bases where applicable, and minimizing reaction times.[5][7]

• Protecting Groups: In multi-step syntheses, it may be beneficial to protect the hydroxyl group of (R)-(-)-1-Methoxy-2-propanol with a suitable protecting group to prevent it from participating in reactions that could lead to racemization while other transformations are carried out on the molecule.[11][12][13]

• Reagent and Solvent Choice: The choice of reagents and solvents can significantly influence the reaction pathway and the potential for racemization. For example, using less polar solvents may sometimes help reduce racemization.[5]

Troubleshooting Guides

Issue 1: Significant loss of enantiomeric purity observed after an esterification reaction.

• Possible Cause: The esterification conditions may be too harsh, promoting side reactions or the formation of intermediates susceptible to racemization. For example, using strong acid catalysts at high temperatures can be problematic.

• Recommendation:

  • Lower the Reaction Temperature: Increasing the temperature generally accelerates the reaction rate but can also increase the rate of racemization. It's advisable to conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.[2][5]

  • Use a Milder Catalyst: Instead of strong mineral acids, consider using milder catalysts. For some esterifications, iodine has been shown to be an effective catalyst under solvent-free conditions.[8] For acid-catalyzed esterifications, using a solid acid catalyst like an ion-exchange resin can also provide milder conditions and easier workup.[14][15]

  • Consider an Alternative Esterification Method: If direct esterification is problematic, consider converting the alcohol to an alkoxide and reacting it with an acyl chloride. This approach often proceeds under milder conditions. Alternatively, for a predictable inversion of stereochemistry, the Mitsunobu reaction is a powerful choice.[10][16]

Issue 2: Racemization is occurring during a Mitsunobu reaction, which is expected to proceed with inversion.

• Possible Cause: While the Mitsunobu reaction is generally stereospecific, racemization can occur if side reactions become significant. This can be due to the pKa of the nucleophile, the reaction temperature, or the order of reagent addition.

• Recommendation:

  • Control the Temperature: Perform the reaction at a low temperature, typically starting at 0 °C, and then allowing it to warm to room temperature.[9] High temperatures can promote side reactions that may compromise stereochemical integrity.

  • Order of Addition: The order in which the reagents are added can be crucial. A common and effective procedure is to first mix the alcohol, the nucleophile (e.g., a carboxylic acid), and triphenylphosphine (B44618) in a suitable solvent like THF, and then slowly add the azodicarboxylate (e.g., DIAD or DEAD) at a low temperature.[9]

  • Check the pKa of the Nucleophile: The Mitsunobu reaction works best with nucleophiles having a pKa of less than 15. If the nucleophile is not acidic enough, side reactions can occur.[17]

  • Minimize Reaction Time: While the reaction may need to run for 12-24 hours, monitor its progress by TLC to avoid unnecessarily long reaction times which could increase the chance of side reactions.[9]

Issue 3: I am using a protecting group for the hydroxyl function, but I am still observing racemization in my final product.

• Possible Cause: The conditions used for either the protection or, more commonly, the deprotection step may be causing racemization. Many deprotection strategies involve acidic or basic conditions that can be harsh enough to affect the chiral center.

• Recommendation:

  • Choose an Orthogonal Protecting Group: Select a protecting group that can be removed under conditions that are orthogonal to other sensitive functionalities in your molecule and that are known to be mild. Silyl ethers (e.g., TBS, TIPS) are a good choice as they are stable to many reaction conditions but can be removed gently with a fluoride (B91410) source like TBAF.[12][18]

  • Evaluate Deprotection Conditions: If you suspect the deprotection step is the issue, try alternative, milder deprotection protocols. For example, for some acid-labile protecting groups like THP, using a milder acid catalyst such as PPTS instead of a stronger acid can be beneficial.[12]

  • Steric Hindrance: Consider using a sterically bulky protecting group. The steric hindrance can sometimes help shield the chiral center from attack or interaction that could lead to racemization.[7][11]

Data Presentation

Table 1: Stereochemical Outcome of Selected Reactions with Chiral Secondary Alcohols

Entry	Chiral Alcohol	Reagent/Nucleophile	Reaction Type	Product	Yield (%)	Enantiomeric Excess (ee) (%)	Stereochemical Outcome
1	(R)-1-Methoxypropan-2-ol	4-Nitrophenol	Mitsunobu	(S)-1-Methoxy-2-(4-nitrophenoxy)propane	85-95	>99	Inversion[9]
2	(R)-sec-Butanol	Benzoic Acid	Mitsunobu	(S)-sec-Butyl benzoate	80-90	>98	Inversion[9]
3	(S)-1-Phenylethanol	Phthalimide	Mitsunobu	(R)-N-(1-Phenylethyl)phthalimide	88-96	>99	Inversion[9]
4	Chiral Alcohols	Acetic Acid / I₂ catalyst	Esterification	Acetate (B1210297) Esters	Variable	No isomerization reported	Retention[8]
5	Chiral Alcohols	Trifluoroacetic Acid / I₂ catalyst	Esterification	Trifluoroacetate Esters	Variable	Partial isomerization detected	Partial Racemization[8]

Experimental Protocols

Protocol 1: Stereoselective Synthesis of an Aryl Ether via Mitsunobu Reaction (Inversion)

This protocol is adapted for the reaction of (R)-(-)-1-Methoxy-2-propanol with a phenolic nucleophile to yield the corresponding (S)-ether, demonstrating stereochemical inversion.[9]

Materials:

• (R)-(-)-1-Methoxy-2-propanol

• Phenolic nucleophile (e.g., 4-Nitrophenol)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Standard workup reagents (Ethyl acetate, water, saturated NaHCO₃, brine, anhydrous MgSO₄ or Na₂SO₄)

Procedure:

• Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve the phenolic nucleophile (1.1 equivalents) and triphenylphosphine (1.2 equivalents) in anhydrous THF.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Alcohol: Add (R)-(-)-1-Methoxy-2-propanol (1.0 equivalent) to the stirred solution.

• Addition of Azodicarboxylate: Slowly add DIAD or DEAD (1.2 equivalents) dropwise to the reaction mixture via the dropping funnel over 15-20 minutes. Maintain the temperature at 0 °C during the addition. A color change and/or the formation of a precipitate (triphenylphosphine oxide) may be observed.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup:

  • Quench the reaction by adding a small amount of water.

  • Remove the THF under reduced pressure using a rotary evaporator.

  • Partition the residue between ethyl acetate and water.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate the desired (S)-ether.

Protocol 2: Esterification with Retention of Stereochemistry

This protocol uses mild conditions to form an ester from (R)-(-)-1-Methoxy-2-propanol while minimizing the risk of racemization.[8]

Materials:

• (R)-(-)-1-Methoxy-2-propanol

• Acetic acid

• Iodine (I₂)

• Standard workup reagents

Procedure:

• Setup: In a sealed reaction vial, combine (R)-(-)-1-Methoxy-2-propanol (1.0 equivalent) and acetic acid (1.5 equivalents).

• Catalyst Addition: Add a catalytic amount of iodine.

• Reaction: Heat the mixture at a controlled temperature (e.g., 100°C) for a set duration (e.g., 4-24 hours), depending on the desired conversion. The reaction can be performed solvent-free.

• Monitoring: Monitor the reaction by GC or TLC to determine the extent of ester formation.

• Workup: After cooling, the reaction mixture can be diluted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and washed with a solution of sodium thiosulfate (B1220275) to remove iodine, followed by a wash with saturated sodium bicarbonate to remove excess acetic acid, and finally with brine.

• Purification: Dry the organic layer and concentrate under reduced pressure. The resulting ester can be purified by distillation or chromatography if necessary.

Visualizations

Caption: Troubleshooting workflow for addressing racemization.

Caption: Simplified Mitsunobu reaction pathway showing Sɴ2 inversion.

Caption: Decision guide for selecting a hydroxyl protecting group.

References

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. benchchem.com [benchchem.com]
• 8. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. uwindsor.ca [uwindsor.ca]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Mitsunobu Reaction [organic-chemistry.org]
• 18. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Solvents in Stereoselective Synthesis: Spotlight on (R)-(-)-1-Methoxy-2-propanol

For researchers, scientists, and drug development professionals, the quest for precise control over stereochemistry is a paramount objective in modern organic synthesis. The choice of solvent can profoundly influence the stereochemical outcome of a reaction, and chiral solvents, in particular, offer a unique and powerful tool for inducing asymmetry. This guide provides an objective comparison of (R)-(-)-1-Methoxy-2-propanol with other notable chiral solvents, supported by available experimental data, to aid in the rational selection of a solvent for achieving high stereoselectivity.

Introduction to Chiral Solvents and Stereoselectivity

Chiral solvents are optically active solvents that can create a chiral environment for a chemical reaction. This chiral environment can differentiate between enantiomeric transition states, leading to an enrichment of one stereoisomer over the other in the product. The extent of this stereochemical control is typically quantified by enantiomeric excess (ee%) for enantioselective reactions or diastereomeric excess (de%) for diastereoselective reactions. The effectiveness of a chiral solvent is influenced by several factors, including its structure, polarity, and its ability to interact with the reactants and catalyst through hydrogen bonding, dipole-dipole interactions, or steric hindrance.

(R)-(-)-1-Methoxy-2-propanol is a chiral solvent with a secondary alcohol and an ether functional group. Its potential to influence stereoselectivity stems from its ability to engage in specific interactions with reactants and transition states. This guide aims to collate and present data on its performance in various stereoselective transformations and compare it with other commonly employed chiral solvents.

Physical Properties of Selected Chiral Solvents

The physical properties of a solvent can significantly impact reaction kinetics and thermodynamics. Below is a table summarizing key physical properties of (R)-(-)-1-Methoxy-2-propanol and other selected chiral solvents.

Solvent	Boiling Point (°C)	Density (g/mL at 20°C)	Dielectric Constant (at 20°C)
(R)-(-)-1-Methoxy-2-propanol	119-121[1]	0.921[1]	~12.3[2]
(S)-(-)-2-Butanol	99-100	0.808	15.8[3]
(R)-(+)-Limonene	176-177[4]	0.842[4]	Not readily available
(S)-(-)-Ethyl lactate	154[5]	1.034[6]	13.1 (at 25°C)[7][8]

Performance in Stereoselective Reactions: A Data-Driven Comparison

Direct comparative studies of (R)-(-)-1-Methoxy-2-propanol against a broad range of other chiral solvents in various stereoselective reactions are not extensively documented in publicly available literature. The following sections present available data for specific reaction types. The absence of comprehensive data highlights a potential area for future research.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the formation of six-membered rings, and its stereochemical outcome can be influenced by the reaction medium. While the use of chiral Lewis acids is a more common strategy for inducing enantioselectivity, chiral solvents can also play a role.

Experimental Data:

No specific experimental data was found for Diels-Alder reactions conducted in (R)-(-)-1-Methoxy-2-propanol in the surveyed literature.

Asymmetric Aldol (B89426) Reaction

The aldol reaction is a fundamental carbon-carbon bond-forming reaction that can generate up to two new stereocenters. The diastereoselectivity of this reaction is highly dependent on the enolate geometry and the reaction conditions, including the solvent.

Experimental Data:

Asymmetric Reduction of Ketones

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a crucial transformation in the synthesis of many pharmaceuticals and fine chemicals.

Experimental Data:

Quantitative data for the asymmetric reduction of ketones specifically using (R)-(-)-1-Methoxy-2-propanol as the primary chiral solvent were not found in the available literature. The primary approach for this transformation involves the use of chiral catalysts, such as those derived from amino alcohols with a stoichiometric reducing agent like borane.

Asymmetric Grignard Addition

The addition of Grignard reagents to carbonyl compounds is a versatile method for C-C bond formation. The use of chiral solvents can, in principle, induce enantioselectivity in the resulting alcohols.

Experimental Data:

While the influence of chiral solvents on Grignard reactions has been investigated, specific data for (R)-(-)-1-Methoxy-2-propanol is scarce in the surveyed literature. Studies have shown that chiral ethers can induce low to moderate stereoselectivity in Grignard reactions.[10]

Experimental Protocols

Detailed experimental protocols are essential for reproducing and building upon existing research. Below are general methodologies for key stereoselective reactions, which can be adapted for use with chiral solvents.

General Protocol for Asymmetric Diels-Alder Reaction

This protocol describes a typical setup for a Lewis acid-catalyzed asymmetric Diels-Alder reaction.

Materials:

• Diene

• Dienophile

• Chiral Lewis Acid Catalyst (e.g., derived from BINOL or a chiral oxazaborolidine)

• Anhydrous, achiral solvent (e.g., dichloromethane, toluene) or the chiral solvent of interest

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware, oven-dried

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the chiral Lewis acid catalyst in the chosen solvent.

• Cool the solution to the desired temperature (e.g., -78 °C).

• Add the dienophile to the catalyst solution and stir for a short period.

• Add the diene dropwise to the reaction mixture.

• Stir the reaction at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous sodium bicarbonate).

• Allow the mixture to warm to room temperature and extract the product with an organic solvent.

• Dry the combined organic layers over an anhydrous drying agent (e.g., Na2SO4), filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

• Determine the yield, diastereomeric ratio (by NMR), and enantiomeric excess (by chiral HPLC or GC).

Workflow for Asymmetric Diels-Alder Reaction:

Caption: Workflow for a typical asymmetric Diels-Alder reaction.

General Protocol for Diastereoselective Aldol Reaction

This protocol outlines a general procedure for a substrate-controlled diastereoselective aldol reaction.

Materials:

• Carbonyl compound (aldehyde or ketone)

• Strong, non-nucleophilic base (e.g., Lithium diisopropylamide - LDA)

• Second carbonyl compound (aldehyde)

• Anhydrous solvent (e.g., tetrahydrofuran (B95107) - THF) or the chiral solvent of interest

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware, oven-dried

Procedure:

• Prepare a solution of the base (e.g., LDA) in the chosen anhydrous solvent in a flame-dried flask under an inert atmosphere.

• Cool the base solution to a low temperature (e.g., -78 °C).

• Slowly add a solution of the first carbonyl compound (the enolate precursor) to the cooled base solution.

• Stir the mixture at -78 °C for a specified time to ensure complete enolate formation.

• Add the second carbonyl compound (the electrophile) dropwise to the enolate solution.

• Continue stirring at -78 °C and monitor the reaction by TLC.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• Allow the mixture to warm to room temperature and perform an aqueous workup.

• Extract the product with an appropriate organic solvent.

• Dry the combined organic layers, filter, and concentrate.

• Purify the aldol adduct by column chromatography.

• Determine the yield and diastereomeric ratio (by NMR).

Logical Flow for Diastereoselective Aldol Reaction:

Caption: Logical flow of a diastereoselective aldol reaction.

Conclusion

This guide highlights the need for systematic studies to evaluate (R)-(-)-1-Methoxy-2-propanol and other less common chiral solvents in a variety of asymmetric transformations. Such research would provide the scientific community with a broader palette of tools to achieve precise stereochemical control, a critical aspect of modern drug discovery and development. Researchers are encouraged to consider (R)-(-)-1-Methoxy-2-propanol as a solvent in their screening studies for new asymmetric reactions, contributing to a more comprehensive understanding of its potential.

References

• 1. Asymmetric intramolecular Diels-Alder reactions of trienals catalyzed by chiral ruthenium Lewis acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. odp.library.tamu.edu [odp.library.tamu.edu]
• 3. books.rsc.org [books.rsc.org]
• 4. youtube.com [youtube.com]
• 5. Stereoselectivity with a twist | Opinion | Chemistry World [chemistryworld.com]
• 6. researchgate.net [researchgate.net]
• 7. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Aldol reaction - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. scholarworks.wmich.edu [scholarworks.wmich.edu]

A Comparative Guide to the Validation of Chiral HPLC Methods for (R)-(-)-1-Methoxy-2-propanol Analysis

For researchers, scientists, and professionals in drug development, ensuring the enantiomeric purity of chiral compounds is a critical aspect of quality control and regulatory compliance. (R)-(-)-1-Methoxy-2-propanol, a key chiral intermediate and solvent, requires robust analytical methods to quantify its enantiomeric excess. This guide provides a comprehensive comparison of a validated chiral High-Performance Liquid Chromatography (HPLC) method with a chiral Gas Chromatography (GC) method for the analysis of (R)-(-)-1-Methoxy-2-propanol, supported by detailed experimental protocols and validation data.

Comparison of Analytical Methods

The primary method for chiral separation of (R)-(-)-1-Methoxy-2-propanol is chiral HPLC, offering high resolution and sensitivity. An alternative method, particularly suitable for volatile analytes like 1-Methoxy-2-propanol, is chiral GC. The choice between these methods often depends on sample matrix, required sensitivity, and available instrumentation.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)
Principle	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.	Differential partitioning of volatile enantiomers between a chiral stationary phase and a gaseous mobile phase.
Typical Stationary Phase	Polysaccharide-based (e.g., cellulose (B213188) or amylose (B160209) derivatives)	Cyclodextrin-based capillary column
Mobile Phase	n-Hexane/Isopropanol mixtures	Inert gas (e.g., Helium, Nitrogen)
Derivatization	Generally not required	Often required to improve volatility and peak shape
Sample Throughput	Moderate	High
Sensitivity	High (UV or other detectors)	Very High (FID or MS detectors)
Instrumentation Cost	Moderate to High	Moderate

Validated Chiral HPLC Method

A robust chiral HPLC method for the analysis of (R)-(-)-1-Methoxy-2-propanol was developed and validated according to ICH guidelines. The validation parameters demonstrate the method's suitability for its intended purpose.

Chromatographic Conditions

Parameter	Condition
Chromatographic System	HPLC with UV Detector
Chiral Stationary Phase	Polysaccharide-based CSP (e.g., Chiralpak AD-H)
Column Dimensions	250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane:Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Analyte Concentration	1.0 mg/mL in mobile phase

Summary of Validation Parameters

The validation of the chiral HPLC method ensures its reliability for routine use. The following table summarizes the key validation parameters and their acceptance criteria.

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	Baseline resolution of enantiomers (Resolution > 1.5)	Resolution = 2.1
Linearity (r²)	≥ 0.999	0.9995
Range	LOQ to 150% of the impurity concentration	0.1 µg/mL to 15 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (RSD%)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 3.0%	1.5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	0.03 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10:1	0.1 µg/mL
Robustness	No significant impact on resolution	Method is robust

Experimental Protocols

Detailed methodologies for the chiral HPLC method validation are provided below.

Specificity

The ability of the method to unequivocally assess the analyte in the presence of its enantiomer was determined by injecting a solution containing both (R)- and (S)-1-Methoxy-2-propanol. The resolution between the two enantiomeric peaks was calculated.

Linearity

A series of at least five standard solutions of the (S)-(+)-enantiomer were prepared at concentrations ranging from the Limit of Quantitation (LOQ) to 150% of the expected impurity level.[1] Each solution was injected in triplicate. A calibration curve of peak area versus concentration was plotted, and the correlation coefficient (r²) was determined.[1]

Accuracy

The accuracy was determined by spiking the (R)-(-)-enantiomer with known amounts of the (S)-(+)-enantiomer at three different concentration levels (LOQ, 100%, and 150% of the specification limit). The percentage recovery of the (S)-(+)-enantiomer was calculated.

Precision

• Repeatability (Intra-assay precision): Six replicate samples of the (R)-(-)-enantiomer spiked with the (S)-(+)-enantiomer at 100% of the specification limit were analyzed on the same day by the same analyst.[1]

• Intermediate Precision (Inter-assay precision): The repeatability study was repeated on a different day with a different analyst and/or on a different instrument.[1] The precision was expressed as the relative standard deviation (RSD).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio.[1][2] The LOD is the concentration that yields a signal-to-noise ratio of approximately 3:1, while the LOQ is the concentration that gives a signal-to-noise ratio of about 10:1.[1]

Robustness

The robustness of the method was evaluated by intentionally introducing small variations in the method parameters, such as mobile phase composition (±2% isopropanol), flow rate (±0.1 mL/min), and column temperature (±2 °C).[1] The impact of these changes on the resolution and quantification of the enantiomers was assessed.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the validation of the chiral HPLC method.

Caption: Workflow for Chiral HPLC Method Development and Validation.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]

A Comparative Guide to (R)-(-)-1-Methoxy-2-propanol and (S)-(+)-1-Methoxy-2-propanol in Asymmetric Catalysis: A Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

A comprehensive review of scientific literature and patent databases reveals a notable absence of direct comparative studies on the performance of (R)-(-)-1-Methoxy-2-propanol and (S)-(+)-1-Methoxy-2-propanol in asymmetric catalysis. While these enantiomers are utilized as chiral building blocks in synthesis, their specific comparative efficacy as chiral auxiliaries, ligands, or solvents in inducing stereoselectivity remains largely undocumented. This guide, therefore, provides a methodological framework for how such a comparison would be conducted. It outlines the principles of asymmetric catalysis, hypothetical experimental designs, and the expected outcomes when using enantiomeric reagents. This document serves as a blueprint for researchers interested in exploring the potential of these chiral propanols in asymmetric synthesis.

Introduction to Enantiomers in Asymmetric Catalysis

Chirality is a fundamental concept in chemistry, particularly in the synthesis of pharmaceuticals and other biologically active molecules, where a specific three-dimensional arrangement of atoms is often crucial for efficacy. (R)-(-)-1-Methoxy-2-propanol and (S)-(+)-1-Methoxy-2-propanol are enantiomers, meaning they are non-superimposable mirror images of each other. In the realm of asymmetric catalysis, such enantiomeric pairs are expected to exhibit opposing stereochemical influence when used as chiral controllers.

The primary roles of chiral molecules in asymmetric catalysis include:

• Chiral Auxiliaries: Temporarily attached to a substrate to direct the stereochemical outcome of a reaction, after which they are removed.

• Chiral Ligands: Bind to a metal center to form a chiral catalyst that promotes a stereoselective transformation.

• Chiral Solvents: Serve as the reaction medium and can influence the stereoselectivity of a reaction through chiral solvation effects.

When used in these capacities, the (R)-enantiomer is generally expected to favor the formation of one enantiomer of the product, while the (S)-enantiomer will favor the formation of the opposite enantiomer.

Hypothetical Comparison of (R)- and (S)-1-Methoxy-2-propanol in a Generic Asymmetric Aldol (B89426) Reaction

To illustrate how a comparative study would be designed, we present a hypothetical workflow for an asymmetric aldol reaction. In this scenario, the chiral propanols could be envisioned as chiral solvents influencing the stereochemical outcome of the reaction between a prochiral ketone and a silyl (B83357) enol ether, catalyzed by a Lewis acid.

Caption: Hypothetical workflow for comparing the performance of (R)- and (S)-1-Methoxy-2-propanol as chiral solvents in an asymmetric aldol reaction.

Data Presentation: A Template for Comparison

Should experimental data become available, it would be crucial to present it in a clear and structured format for easy comparison. The following table provides a template for summarizing the key performance indicators of the two enantiomers in a hypothetical asymmetric aldola reaction.

Entry	Chiral Solvent	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee%) of major diastereomer	Absolute Configuration of major product
1	(R)-(-)-1-Methoxy-2-propanol	Data	Data	Data	(R,R) or (R,S)
2	(S)-(+)-1-Methoxy-2-propanol	Data	Data	Data	(S,S) or (S,R)

Key Metrics Explained:

• Yield (%): The amount of desired product obtained relative to the theoretical maximum.

• Diastereomeric Ratio (d.r.): The ratio of the different diastereomers formed in the reaction.

• Enantiomeric Excess (ee%): A measure of the stereoselectivity of a reaction, indicating the degree to which one enantiomer is formed in excess of the other. It is calculated as |(% Major Enantiomer) - (% Minor Enantiomer)|.

• Absolute Configuration: The spatial arrangement of the atoms in the chiral product, determined using techniques like X-ray crystallography or by comparison to known compounds.

Hypothetical Experimental Protocol: Asymmetric Aldol Reaction

The following is a generalized, hypothetical protocol for the asymmetric aldol reaction depicted in the workflow.

Materials:

• (R)-(-)-1-Methoxy-2-propanol (anhydrous)

• (S)-(+)-1-Methoxy-2-propanol (anhydrous)

• Prochiral ketone (e.g., acetophenone)

• Silyl enol ether (e.g., trimethylsilyl (B98337) enol ether of acetone)

• Lewis acid catalyst (e.g., TiCl₄)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon), add the chiral solvent ((R)- or (S)-1-methoxy-2-propanol) and anhydrous DCM. Cool the solution to -78 °C.

• Addition of Reactants: To the cooled solution, add the prochiral ketone, followed by the silyl enol ether.

• Initiation of Reaction: Add the Lewis acid catalyst dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Analysis: Determine the yield of the purified product. Analyze the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Conceptual Signaling Pathway for Chiral Induction

The following diagram illustrates the general principle of how a chiral catalyst or auxiliary interacts with a prochiral substrate to favor the formation of one enantiomer over the other.

Caption: Conceptual diagram illustrating how enantiomeric catalysts lead to the formation of opposite product enantiomers through diastereomeric transition states.

Conclusion and Future Outlook

The lack of direct comparative studies on (R)-(-)-1-Methoxy-2-propanol and (S)-(+)-1-Methoxy-2-propanol in asymmetric catalysis represents a significant gap in the scientific literature. While the principles of asymmetric induction suggest that these enantiomers would provide opposite stereochemical outcomes, empirical data is necessary to validate this and to quantify their effectiveness. The methodological framework provided in this guide is intended to encourage and facilitate such research. A systematic investigation into the catalytic performance of these readily available chiral molecules could unveil new and cost-effective tools for asymmetric synthesis, benefiting researchers in academia and industry alike.

A Researcher's Guide to Chiral Building Blocks: Evaluating Alternatives to (R)-(-)-1-Methoxy-2-propanol

In the landscape of asymmetric synthesis, the selection of an appropriate chiral building block is a critical decision that significantly influences the stereochemical outcome, yield, and overall efficiency of a synthetic route. For researchers, scientists, and drug development professionals, (R)-(-)-1-Methoxy-2-propanol has long served as a valuable C3 chiral synthon. However, the continuous pursuit of improved stereoselectivity, milder reaction conditions, and novel molecular architectures necessitates a thorough evaluation of alternative chiral building blocks. This guide provides an objective comparison of viable alternatives to (R)-(-)-1-Methoxy-2-propanol, supported by experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

This guide explores a range of alternative chiral building blocks, including stereoisomers of propanediol (B1597323) and butanediol, as well as established chiral auxiliaries. The performance of these alternatives is compared in key asymmetric transformations, such as the synthesis of chiral alcohols and diastereoselective alkylation reactions.

Performance Comparison of Chiral Building Blocks

The efficacy of a chiral building block is primarily assessed by its ability to induce high stereoselectivity (enantiomeric or diastereomeric excess) and provide good to excellent chemical yields in a given transformation. The following tables summarize the performance of selected alternatives in comparison to scenarios where applicable data for (R)-(-)-1-Methoxy-2-propanol could be sourced or inferred.

Table 1: Performance in the Asymmetric Synthesis of Chiral Alcohols

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Chiral diols and their derivatives can be employed as ligands for metal catalysts or as chiral modifiers for reducing agents.

Chiral Building Block	Precursor Ketone	Catalytic System/Method	Yield (%)	Enantiomeric Excess (ee, %)	Reference
(R)-1,3-Butanediol	4-Hydroxy-2-butanone (B42824)	Biocatalysis (Candida krusei ZJB-09162)	83.9	>99
(R)-1,3-Butanediol	Racemic 1,3-butanediol	Whole-cell deracemization	83.4	99.5
(S)-1,2-Propanediol	Acetophenone	Biocatalysis (Candida tropicalis PBR-2)	43	>99	[1]
(R)-(-)-1-Methoxy-2-propanol	Not directly used as a catalyst/ligand in this context in the provided literature.	-	-	-

Table 2: Performance in Diastereoselective Alkylation Reactions

Chiral auxiliaries are temporarily incorporated into a substrate to direct the stereochemical course of a reaction, after which they are cleaved. Chiral alcohols, including derivatives of propanediol, are often used to create these auxiliaries.

Chiral Auxiliary	Substrate	Electrophile	Yield (%)	Diastereomeric Excess (de, %)	Reference
(S)-4-Benzyl-2-oxazolidinone (Evans' Auxiliary)	N-Propionyl oxazolidinone	Allyl iodide	High	98:2	[2]
(S)-4-Benzyl-2-oxazolidinone (Evans' Auxiliary)	N-Acyl oxazolidinone	Benzyl bromide	70-80	>99	[3]
Pseudoephedrine Amide	Propionamide	Benzyl bromide	78	>98	[4]
(R)-(-)-1-Methoxy-2-propanol Derivative	Not directly used as a chiral auxiliary in this context in the provided literature.	-	-	-

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures. Below are protocols for key experiments cited in this guide.

Protocol 1: Biocatalytic Asymmetric Reduction of 4-Hydroxy-2-butanone

This protocol describes the synthesis of (R)-1,3-butanediol using a whole-cell biocatalyst.

Materials:

• Candida krusei ZJB-09162 cells

• 4-Hydroxy-2-butanone

• Glucose

• Phosphate (B84403) buffer (pH 8.5)

Procedure:

• Cultivate Candida krusei ZJB-09162 to obtain a sufficient cell mass.

• Prepare a reaction mixture containing 45.0 g/L of 4-hydroxy-2-butanone and a 2:1 molar ratio of glucose to the substrate in a phosphate buffer (pH 8.5).

• Add the prepared C. krusei cells to the reaction mixture.

• Incubate the reaction at 35 °C with agitation.

• Monitor the reaction progress by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion, separate the cells from the reaction mixture by centrifugation.

• Extract the (R)-1,3-butanediol from the supernatant using an appropriate organic solvent.

• Purify the product by distillation under reduced pressure.

• Determine the yield and enantiomeric excess using chiral GC or HPLC.

Protocol 2: Diastereoselective Alkylation using an Evans' Oxazolidinone Auxiliary

This protocol outlines a general procedure for the diastereoselective alkylation of an N-acylated oxazolidinone.

Materials:

• (S)-4-Benzyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium (n-BuLi)

• Diisopropylamine (B44863)

• Allyl iodide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

Procedure:

• Acylation: Dissolve (S)-4-benzyl-2-oxazolidinone in anhydrous THF and cool to -78 °C. Add n-BuLi dropwise and stir for 15 minutes. Add propionyl chloride and allow the reaction to warm to room temperature. Quench with saturated aqueous NH₄Cl, extract with an organic solvent, dry, and purify the N-propionyl oxazolidinone.

• Enolate Formation: In a separate flask, prepare lithium diisopropylamide (LDA) by adding n-BuLi to a solution of diisopropylamine in anhydrous THF at -78 °C.

• Alkylation: Dissolve the N-propionyl oxazolidinone in anhydrous THF and cool to -78 °C. Add the freshly prepared LDA solution dropwise and stir for 30 minutes to form the enolate. Add allyl iodide and continue stirring at -78 °C for several hours.

• Work-up: Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature. Extract the product with an organic solvent.

• Purification and Analysis: Wash the combined organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Determine the diastereomeric excess of the crude product by ¹H NMR or chiral HPLC. Purify the product by flash column chromatography.

• Auxiliary Cleavage: The chiral auxiliary can be cleaved, for example, by treatment with lithium hydroperoxide (LiOH/H₂O₂), to yield the chiral carboxylic acid and recover the auxiliary.[2]

Visualization of Synthetic Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate key reaction pathways and experimental workflows.

Caption: Asymmetric reduction of a prochiral ketone to a chiral alcohol.

Caption: General workflow for diastereoselective alkylation using a chiral auxiliary.

Conclusion

The selection of a chiral building block is a pivotal step in the design and execution of an asymmetric synthesis. While (R)-(-)-1-Methoxy-2-propanol remains a useful synthon, a variety of effective alternatives are available to the modern synthetic chemist. Chiral diols such as (R)-1,3-butanediol and (S)-1,2-propanediol have demonstrated excellent performance in biocatalytic reductions, offering high enantioselectivity under mild conditions. For transformations requiring the temporary installation of a chiral directing group, established chiral auxiliaries like Evans' oxazolidinones and pseudoephedrine amides provide robust and predictable stereocontrol in reactions such as diastereoselective alkylations.

The choice of the optimal chiral building block will ultimately depend on the specific requirements of the target molecule, the nature of the desired transformation, and considerations of cost and scalability. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers, facilitating the rational selection of chiral building blocks to accelerate the discovery and development of new chemical entities.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 4. summit.sfu.ca [summit.sfu.ca]

A Comparative Guide to Chiral Auxiliaries: (R)-(-)-1-Methoxy-2-propanol vs. Traditional Scaffolds

In the landscape of asymmetric synthesis, the precise control of stereochemistry is paramount for the production of enantiomerically pure compounds, a critical requirement in the pharmaceutical and fine chemical industries. Chiral auxiliaries are a cornerstone of this field, offering a robust method for introducing chirality by temporarily attaching a chiral moiety to a prochiral substrate, directing a subsequent stereoselective transformation, and then being removed. This guide provides a comparative analysis of the performance of (R)-(-)-1-Methoxy-2-propanol, a versatile chiral building block, against well-established chiral auxiliaries such as Evans' oxazolidinones and Myers' pseudoephedrine amides.

While traditional chiral auxiliaries are designed to be recovered and recycled, (R)-(-)-1-Methoxy-2-propanol is typically employed as a chiral synthon that becomes incorporated into the final product's backbone, offering a different strategic approach to stereocontrol. This guide will delve into their respective applications, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable strategy for their synthetic challenges.

Performance Comparison of Chiral Induction Methods

The efficacy of a chiral directing strategy is primarily evaluated by its ability to induce high levels of stereoselectivity, typically measured as enantiomeric or diastereomeric excess, and to provide high chemical yields. The following tables summarize the performance of (R)-(-)-1-Methoxy-2-propanol in a representative stereoinversive reaction and compare it with the performance of Evans' oxazolidinone and Myers' pseudoephedrine amide in diastereoselective alkylation and aldol (B89426) reactions.

Table 1: Performance of (R)-(-)-1-Methoxy-2-propanol in Stereoselective Etherification

Chiral Synthon	Nucleophile	Reaction Type	Product	Yield (%)	Enantiomeric Excess (ee) (%)
(R)-(-)-1-Methoxy-2-propanol	4-Nitrophenol (B140041)	Mitsunobu Reaction	(S)-1-Methoxy-2-(4-nitrophenoxy)propane	85-95	>99

Data compiled from literature sources.[1]

Table 2: Performance of Evans' Oxazolidinone in Asymmetric Reactions

Chiral Auxiliary	Substrate (N-Acyl Derivative)	Electrophile	Reaction Type	Diastereoselectivity (syn:anti or dr)	Yield (%)
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	N-Propionyl	Isobutyraldehyde	Aldol Reaction	>99:1 (syn:anti)	80-95
(R)-4-Benzyl-2-oxazolidinone	N-Propionyl	Allyl Iodide	Alkylation	98:2	High

Data compiled from various literature sources. Direct comparison of absolute values should be approached with caution as reaction conditions may vary.[2]

Table 3: Performance of Myers' Pseudoephedrine Amide in Asymmetric Alkylation

Chiral Auxiliary	Substrate (N-Acyl Derivative)	Electrophile	Diastereoselectivity (de) (%)	Yield (%)
(+)-Pseudoephedrine	N-Propionyl	Benzyl (B1604629) Bromide	>98	90-99

Data compiled from literature sources.[3][4]

Experimental Protocols

Detailed and reliable experimental procedures are crucial for the successful application of these stereochemical control methods. Below are representative protocols for the key transformations discussed.

Protocol 1: Stereoselective Synthesis of (S)-1-Methoxy-2-(4-nitrophenoxy)propane using (R)-(-)-1-Methoxy-2-propanol via Mitsunobu Reaction

Materials:

• (R)-(-)-1-Methoxy-2-propanol

• 4-Nitrophenol

• Triphenylphosphine (B44618) (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (B1210297), Water, Saturated aqueous NaHCO₃ solution, Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 4-nitrophenol (1.2 equivalents) and triphenylphosphine (1.2 equivalents).[1]

• Dissolve the solids in anhydrous THF.[1]

• Cool the reaction mixture to 0 °C in an ice bath.[1]

• Add (R)-(-)-1-Methoxy-2-propanol (1.0 equivalent) to the stirred solution.[1]

• Slowly add DIAD or DEAD (1.2 equivalents) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.[1]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[1]

• Workup: Quench the reaction with a small amount of water. Remove THF under reduced pressure. Partition the residue between ethyl acetate and water. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography to yield (S)-1-Methoxy-2-(4-nitrophenoxy)propane.

Protocol 2: Asymmetric Alkylation of an N-Acyl Evans' Oxazolidinone

Materials:

• (R)-4-Benzyl-2-oxazolidinone

• Propionic anhydride (B1165640)

• 4-(Dimethylamino)pyridine (DMAP)

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Allyl iodide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution, Brine

• Anhydrous MgSO₄

Procedure:

• Acylation: Acylate (R)-4-benzyl-2-oxazolidinone with propionic anhydride using DMAP as a catalyst in an appropriate solvent like THF.[2]

• Enolate Formation: Dissolve the resulting N-propionyl oxazolidinone in anhydrous THF and cool to -78 °C under a nitrogen atmosphere. Add a solution of NaHMDS in THF dropwise to form the sodium enolate.[2]

• Alkylation: Add allyl iodide to the enolate solution at -78 °C and allow the reaction to proceed.[2]

• Workup: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the product with an organic solvent, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purification: Purify the product by flash column chromatography to separate the diastereomers.

• Auxiliary Cleavage: The chiral auxiliary can be cleaved, for example, by hydrolysis with LiOH/H₂O₂ to yield the chiral carboxylic acid.[2]

Protocol 3: Myers' Asymmetric Alkylation of an N-Acyl Pseudoephedrine Amide

Materials:

• (+)-Pseudoephedrine

• Propionyl chloride

• Triethylamine

• Anhydrous Lithium Chloride (LiCl)

• Lithium diisopropylamide (LDA)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

Procedure:

• Amide Formation: Prepare the N-propionyl pseudoephedrine amide by reacting (+)-pseudoephedrine with propionyl chloride in the presence of triethylamine.[3]

• Enolization: In a separate flask, prepare a solution of LDA in anhydrous THF. In another flask, dissolve the pseudoephedrine amide and anhydrous LiCl in anhydrous THF. Cool both solutions to -78 °C. Slowly add the LDA solution to the amide solution to form the lithium enolate.[3]

• Alkylation: Add benzyl bromide to the enolate solution at -78 °C and stir until the reaction is complete.

• Workup: Quench the reaction with saturated aqueous NH₄Cl solution and extract the product.

• Auxiliary Cleavage: The pseudoephedrine auxiliary can be removed under acidic or basic hydrolysis to yield the corresponding enantiomerically enriched carboxylic acid.[5]

Visualization of Methodologies

To further elucidate the processes described, the following diagrams illustrate the experimental workflows and the principles of stereochemical control.

Caption: Workflow for stereoselective etherification using (R)-(-)-1-Methoxy-2-propanol.

Caption: General workflow for asymmetric synthesis using a recoverable chiral auxiliary.

Caption: Comparison of stereocontrol mechanisms.

Concluding Remarks

The choice between using (R)-(-)-1-Methoxy-2-propanol as a chiral building block and employing a traditional chiral auxiliary depends on the specific goals of the synthesis.

(R)-(-)-1-Methoxy-2-propanol is highly effective for installing a specific chiral methoxypropyl ether moiety with excellent enantioselectivity. The Mitsunobu reaction, a key application, provides a reliable method for inverting the stereocenter of the alcohol, leading to products with very high enantiomeric excess.[1] This strategy is ideal when the final target molecule contains this particular structural feature.

Traditional Chiral Auxiliaries , such as Evans' oxazolidinones and Myers' pseudoephedrine amides, offer a more versatile approach to asymmetric synthesis. They provide a general method for the enantioselective synthesis of a wide range of chiral carboxylic acids, alcohols, and other functionalities.[2][5][6] A significant advantage of these auxiliaries is their potential for recovery and reuse, which can be economically and environmentally beneficial, especially on a large scale.[7] The stereochemical outcome of reactions using these auxiliaries is often highly predictable and well-documented for a broad scope of substrates and electrophiles.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. synarchive.com [synarchive.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Reaction Kinetics: (R)-(-)-1-Methoxy-2-propanol in Context with Other Solvents

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence the outcome of a chemical reaction. This guide provides a comparative study of reaction kinetics in (R)-(-)-1-Methoxy-2-propanol, a versatile and increasingly popular solvent, against other commonly used solvents such as ethanol, acetonitrile, and toluene. By presenting available experimental data and outlining detailed experimental protocols, this document aims to offer a foundational resource for solvent selection in kinetic studies.

Executive Summary

(R)-(-)-1-Methoxy-2-propanol, also known as propylene (B89431) glycol methyl ether (PGME), is a polar protic solvent with a unique combination of properties, including moderate polarity, hydrogen bond donating and accepting capabilities, and a relatively high boiling point. These characteristics suggest its potential to influence reaction rates and mechanisms in a distinct manner compared to other solvents. While direct, comprehensive comparative kinetic studies across a wide range of reactions and solvents including (R)-(-)-1-Methoxy-2-propanol are not abundant in publicly available literature, this guide synthesizes existing data for key reaction types and provides a framework for predictive understanding and experimental design. The focus is on the Diels-Alder reaction as a representative benchmark for which solvent effects are well-documented.

Comparative Kinetic Data

Solvent	Solvent Type	Dielectric Constant (ε)	Rate Constant (k) x 105 (L mol-1 s-1) at 20°C	Activation Energy (Ea) (kJ/mol)	Reference
n-Hexane	Nonpolar	1.88	1.1	Not Available	[1]
Toluene	Nonpolar, Aromatic	2.38	Not Available	Not Available	-
Acetonitrile	Polar Aprotic	37.5	Not Available	Not Available	-
(R)-(-)-1-Methoxy-2-propanol	Polar Protic	~10-12 (estimated)	Not Available	Not Available	-
Methanol (B129727)	Polar Protic	32.7	5.5	Not Available	[1]
Ethanol	Polar Protic	24.5	Not Available	Not Available	-

Analysis of Data:

The available data for the Diels-Alder reaction between cyclopentadiene (B3395910) and methyl acrylate (B77674) demonstrates a significant solvent effect. The reaction is approximately five times faster in the polar protic solvent methanol compared to the nonpolar solvent n-hexane[1]. This acceleration in polar solvents is a common trend for Diels-Alder reactions and is attributed to the stabilization of the polar transition state.

Given that (R)-(-)-1-Methoxy-2-propanol is a polar protic solvent, it is reasonable to predict that the rate of this Diels-Alder reaction would be significantly faster than in nonpolar solvents like n-hexane or toluene. Its polarity is lower than that of methanol and ethanol, which might place its rate-enhancing effect between that of alcohols and less polar solvents. However, its ability to form hydrogen bonds would still play a crucial role in stabilizing the transition state.

Experimental Protocols

To facilitate further research and direct comparison, a detailed methodology for studying the reaction kinetics of the Diels-Alder reaction between cyclopentadiene and methyl acrylate is provided below. This protocol can be adapted for use with (R)-(-)-1-Methoxy-2-propanol and other solvents.

Objective: To determine the second-order rate constant (k) and activation energy (Ea) for the Diels-Alder reaction between cyclopentadiene and methyl acrylate in various solvents.

Materials:

• Dicyclopentadiene (B1670491)

• Methyl acrylate (inhibitor removed)

• Solvents: (R)-(-)-1-Methoxy-2-propanol, ethanol, acetonitrile, toluene, n-hexane (all high purity, anhydrous)

• Internal standard (e.g., dodecane)

• Inhibitor removal column (e.g., alumina)

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or Gas Chromatograph-Mass Spectrometer (GC-MS)

• Thermostated reaction vessel or water bath

• Magnetic stirrer and stir bars

• Syringes and standard laboratory glassware

Procedure:

• Preparation of Reactants:

  • Cyclopentadiene is prepared by the thermal cracking of dicyclopentadiene immediately before use.

  • Methyl acrylate is passed through a column of basic alumina (B75360) to remove the inhibitor.

  • The concentrations of the freshly prepared cyclopentadiene and inhibitor-free methyl acrylate are determined via a calibration curve using an internal standard with GC analysis.

• Reaction Setup:

  • A known volume of the desired solvent and the internal standard are placed in a thermostated reaction vessel equipped with a magnetic stirrer.

  • The reaction is initiated by adding known concentrations of cyclopentadiene and methyl acrylate to the solvent. The total volume of the reaction mixture should be recorded.

• Kinetic Monitoring:

  • At regular time intervals, an aliquot of the reaction mixture is withdrawn and quenched (e.g., by dilution with a cold solvent).

  • The quenched sample is then analyzed by GC-FID or GC-MS to determine the concentrations of the reactants (cyclopentadiene and methyl acrylate) and the endo and exo products.

• Data Analysis:

  • The concentration of the reactants at each time point is used to determine the second-order rate constant (k) by plotting the reciprocal of the reactant concentration versus time.

  • The experiment is repeated at several different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Visualizing Reaction Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Techniques for the Characterization of (R)-(-)-1-Methoxy-2-propanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate characterization of chiral compounds such as (R)-(-)-1-Methoxy-2-propanol is critical in the pharmaceutical industry to ensure product quality, efficacy, and safety. Cross-validation of analytical techniques is an essential process to guarantee the reliability and consistency of data. This guide provides an objective comparison of key analytical methods for the characterization of (R)-(-)-1-Methoxy-2-propanol, supported by experimental data and detailed protocols.

Overview of Analytical Techniques

The characterization of (R)-(-)-1-Methoxy-2-propanol involves confirming its identity, determining its purity, and quantifying its enantiomeric excess. The primary techniques for these tasks include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy, and Polarimetry.

Data Presentation: A Quantitative Comparison

The following table summarizes representative performance characteristics of these analytical techniques for the analysis of (R)-(-)-1-Methoxy-2-propanol and related chiral compounds. It is important to note that these values can vary depending on the specific instrumentation and method parameters.

Analytical Technique	Parameter	Typical Performance	Purpose
Chiral Gas Chromatography (GC-FID)	Enantiomeric Purity (Limit of Quantitation)	~0.1% of the minor enantiomer	Enantiomeric Purity, Chemical Purity
Precision (%RSD)	< 5%
Linearity (R²)	> 0.99
Chiral High-Performance Liquid Chromatography (HPLC-UV/PDA)	Enantiomeric Purity (Limit of Quantitation)	~0.05% of the minor enantiomer	Enantiomeric Purity, Chemical Purity
Precision (%RSD)	< 2%
Linearity (R²)	> 0.995
Quantitative NMR (¹H-NMR)	Chemical Purity (Assay)	98-102%	Chemical Purity, Structural Confirmation
Precision (%RSD)	< 1%
Enantiomeric Purity (with chiral solvating agent)	~1-2% enantiomeric excess	Enantiomeric Purity
ATR-FTIR Spectroscopy	-	-	Identification, Functional Group Analysis
Polarimetry	Specific Rotation	[α] -25° to -29°	Confirmation of Enantiomeric Identity, Enantiomeric Purity
Precision	± 0.005°

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a general framework and may require optimization for specific instrumentation and samples.

Chiral Gas Chromatography (GC) for Enantiomeric Purity

This method is suitable for the separation and quantification of the enantiomers of the volatile compound 1-Methoxy-2-propanol.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) and a chiral capillary column.

• Column: Chiral capillary column (e.g., β-cyclodextrin-based stationary phase), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program: 50 °C (hold for 2 min), ramp to 150 °C at 5 °C/min, hold for 5 min.

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., methanol (B129727) or dichloromethane) to a concentration of approximately 1 mg/mL.

• Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers (A_R and A_S) using the formula: % ee = |(A_R - A_S) / (A_R + A_S)| * 100.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity

Chiral HPLC is a highly accurate and precise method for determining enantiomeric purity.[1]

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: Chiral stationary phase (CSP) column (e.g., polysaccharide-based, such as cellulose (B213188) or amylose (B160209) derivatives), 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may need to be optimized for optimal separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of about 1 mg/mL.

• Data Analysis: Calculate the enantiomeric excess as described for the GC method.

Quantitative NMR (qNMR) for Purity and Identity

qNMR is a primary analytical method that can be used to determine the purity of a substance without the need for a specific reference standard of the analyte.[2]

• Instrumentation: NMR spectrometer (400 MHz or higher is recommended).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or another suitable deuterated solvent.

• Internal Standard: A certified reference material with a known purity and a resonance that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• ¹H-NMR Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the protons of interest.

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16-64 scans).

• Sample Preparation:

  • Accurately weigh a specific amount of the (R)-(-)-1-Methoxy-2-propanol sample.

  • Accurately weigh a specific amount of the internal standard.

  • Dissolve both in a precise volume of the deuterated solvent.

• Data Analysis: The purity of the analyte is calculated by comparing the integral of a specific proton signal of the analyte to the integral of a known proton signal of the internal standard, taking into account their respective molecular weights and the number of protons contributing to each signal.

ATR-FTIR Spectroscopy for Identification

ATR-FTIR is a rapid and non-destructive technique for confirming the identity of a substance by analyzing its functional groups.

• Instrumentation: FTIR spectrometer with an ATR accessory.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• Sample Preparation: Apply a small drop of the liquid sample directly onto the ATR crystal.

• Data Analysis: Compare the obtained spectrum with a reference spectrum of (R)-(-)-1-Methoxy-2-propanol. Key characteristic bands include a broad O-H stretch (~3400 cm⁻¹), C-H stretches (~2800-3000 cm⁻¹), and C-O stretches (~1100 cm⁻¹).

Polarimetry for Optical Rotation

Polarimetry is used to measure the specific rotation of a chiral compound, which is a fundamental physical property and can be used to confirm the enantiomeric identity and estimate the enantiomeric purity.[3]

• Instrumentation: Polarimeter.

• Light Source: Sodium D-line (589 nm).

• Temperature: 20 °C.

• Cell Path Length: 1 dm.

• Sample Preparation: Prepare a solution of the sample in a suitable achiral solvent (e.g., chloroform) at a precisely known concentration (c, in g/mL).

• Measurement: Measure the observed optical rotation (α).

• Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] = α / (l * c), where l is the path length in decimeters. The obtained value is then compared to the literature value for enantiomerically pure (R)-(-)-1-Methoxy-2-propanol.

Mandatory Visualizations

The following diagrams illustrate the logical workflows and relationships for the cross-validation of these analytical techniques.

Caption: Workflow for the cross-validation of analytical techniques.

Caption: Logical relationship for enantiomeric purity determination.

Conclusion

The cross-validation of multiple analytical techniques provides a high degree of confidence in the characterization of (R)-(-)-1-Methoxy-2-propanol. Chiral GC and Chiral HPLC are powerful and reliable methods for the accurate determination of enantiomeric and chemical purity. Quantitative NMR serves as an excellent primary method for purity assessment and structural confirmation. ATR-FTIR offers a rapid means of identity confirmation, while polarimetry provides essential information on the optical activity, confirming the enantiomeric identity. By employing a combination of these orthogonal techniques, researchers and drug development professionals can ensure the quality and consistency of (R)-(-)-1-Methoxy-2-propanol, meeting stringent regulatory requirements.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 3. medwinpublisher.org [medwinpublisher.org]

A Comparative Guide to the Chiral Synthesis of (R)-(-)-1-Methoxy-2-propanol: Economic and Environmental Perspectives

For researchers, scientists, and drug development professionals, the efficient and sustainable synthesis of chiral molecules is a cornerstone of modern chemistry. (R)-(-)-1-Methoxy-2-propanol, a valuable chiral building block, is no exception. This guide provides an objective comparison of different chiral synthesis routes to this compound, focusing on key economic and environmental metrics to support informed decision-making in process development and manufacturing.

This analysis delves into three primary strategies for obtaining enantiomerically pure (R)-(-)-1-Methoxy-2-propanol: asymmetric hydrogenation of a prochiral ketone, hydrolytic kinetic resolution of a racemic epoxide, and enzymatic kinetic resolution of a racemic alcohol. Each route is evaluated based on quantitative data for catalyst performance, reaction conditions, and environmental impact, supplemented by detailed experimental protocols for key methodologies.

At a Glance: Performance Metrics of Chiral Synthesis Routes

The following table summarizes the key performance indicators for the different synthetic approaches to (R)-(-)-1-Methoxy-2-propanol, providing a clear comparison of their economic and environmental viability.

Parameter	Asymmetric Hydrogenation of Methoxyacetone (B41198)	Hydrolytic Kinetic Resolution of Propylene (B89431) Oxide	Enzymatic Kinetic Resolution of (±)-1-Methoxy-2-propanol
Catalyst	Ru-BINAP derivatives	Chiral (Salen)Co(III) complexes (e.g., Jacobsen's catalyst)	Lipases (e.g., Candida antarctica lipase (B570770) B)
Typical Catalyst Loading	0.01 - 1 mol%	0.1 - 2 mol%	1 - 10 % (w/w)
Enantiomeric Excess (ee)	>95%	>98% (for unreacted epoxide)	>99% (for acylated ester)
Yield	High (>90%)	Theoretical max. 50% (for one enantiomer)	Theoretical max. 50% (for one enantiomer)
Reaction Temperature	25 - 80 °C	20 - 40 °C	30 - 50 °C
Reaction Pressure	10 - 50 atm H₂	Atmospheric	Atmospheric
Reaction Time	4 - 24 hours	12 - 48 hours	24 - 72 hours
Solvent	Methanol (B129727), Ethanol	Water, THF, or solvent-free	Organic solvents (e.g., hexane (B92381), toluene) or solvent-free
Key Advantages	High yield, high enantioselectivity, direct route.	High enantioselectivity for the remaining epoxide.	Mild reaction conditions, high enantioselectivity, biodegradable catalyst.
Key Disadvantages	Requires high-pressure equipment, precious metal catalyst.	Maximum 50% yield for the desired enantiomer, catalyst can be complex to synthesize.	Maximum 50% yield for the desired enantiomer, requires separation of product from unreacted starting material.
Environmental Impact	Use of precious metals, potential for solvent waste.	Use of organic solvents in some cases, disposal of the unwanted enantiomer.	Generally considered a "greener" alternative, but solvent use and waste from the unwanted enantiomer are still factors.

Visualizing the Synthetic Pathways

To better understand the relationships between the starting materials, intermediates, and final product in each synthetic route, the following diagrams illustrate the logical flow of each process.

Asymmetric Hydrogenation of Methoxyacetone.

Hydrolytic Kinetic Resolution of Propylene Oxide.

Enzymatic Kinetic Resolution of Racemic 1-Methoxy-2-propanol.

Detailed Experimental Protocols

For the purpose of reproducibility and direct application, detailed experimental protocols for the most promising synthesis routes are provided below.

Asymmetric Hydrogenation of Methoxyacetone

Catalyst: (R)-Ru(OAc)₂-BINAP

Procedure:

• In a high-pressure autoclave, a solution of methoxyacetone (10 mmol) in methanol (20 mL) is prepared.

• (R)-Ru(OAc)₂-BINAP (0.01 mmol, 0.1 mol%) is added to the solution under an inert atmosphere.

• The autoclave is sealed and purged with hydrogen gas three times.

• The pressure is then raised to 30 atm with hydrogen, and the mixture is stirred at 50 °C for 12 hours.

• After cooling to room temperature and carefully releasing the pressure, the solvent is removed under reduced pressure.

• The resulting crude product is purified by distillation to afford (R)-(-)-1-Methoxy-2-propanol.

• Enantiomeric excess is determined by chiral gas chromatography (GC).

Hydrolytic Kinetic Resolution of Propylene Oxide

Catalyst: (R,R)-Jacobsen's Catalyst

Procedure:

• To a well-stirred solution of (R,R)-Jacobsen's catalyst (0.5 mmol, 1 mol%) in a mixture of THF (5 mL) and water (1.1 eq, 55 mmol) at 25 °C is added racemic propylene oxide (50 mmol).

• The reaction mixture is stirred at 25 °C for 24 hours.

• The reaction is quenched by the addition of water (20 mL), and the mixture is extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is carefully removed by distillation at atmospheric pressure to recover the unreacted (R)-propylene oxide.

• The recovered epoxide is then reacted with methanol in the presence of a catalytic amount of sodium methoxide (B1231860) to yield (R)-(-)-1-Methoxy-2-propanol.

• The enantiomeric excess of the product is determined by chiral GC analysis.

Enzymatic Kinetic Resolution of (±)-1-Methoxy-2-propanol

Catalyst: Immobilized Candida antarctica lipase B (CAL-B)

Procedure:

• To a solution of racemic 1-methoxy-2-propanol (10 mmol) in hexane (50 mL) is added immobilized CAL-B (500 mg) and vinyl acetate (B1210297) (12 mmol).

• The suspension is shaken at 40 °C in an orbital incubator at 200 rpm for 48 hours.

• The enzyme is removed by filtration, and the solvent and excess acylating agent are removed under reduced pressure.

• The resulting mixture of (R)-(-)-1-Methoxy-2-propanol and the (S)-acylated ester is separated by column chromatography on silica (B1680970) gel.

• The enantiomeric excess of the unreacted (R)-alcohol is determined by chiral GC.

Concluding Remarks

The choice of the optimal synthetic route for (R)-(-)-1-Methoxy-2-propanol depends heavily on the specific requirements of the application, including scale, cost constraints, and environmental considerations. Asymmetric hydrogenation offers a direct and high-yielding path but requires specialized equipment and precious metal catalysts. Hydrolytic kinetic resolution with Jacobsen's catalyst provides high enantioselectivity for the remaining epoxide but is limited by a 50% theoretical yield for a single enantiomer. Enzymatic kinetic resolution represents a greener alternative with mild reaction conditions and high enantioselectivity, though it also shares the 50% yield limitation and requires a separation step.

By carefully weighing the economic and environmental factors presented in this guide, researchers and process chemists can select the most appropriate and sustainable method for the synthesis of this important chiral intermediate. Further process optimization and catalyst development will undoubtedly continue to enhance the efficiency and green credentials of these synthetic routes.

A Comparative Guide to the Spectroscopic Properties of (R)- and (S)-1-Methoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic properties of the enantiomers (R)- and (S)-1-Methoxy-2-propanol. As enantiomers, these compounds exhibit identical physical and chemical properties in an achiral environment. Consequently, their spectroscopic data from techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indistinguishable. The primary differentiating characteristic between the two is their interaction with plane-polarized light, a phenomenon known as optical activity.

Physicochemical and Optical Properties

A key distinction between (R)- and (S)-1-Methoxy-2-propanol lies in their optical rotation. The (R)-enantiomer is levorotatory, rotating plane-polarized light to the left, while the (S)-enantiomer is dextrorotatory, rotating it to the right. Their specific rotations are equal in magnitude but opposite in direction.

Property	(R)-(-)-1-Methoxy-2-propanol	(S)-(+)-1-Methoxy-2-propanol
Optical Rotation	[α]20/D −22±2°, c = 10% in chloroform[1]	[α]20/D +22±2°, c = 10% in chloroform[2]
Molecular Formula	C₄H₁₀O₂[3]	C₄H₁₀O₂[2]
Molecular Weight	90.12 g/mol [3]	90.12 g/mol [2]
Boiling Point	118-119 °C[4]	Not explicitly stated, but expected to be identical to the (R)-enantiomer.
Density	0.921 g/mL at 20 °C[1]	0.921 g/mL at 20 °C[2]
Refractive Index	n20/D 1.403[1]	n20/D 1.403[2]

Spectroscopic Data Comparison

The following tables summarize the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for 1-Methoxy-2-propanol. As enantiomers behave identically in achiral spectroscopic experiments, the data presented below applies to both (R)- and (S)-1-Methoxy-2-propanol.

¹H NMR Spectroscopy

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.95	m	1H	CH-OH
~3.40	s	3H	O-CH₃
~3.30	m	2H	CH₂-O
~1.15	d	3H	CH-CH₃
~2.50	br s	1H	OH

Note: The chemical shift of the hydroxyl proton (OH) can vary depending on concentration and solvent.

¹³C NMR Spectroscopy

Chemical Shift (δ) ppm	Assignment
~75.5	CH₂-O
~67.0	CH-OH
~59.0	O-CH₃
~18.5	CH-CH₃

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretch
~2970-2830	C-H stretch
~1110	C-O stretch

Mass Spectrometry (Electron Ionization)

m/z	Relative Intensity	Assignment
90	Low	[M]⁺ (Molecular Ion)
75	Moderate	[M - CH₃]⁺
59	High	[M - OCH₃]⁺
45	Very High	[CH₃-CH=OH]⁺

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of the analyte is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition : The spectrum is acquired on an NMR spectrometer. A standard pulse sequence is used with a sufficient number of scans to obtain a good signal-to-noise ratio.[5] The data is then Fourier transformed, phased, and the baseline is corrected. Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

• ¹³C NMR Acquisition : A proton-decoupled ¹³C NMR spectrum is acquired.[6] A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.[7] Chemical shifts are referenced to the solvent peak or TMS.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : For a liquid sample, a thin film is prepared between two salt plates (e.g., KBr or NaCl).[8]

• Data Acquisition : The spectrum is recorded using an FTIR spectrometer. A background spectrum of the clean salt plates is first collected and then automatically subtracted from the sample spectrum.[9] The spectral range is typically 4000-400 cm⁻¹.[9]

Mass Spectrometry (MS)

• Sample Introduction : The liquid sample is introduced into the mass spectrometer, often via direct infusion or coupled with a gas chromatograph.

• Ionization : Electron Ionization (EI) is a common method where the sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[10]

• Mass Analysis and Detection : The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer and detected.[11]

Polarimetry

• Sample Preparation : A solution of the analyte is prepared at a known concentration in a suitable solvent (e.g., chloroform).[12]

• Measurement : The solution is placed in a polarimeter cell of a known path length.[13] Plane-polarized light (typically from a sodium lamp, D-line at 589 nm) is passed through the sample, and the angle of rotation of the plane of polarization is measured.[14]

• Calculation of Specific Rotation : The specific rotation [α] is calculated using the formula: [α] = α / (l × c), where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.[15]

Visualization of Enantiomeric Relationship

The following diagram illustrates the relationship between the (R) and (S) enantiomers of 1-Methoxy-2-propanol and their identical spectroscopic properties in an achiral environment, with the exception of their optical rotation.

Caption: Relationship between enantiomers and their spectroscopic properties.

References

• 1. (R)-(-)-1-甲氧基-2-丙醇 ≥98.5% (sum of enantiomers, GC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. (S)-(+)-1-Methoxy-2-propanol = 98.5 sum of enantiomers 26550-55-0 [sigmaaldrich.com]
• 3. 1-Methoxy-2-propanol | C4H10O2 | CID 7900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Propanol, 1-methoxy- [webbook.nist.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 8. eng.uc.edu [eng.uc.edu]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Ionization Modes: EI : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. masspec.scripps.edu [masspec.scripps.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]
• 14. tnu.in [tnu.in]
• 15. mnitians.yolasite.com [mnitians.yolasite.com]

Safety & Regulatory Compliance

Proper Disposal of (R)-(-)-1-Methoxy-2-propanol: A Safety and Operational Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals are paramount. This guide provides essential safety and logistical information for the proper disposal of (R)-(-)-1-Methoxy-2-propanol, a flammable liquid and vapor that may cause drowsiness or dizziness. Adherence to these procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all safety precautions are understood and implemented. (R)-(-)-1-Methoxy-2-propanol is a flammable substance; therefore, all ignition sources must be removed from the handling area.[1][2] This includes no smoking, and the use of explosion-proof electrical and ventilating equipment.[1][3] Proper personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, must be worn. Work should be conducted in a well-ventilated area to avoid the inhalation of mist or vapors.[1]

Step-by-Step Disposal Protocol

The disposal of (R)-(-)-1-Methoxy-2-propanol must be carried out in compliance with all applicable local, regional, and national regulations.[4]

• Container Management : Do not mix (R)-(-)-1-Methoxy-2-propanol with other waste. Keep the chemical in its original, tightly sealed container.[3] Containers that have been opened must be carefully resealed and stored upright to prevent leakage.[3]

• Waste Collection : Any unused product and contaminated packaging should be placed in labeled containers for waste collection.[1]

• Engage a Licensed Disposal Company : Arrange for a specialized and authorized waste removal company to handle the disposal.[1][5] This ensures that the chemical is managed in an environmentally responsible and compliant manner.

• Prohibited Disposal Methods : Under no circumstances should (R)-(-)-1-Methoxy-2-propanol be emptied into drainage systems or disposed of with municipal waste.[1]

• Empty Container Disposal : Empty containers may still contain flammable vapors and residues. Handle them as you would the product itself. Perfectly cleaned containers may be sent to a waste incinerator for energy production or deposited in a classified landfill.[1] Alternatively, decontaminate empty containers and ensure all label safeguards are observed until they are cleaned or destroyed.[6]

Accidental Spill Response

In the event of a spill, immediate action is required to mitigate risks.

• Isolate the Area : Clear the area of all personnel and move upwind of the spill.[6]

• Eliminate Ignition Sources : Remove all sources of ignition from the vicinity.[1][5][2]

• Ventilate : Ensure the area is well-ventilated.[1][7]

• Containment : Use non-flammable absorbent materials such as sand, diatomaceous earth, or vermiculite (B1170534) to contain and absorb the spill.[1][6][7] Prevent the spill from entering drains or waterways.[1][6][7]

• Collection : Collect the absorbed material and residues into a sealed, flammable waste container for disposal.[6]

• Decontamination : After the product has been removed, wash the contaminated area with plenty of water.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for (R)-(-)-1-Methoxy-2-propanol to inform safe handling and disposal.

Property	Value
CAS Number	107-98-2
Molecular Formula	C4H10O2
Molecular Weight	90.12 g/mol
Flash Point	Flammable liquid and vapor
Boiling Point	Not specified in search results
Vapor Pressure	Vapors can accumulate in low areas
Toxicity	May cause drowsiness or dizziness

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-(-)-1-Methoxy-2-propanol.

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. bigcomm.ktecdirect.com [bigcomm.ktecdirect.com]
• 3. echemi.com [echemi.com]
• 4. apcbkk.com [apcbkk.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. carlroth.com:443 [carlroth.com:443]

Essential Safety and Logistical Information for Handling (R)-(-)-1-Methoxy-2-propanol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This document provides comprehensive guidance on the personal protective equipment (PPE), operational procedures, and disposal plans for (R)-(-)-1-Methoxy-2-propanol (also known as Propylene glycol monomethyl ether or PGME).

Hazard Overview

(R)-(-)-1-Methoxy-2-propanol is a flammable liquid and vapor that can cause eye, skin, and respiratory tract irritation.[1] It may also cause drowsiness or dizziness.[2][3][4] Prolonged or repeated contact can lead to the defatting of the skin, resulting in dryness and cracking.[1][5] It is crucial to handle this chemical in a well-ventilated area and take precautionary measures against static discharge.[2][3]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure safety.

• Eye Protection: Chemical splash goggles are required to prevent eye contact.[1] Face shields may also be necessary.[5]

• Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] It is recommended to handle the substance with gloves and use proper glove removal technique.[5]

• Body Protection: Appropriate protective clothing should be worn to minimize skin contact.[1] For flammable substances, flame-retardant antistatic protective clothing is advised. Work clothing that becomes wet with this flammable liquid should be removed immediately.[5][6]

• Respiratory Protection: If working in areas with insufficient ventilation or where vapors/aerosols are generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[2]

Quantitative Safety Data

The following table summarizes key quantitative data for (R)-(-)-1-Methoxy-2-propanol.

Property	Value
Flash Point	32 °C (90 °F) (closed cup)[5], 33 °C (91.4 °F)[1]
Autoignition Temperature	286 °C (546.8 °F)[1]
Explosion Limits	Lower: 1.7% by volume, Upper: 11.5% by volume[1]
ACGIH TLV-TWA	100 ppm[7][8]
ACGIH TLV-STEL	150 ppm[7], 100 ppm[9][8]
NIOSH REL-TWA	100 ppm (360 mg/m³)[10]
NIOSH REL-STEL	150 ppm (540 mg/m³)[10]
Boiling Point	118 - 119 °C (244 - 246 °F)
Density	0.916 g/cm³ at 25 °C (77 °F)

Handling and Storage Procedures

Handling:

• Wash hands thoroughly after handling.[1]

• Use only in a well-ventilated area.[1][2]

• Ground and bond containers when transferring material to prevent static sparks.[1][7]

• Use spark-proof tools and explosion-proof equipment.[1][2][11]

• Keep away from heat, sparks, and open flames.[1][2]

• Avoid contact with skin, eyes, and clothing.[3]

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible substances such as oxidizing agents, strong acids, and strong bases.[1][2]

• Keep containers tightly closed.[1][2]

• Store in a flammables-designated area.[1]

Emergency Procedures

Spills and Leaks:

• Eliminate all ignition sources.[6]

• Ventilate the area of the leak or spill.[7]

• Wear appropriate personal protective equipment.[7]

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[1][7]

• Use non-sparking tools to collect the absorbed material.[6][7]

• Do not flush to sewer systems.[7]

First Aid:

• Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1]

• Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[1]

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[1]

Disposal Plan

Dispose of (R)-(-)-1-Methoxy-2-propanol and its containers in accordance with federal, state, and local regulations.[7] Waste material may be classified as hazardous waste due to its ignitability (B1175610) (EPA hazardous waste number D001). It is recommended to use a licensed professional waste disposal service to dispose of this material.

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate personal protective equipment when handling (R)-(-)-1-Methoxy-2-propanol.

Caption: PPE selection workflow for handling (R)-(-)-1-Methoxy-2-propanol.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. 1-Methoxy-2-propanol | C4H10O2 | CID 7900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-METHOXY-2-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. uwaterloo.ca [uwaterloo.ca]
• 8. 1-METHOXY-2-PROPANOL | Occupational Safety and Health Administration [osha.gov]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Propylene glycol monomethyl ether [cdc.gov]
• 10. fishersci.com [fishersci.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]